2-[Bis(pyridin-2-ylmethyl)amino]ethanol

• CAS: 149860-22-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Spectroscopic Characterization of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Abstract

This technical guide provides a comprehensive analysis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, a versatile N,N,O-tridentate ligand crucial in coordination chemistry and materials science. Designed for researchers, scientists, and professionals in drug development, this document outlines the detailed characterization of the compound using Nuclear Magnetic Resonance (¹H and ¹³C NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. We delve into the causality behind experimental choices, present self-validating protocols, and ground our analysis in authoritative references to ensure scientific integrity and practical applicability.

Introduction: The Significance of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

2-[Bis(pyridin-2-ylmethyl)amino]ethanol, with the molecular formula C₁₄H₁₇N₃O, is a tertiary amine featuring two pyridin-2-ylmethyl arms and an ethanol substituent.[1][2] This unique architecture renders it an effective N,N,O-tridentate chelating agent, capable of forming stable complexes with a variety of transition metals.[1] The resulting metallo-complexes are explored for applications ranging from catalysis to the development of biomimetic models and advanced materials.

Given its pivotal role as a ligand, unambiguous structural confirmation and purity assessment are paramount. NMR and IR spectroscopy are indispensable, non-destructive techniques that provide detailed information about the molecular framework and functional groups present. This guide offers a foundational approach to interpreting the spectral data of this specific molecule.

Below is the chemical structure of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, with atoms systematically numbered to facilitate the forthcoming spectral assignments.

Caption: Molecular structure of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides the most definitive information for the structural elucidation of organic molecules in solution.[3] For 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, both ¹H and ¹³C NMR are essential for a complete characterization.

Experimental Protocol: NMR Sample Preparation and Acquisition

A well-defined protocol is critical for acquiring high-quality, reproducible NMR data. The choice of solvent is the first key decision. Deuterated chloroform (CDCl₃) is an excellent first choice as it is a common solvent for moderately polar organic compounds and is unlikely to engage in significant hydrogen bonding with the analyte, which simplifies the spectrum. For observing exchangeable protons (like the hydroxyl proton), deuterated dimethyl sulfoxide (DMSO-d₆) can be used.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

• Solvation: Dissolve the sample in ~0.6 mL of deuterated solvent (e.g., CDCl₃, 99.8% D) in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

• Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm), if not already present in the solvent.

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence. A 45-degree pulse angle, a 2-second relaxation delay, and a higher number of scans (e.g., 1024 or more) are typically required due to the low natural abundance of the ¹³C isotope.[4]

¹H NMR Spectral Interpretation

The ¹H NMR spectrum provides information on the chemical environment, number, and connectivity of protons. The molecule's symmetry (two identical pyridylmethyl arms) simplifies the spectrum.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Label	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Assignment	Rationale
H-O1	~2.5 - 4.0	Broad Singlet	1H	-OH	Chemical shift is variable and depends on concentration and solvent. Broadened due to chemical exchange.
H-C4A/B	8.50 - 8.60	Doublet	2H	Pyridine CH (α to N)	The proton adjacent to the electronegative nitrogen in the pyridine ring is highly deshielded.
H-C2A/B	7.60 - 7.75	Triplet of Doublets	2H	Pyridine CH (γ to N)	Experiences deshielding from the aromatic ring current.
H-C5A/B	7.45 - 7.55	Doublet	2H	Pyridine CH (α to C-bridge)
H-C3A/B	7.10 - 7.25	Triplet	2H	Pyridine CH (β to N)	Least deshielded of the pyridine protons.
H-C9/10	3.80 - 3.90	Singlet	4H	-N-CH₂ -Py	Methylene protons adjacent to both the tertiary amine and the pyridine ring. The signal is a singlet due to the two equivalent arms.
H-C8	3.60 - 3.70	Triplet	2H	-CH₂ -OH	Adjacent to the electron-withdrawing hydroxyl group. Split into a triplet by the neighboring C7 methylene protons.
H-C7	2.70 - 2.80	Triplet	2H	-N-CH₂ -CH₂-	Adjacent to the tertiary amine nitrogen. Split into a triplet by the neighboring C8 methylene protons.

Note: Predicted chemical shifts are based on data from analogous structures and standard chemical shift tables. Actual values may vary slightly.[5][6]

¹³C NMR Spectral Interpretation

The proton-decoupled ¹³C NMR spectrum reveals the number of chemically distinct carbon environments. Due to the molecule's symmetry, only 7 distinct carbon signals are expected in the aliphatic and aromatic regions.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Label	Chemical Shift (δ, ppm) (Predicted)	Assignment	Rationale
C1A/B	~159 - 160	Pyridine C -CH₂ (ipso-carbon)	Quaternary carbon attached to the methylene bridge.
C4A/B	~148 - 150	Pyridine C H (α to N)	Most deshielded aromatic carbon due to proximity to nitrogen.
C2A/B	~136 - 137	Pyridine C H (γ to N)	Aromatic carbon with typical deshielding.
C5A/B	~122 - 124	Pyridine C H (α to C-bridge)
C3A/B	~121 - 123	Pyridine C H (β to N)	Shielded relative to other pyridine carbons.
C8	~59 - 61	-C H₂-OH	Aliphatic carbon attached to the electronegative oxygen atom.
C9/10	~59 - 61	-N-C H₂-Py	Aliphatic carbon attached to nitrogen and the pyridine ring.
C7	~54 - 56	-N-C H₂-CH₂-	Aliphatic carbon attached to the tertiary amine nitrogen.

Note: These predictions are derived from general principles of ¹³C NMR and data for similar compounds.[4]

Infrared (IR) Spectroscopy Analysis

FTIR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[7]

Experimental Protocol: IR Sample Preparation and Acquisition

The choice of sampling method depends on the physical state of the compound. As 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is typically a solid or viscous oil at room temperature, preparing a KBr pellet or casting a thin film on a salt plate are the most common and effective methods.

Step-by-Step Protocol (KBr Pellet Method):

• Sample Preparation: Grind 1-2 mg of the sample with ~100 mg of dry, spectroscopic-grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer.

• Spectrum Collection: Record the spectrum, typically in the range of 4000-400 cm⁻¹, and collect an average of 16-32 scans to improve the signal-to-noise ratio. A background spectrum of the empty sample compartment should be collected beforehand.

IR Spectral Interpretation

The IR spectrum can be divided into the functional group region (4000-1500 cm⁻¹) and the fingerprint region (1500-400 cm⁻¹).

Predicted Major IR Absorption Bands

Wavenumber (cm⁻¹) (Predicted)	Intensity	Vibration Type	Functional Group Assignment
3200 - 3500	Broad, Strong	O-H stretch	Alcohol (-OH)
3000 - 3100	Medium	C-H stretch (aromatic)	Pyridine C-H
2850 - 3000	Medium	C-H stretch (aliphatic)	-CH₂- groups
~1590, ~1570, ~1475, ~1435	Medium-Strong	C=C and C=N ring stretching	Pyridine ring vibrations
1050 - 1150	Strong	C-O stretch	Primary alcohol C-O
1100 - 1300	Medium	C-N stretch	Tertiary amine C-N
600 - 900	Medium-Strong	C-H out-of-plane bending	Aromatic C-H

Causality in Interpretation:

• O-H Stretch: The most prominent feature is expected to be a broad, strong band in the 3200-3500 cm⁻¹ region, characteristic of the hydrogen-bonded hydroxyl group.[8] Its broadness is a direct result of intermolecular hydrogen bonding.

• C-H Stretches: A clear distinction should be visible between the aromatic C-H stretches (just above 3000 cm⁻¹) and the aliphatic C-H stretches (just below 3000 cm⁻¹).

• Pyridine Ring Vibrations: The pyridine rings give rise to a set of characteristic sharp bands in the 1600-1400 cm⁻¹ region due to C=C and C=N bond stretching, which are diagnostic for the presence of the pyridyl moieties.[8]

• C-O Stretch: A strong band around 1050-1150 cm⁻¹ is a key indicator of the primary alcohol C-O bond.

Integrated Analytical Workflow

A robust characterization relies on the synergy of multiple analytical techniques. The logical flow for the characterization of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is outlined below.

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An In-depth Technical Guide to the Crystal Structure Analysis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

This guide provides a comprehensive technical overview of the methodologies and considerations involved in the single-crystal X-ray diffraction analysis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. Tailored for researchers, scientists, and professionals in drug development, this document delves into the experimental protocols, theoretical underpinnings, and advanced analytical techniques that are pivotal for elucidating the three-dimensional atomic arrangement of this compound. While a published crystal structure for this specific molecule is not publicly available, this guide outlines a robust, field-proven workflow, drawing upon established crystallographic principles and data from structurally analogous compounds.

Introduction: The Significance of Structural Elucidation

The precise knowledge of a molecule's three-dimensional structure is fundamental to understanding its chemical behavior, physical properties, and biological activity. For a compound like 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, which incorporates multiple hydrogen bond donors and acceptors as well as flexible linkages, a detailed structural analysis can reveal key insights into its conformational preferences, intermolecular interactions, and potential as a ligand in coordination chemistry or as a scaffold in medicinal chemistry. Single-crystal X-ray diffraction remains the gold standard for obtaining unambiguous atomic-level structural information.[1][2][3]

Synthesis and Crystallization: The Gateway to a High-Quality Structure

A successful crystal structure analysis begins with the synthesis of high-purity material and the subsequent growth of well-ordered single crystals.

Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

The synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is typically achieved through the dialkylation of 2-aminoethanol with 2-picolyl chloride. The reaction is generally performed in the presence of a base to neutralize the hydrochloric acid formed during the reaction.

Diagram of the Synthetic Pathway

Caption: Synthetic route to 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Crystallization Methodologies

Obtaining diffraction-quality single crystals is often the most challenging step.[4][5][6] The choice of solvent and crystallization technique is critical and often requires empirical screening. For a molecule like 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, which possesses both polar and non-polar moieties, a range of solvents should be explored.

Step-by-Step Crystallization Protocols:

Protocol 1: Slow Evaporation [5][7]

• Solvent Selection: Begin by testing the solubility of the purified compound in a variety of solvents (e.g., methanol, ethanol, acetonitrile, dichloromethane, ethyl acetate). A suitable solvent is one in which the compound is moderately soluble.

• Preparation of a Saturated Solution: Prepare a nearly saturated solution of the compound in the chosen solvent at room temperature or with gentle heating.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Crystal Growth: Cover the vial with a cap that has been pierced with a needle or with parafilm with a few small perforations. This allows for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.

Protocol 2: Vapor Diffusion [8]

• Solvent System Selection: Choose a solvent in which the compound is soluble and an anti-solvent in which it is insoluble but miscible with the first solvent.

• Sample Preparation: Dissolve the compound in a minimal amount of the "good" solvent in a small, open vial.

• Setup: Place this small vial inside a larger, sealed container that contains a reservoir of the anti-solvent.

• Diffusion and Crystallization: The anti-solvent vapor will slowly diffuse into the solution of the compound, reducing its solubility and inducing crystallization.

Table 1: Potential Solvent Systems for Crystallization

Crystallization Method	"Good" Solvent (for dissolving)	Anti-Solvent (for diffusion)
Slow Evaporation	Methanol, Ethanol, Acetonitrile	N/A
Vapor Diffusion	Dichloromethane	Hexane, Diethyl Ether
Vapor Diffusion	Methanol	Diethyl Ether

Single-Crystal X-ray Diffraction Analysis: From Crystal to Structure

Once suitable single crystals are obtained, the process of determining the crystal structure involves data collection, structure solution, and refinement.[1][2][3]

Experimental Workflow for X-ray Diffraction Analysis

Caption: Workflow for single-crystal X-ray diffraction analysis.

Data Collection

A suitable single crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a more precise structure. The diffractometer rotates the crystal through a series of orientations, and for each orientation, the intensity of the diffracted X-ray beams is measured by a detector.

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of structure factors. The "phase problem" is then solved using computational methods, such as direct methods or Patterson methods, to generate an initial electron density map.[9] This map provides the initial positions of the atoms in the unit cell.

This initial model is then refined using a least-squares algorithm.[10] During refinement, the atomic coordinates, displacement parameters, and other model parameters are adjusted to improve the agreement between the observed structure factors and those calculated from the model. The quality of the final model is assessed using metrics such as the R-factor and goodness-of-fit.

Table 2: Hypothetical Crystallographic Data for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Parameter	Expected Value
Chemical formula	C14H17N3O
Formula weight	243.31 g/mol
Crystal system	Monoclinic
Space group	P21/c
a, b, c (Å)	10-15, 8-12, 15-20
β (°)	95-105
Volume (ų)	1800-2200
Z	4
Density (calculated)	1.2-1.4 g/cm³
R-factor (final)	< 0.05
Goodness-of-fit	~1.0

These are hypothetical values based on similar organic molecules and are intended for illustrative purposes.

Advanced Structural Analysis: Hirshfeld Surface Analysis

Beyond the basic molecular structure, a deeper understanding of the intermolecular interactions governing the crystal packing can be achieved through Hirshfeld surface analysis.[11][12][13][14][15] This method partitions the crystal space into regions where the electron density of a given molecule dominates, allowing for the visualization and quantification of intermolecular contacts.

The Hirshfeld surface is mapped with properties such as dnorm, which highlights regions of close intermolecular contacts. Red spots on the dnorm surface indicate contacts shorter than the van der Waals radii, typically corresponding to hydrogen bonds. Two-dimensional fingerprint plots derived from the Hirshfeld surface provide a quantitative summary of the different types of intermolecular contacts.

Diagram of Hirshfeld Surface Analysis Concept

Caption: Conceptual workflow for Hirshfeld surface analysis.

For 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, Hirshfeld analysis would be expected to reveal significant O-H···N or O-H···O hydrogen bonds involving the hydroxyl group and the nitrogen atoms of the pyridine rings or adjacent molecules. Additionally, C-H···π interactions between the pyridyl rings are also likely to be important in stabilizing the crystal packing.

Conclusion

The crystal structure analysis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, following the comprehensive workflow outlined in this guide, would provide invaluable insights into its solid-state conformation and intermolecular interactions. This knowledge is crucial for rationalizing its physicochemical properties and for guiding its application in materials science and drug discovery. The combination of high-quality experimental data and advanced computational analysis ensures a thorough and reliable structural characterization.

References

• Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. (n.d.). Scirp.org. Retrieved January 14, 2026, from [Link]

• Boyd, A. S. F., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1815-1834. [Link]

• The Hirshfeld Surface. (n.d.). CrystalExplorer. Retrieved January 14, 2026, from [Link]

• Crystallization of small molecules. (n.d.). Retrieved January 14, 2026, from [Link]

• David, W. I. F., et al. (2021). A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 77(Pt 5), 674-686. [Link]

• Suda, S., et al. (2023). Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. International Journal of Organic Chemistry, 13(2), 57-85. [Link]

• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 1), 1-8. [Link]

• Tan, Y. N., et al. (2019). Utilizing Hirshfeld surface calculations, non-covalent interaction (NCI) plots and the calculation of interaction energies in the analysis of molecular packing. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 75(Pt 5), 874-887. [Link]

• Boyd, A. S. F., et al. (2023). Advanced crystallisation methods for small organic molecules. ePrints Soton. [Link]

• Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm, 11(1), 19-32. [Link]

• Crystallization. (n.d.). Organic Chemistry at CU Boulder. Retrieved January 14, 2026, from [Link]

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. (n.d.). Creative Biostructure. Retrieved January 14, 2026, from [Link]

• Introduction to X-Ray Structure Analysis and Refinement. (n.d.). SCV. Retrieved January 14, 2026, from [Link]

• Structure solution and refinement: introductory strategies. (n.d.). Retrieved January 14, 2026, from [Link]

• Brunger, A. T. (1997). Chapter 108 - 1.7 Refinement of X-ray Crystal Structures. In Methods in Enzymology (Vol. 277, pp. 366-396). Stanford University. [Link]

• Clegg, W. (2019). 12: Refining X-ray Crystal Structures. In Pharmaceutical Crystallography: A Guide to Structure and Analysis (pp. 214-235). The Royal Society of Chemistry. [Link]

• How do organic compounds single crystal X rays diffraction work?. (2016). ResearchGate. [Link]

• How To: Grow X-Ray Quality Crystals. (n.d.). Department of Chemistry: University of Rochester. Retrieved January 14, 2026, from [Link]

• Reynolds, T. M., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 10), 1081-1086. [Link]

• Single-crystal X-ray Diffraction. (2007). SERC (Carleton). Retrieved January 14, 2026, from [Link]

• Search - Access Structures. (n.d.). CCDC. Retrieved January 14, 2026, from [Link]

• The Largest Curated Crystal Structure Database. (n.d.). CCDC. Retrieved January 14, 2026, from [Link]

• Balamurugan, K., et al. (2015). Crystal structure of 7-{[bis(pyridin-2-ylmethyl)amino]methyl}-5-chloroquinolin-8-ol. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 4), o238-o239. [Link]

• Reynolds, T. M., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). ResearchGate. [Link]

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An In-depth Technical Guide to the Solubility and Stability Properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction

2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a multidentate ligand of significant interest in coordination chemistry, catalysis, and materials science. Its structural motif, featuring two pyridyl groups and an ethanolamine backbone, allows for versatile coordination with a variety of metal ions. The efficacy and applicability of this compound in any research or development setting are fundamentally governed by its physicochemical properties, primarily its solubility in various solvent systems and its stability under diverse environmental conditions. This guide provides a comprehensive technical overview of these critical parameters, offering both theoretical insights and practical methodologies for their evaluation. While specific experimental data for this compound is limited in publicly accessible literature, this guide establishes a robust framework for its characterization based on the known properties of its constituent functional groups and established analytical protocols.

Chemical and Physical Properties

A foundational understanding of the intrinsic properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is essential for predicting its behavior.

Property	Value/Information	Source
CAS Number	149860-22-0	[1]
Molecular Formula	C₁₄H₁₇N₃O	[1]
Molecular Weight	243.3 g/mol	[1]
Appearance	Predicted: Brown to black liquid	[1]
Predicted Boiling Point	382.0 ± 32.0 °C	[1]
Predicted Density	1.174 ± 0.06 g/cm³	[1]
Storage Conditions	2-8°C, Protect from light	[1]

The structure of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, with its tertiary amine, two pyridine rings, and a primary alcohol, dictates its solubility and stability. The presence of the hydroxyl group and the nitrogen atoms allows for hydrogen bonding, suggesting solubility in polar solvents. A related compound, 2-[N-Methyl-N-(2-pyridyl)amino]ethanol, is noted to have enhanced solubility in polar solvents due to its functional groups that allow for hydrogen bonding.[2]

Part 1: Solubility Profile

The solubility of a compound is a critical parameter for its application in solution-based synthesis, catalysis, and biological assays. The dual-nature of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, possessing both hydrophobic (pyridine rings) and hydrophilic (ethanolamine moiety) characteristics, suggests a nuanced solubility profile.

Theoretical Considerations

The principle of "like dissolves like" provides a preliminary assessment of solubility. The presence of the hydroxyl group and the nitrogen atoms, capable of acting as hydrogen bond acceptors and donors, indicates a predisposition for solubility in polar protic solvents such as water, ethanol, and methanol. The aromatic pyridine rings may also contribute to solubility in some organic solvents through π-stacking interactions. For a structurally similar compound, 2-Amino-1-pyridin-2-yl-ethanol, solubility in both water and organic solvents is noted.[3]

Experimental Determination of Solubility

A systematic approach to determining the solubility of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol involves a tiered screening process across a range of common laboratory solvents.

Workflow for Solubility Determination

Caption: Workflow for the experimental determination of solubility.

Step-by-Step Protocol for Equilibrium Shake-Flask Method:

• Preparation: Add an excess amount of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol to a known volume of the selected solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the vials to pellet the undissolved solid.

• Sampling: Carefully extract an aliquot of the supernatant.

• Quantification: Determine the concentration of the dissolved compound in the supernatant using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectroscopy, by comparing the response to a standard curve of known concentrations.

Expected Solubility Profile (Qualitative)

Based on its structure, the following qualitative solubility profile is anticipated:

Solvent Class	Example Solvents	Expected Solubility	Rationale
Polar Protic	Water, Ethanol, Methanol	High	Hydrogen bonding capacity of the hydroxyl and nitrogen groups. The hydrobromide salt of a similar compound is soluble in methanol and ethanol.[4]
Polar Aprotic	DMSO, DMF	Moderate to High	Dipole-dipole interactions and potential hydrogen bond acceptance.
Nonpolar	Toluene, Hexane	Low	The molecule's polarity is likely too high for significant solubility in nonpolar solvents.

Part 2: Stability Profile

Understanding the stability of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is paramount for its synthesis, storage, and application, ensuring that the compound remains intact and does not degrade into impurities that could affect experimental outcomes. The recommended storage conditions of "2-8°C, protect from light" suggest potential sensitivity to thermal and photolytic degradation.[1]

Key Areas of Stability Assessment

A comprehensive stability assessment should investigate the compound's susceptibility to degradation under various stress conditions.

Caption: Core areas of stability assessment for the target compound.

Hydrolytic Stability

Hydrolysis is a potential degradation pathway, particularly at pH extremes. The tertiary amine and ether linkage (in the ethanolamine backbone) are generally stable, but the overall molecule's stability across the pH spectrum should be verified.

Experimental Protocol for pH-Dependent Stability:

• Buffer Preparation: Prepare a series of aqueous buffer solutions covering a relevant pH range (e.g., pH 2, 7, and 10).

• Sample Preparation: Dissolve a known concentration of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in each buffer solution.

• Incubation: Store the solutions at a controlled temperature (e.g., 40°C) for a specified duration, with samples taken at various time points (e.g., 0, 24, 48, 72 hours).

• Analysis: Analyze the samples by a stability-indicating HPLC method to quantify the remaining parent compound and detect any degradation products.

Oxidative Stability

The pyridine rings and the tertiary amine are potential sites for oxidation.

Experimental Protocol for Oxidative Stability:

• Sample Preparation: Dissolve 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in a suitable solvent.

• Stress Condition: Treat the solution with an oxidizing agent, such as hydrogen peroxide (e.g., 3% v/v).

• Incubation: Store the solution at room temperature for a defined period, monitoring for degradation.

• Analysis: Use HPLC or LC-MS to identify and quantify the parent compound and any oxidation products.

Thermal Stability

The recommended storage at 2-8°C suggests that the compound may be sensitive to higher temperatures.

Experimental Protocol for Thermal Stability:

• Solid-State Analysis:

  • Thermogravimetric Analysis (TGA): Heat a sample of the compound at a constant rate to determine the temperature at which it begins to decompose.

  • Differential Scanning Calorimetry (DSC): Heat a sample to identify any thermally induced phase transitions or decomposition events.

• Solution-State Analysis:

  • Prepare solutions of the compound in a relevant solvent.

  • Expose the solutions to elevated temperatures (e.g., 40°C, 60°C) for a set period.

  • Analyze samples at various time points by HPLC to determine the rate of degradation.

Photostability

The instruction to "protect from light" is a strong indicator of potential photosensitivity. The pyridine rings, in particular, can absorb UV radiation, which may lead to degradation.

Experimental Protocol for Photostability (ICH Q1B Guideline):

• Sample Preparation: Expose both the solid compound and a solution of the compound to a light source that provides both visible and UV radiation. A dark control sample, shielded from light, should be stored under the same conditions.

• Light Exposure: The total illumination should be not less than 1.2 million lux hours and the integrated near-ultraviolet energy not less than 200 watt-hours/square meter.

• Analysis: After the exposure period, compare the samples to the dark control using HPLC to assess the extent of degradation and the formation of photoproducts.

Conclusion

While specific experimental data on the solubility and stability of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol are not extensively documented in public literature, a comprehensive understanding of its properties can be developed through the systematic application of the established methodologies outlined in this guide. Based on its chemical structure, it is predicted to be soluble in polar protic solvents and potentially susceptible to thermal and photolytic degradation. For researchers and drug development professionals, the rigorous experimental verification of these properties is a critical step to ensure the reliable and effective use of this versatile ligand in its intended applications. The protocols provided herein serve as a robust starting point for such investigations.

References

• National Center for Biotechnology Information. "Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II)". PubChem Compound Summary for CID 159860-22-0. Available at: [Link]

• RSC Publishing. Equilibrium and structural studies on transition metal complexes of amino acid derivatives containing the bis(pyridin-2-yl)methyl residue. New Journal of Chemistry. Available at: [Link]

• ResearchGate. Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). Available at: [Link]

• ResearchGate. Bis[μ-N-(pyridin-2-ylmethyl)pyridin-2-amine-κN:N′]disilver(I) bis(trifluoromethanesulfonate). Available at: [Link]

• Google Patents. US7456168B2 - 2-(pyridin-2-ylamino)-pyrido[2,3, d]pyrimidin-7-ones.

• National Center for Biotechnology Information. Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. Available at: [Link]

• BuyersGuideChem. 2-[N-Methyl-N-(2-pyridyl)amino]ethanol. Available at: [Link]

• National Center for Biotechnology Information. Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes. Available at: [Link]

• National Center for Biotechnology Information. 2-[[2-[Bis(2-hydroxyethyl)amino]-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-6-yl]-(2-hydroxyethyl)amino]ethanol;methanol. PubChem Compound Summary for CID 118339873. Available at: [Link]

• European Medicines Agency. Quality of medicines questions and answers: Part 2. Available at: [Link]

• Regulations.gov. US Patent No. 8829195. Available at: [Link]

• Google Patents. US9447077B2 - Crystalline pharmaceutical and methods of preparation and use thereof.

• LookChem. 2-(BIS-(2-PYRIDYLMETHYL)-AMINO)-ETHANOL suppliers & manufacturers in China. Available at: [Link]

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• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Coordination Chemistry of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol with Transition Metals

This guide provides a comprehensive exploration of the coordination chemistry of the versatile N,N,N,O-donor ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, commonly abbreviated as bpaeOH. Designed for researchers, chemists, and drug development professionals, this document delves into the synthesis, structural diversity, and physicochemical properties of its transition metal complexes, offering both foundational knowledge and field-proven insights into their potential applications.

The Ligand: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpaeOH)

At the heart of this chemistry is the bpaeOH ligand. Its structure, featuring a tertiary amine linked to two picolyl arms and a hydroxyethyl group, presents four potential donor sites: three nitrogen atoms (one tertiary amine and two pyridylic) and one oxygen atom from the alcohol. This N₃O donor set allows for remarkable versatility in coordination, enabling the ligand to act as a tetradentate chelator, forming stable, often five- or six-coordinate complexes with a single metal center.

The presence of the flexible ethyl arm and the rotatable pyridyl groups allows the ligand to adopt various conformations to accommodate the geometric preferences of different transition metal ions. The terminal hydroxyl group is particularly significant; upon deprotonation, it can act as a bridging alkoxo group between two metal centers, leading to the formation of dinuclear or polynuclear complexes with interesting magnetic and catalytic properties.

Synthesis of the bpaeOH Ligand and its Metal Complexes

Ligand Synthesis: A Self-Validating Protocol

The synthesis of bpaeOH is typically achieved via a nucleophilic substitution reaction. The causality behind this choice is the high reactivity of the chloromethyl group on 2-(chloromethyl)pyridine and the nucleophilicity of the primary amine in ethanolamine.

Experimental Protocol: Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

• Reaction Setup: To a stirred solution of ethanolamine (1.0 eq) in a suitable solvent such as dry acetonitrile or ethanol, add a non-interfering base like sodium carbonate (Na₂CO₃) or triethylamine (TEA) (2.2 eq). The base is critical to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.

• Reagent Addition: Slowly add a solution of 2-(chloromethyl)pyridine hydrochloride (2.0 eq) dissolved in the same solvent. The hydrochloride salt is often used for its stability, and the added base neutralizes both the HCl from the salt and the reaction itself. A dropwise addition at room temperature is recommended to control the exothermicity of the reaction.

• Reaction Execution: Stir the mixture at room temperature for 24-48 hours or under reflux for 6-12 hours to ensure complete reaction. Progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Filter the reaction mixture to remove the inorganic salts (e.g., NaCl, NaHCO₃).

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • Purify the residue using column chromatography on silica gel, typically eluting with a gradient of dichloromethane/methanol or ethyl acetate/hexane. The purified product is usually obtained as a pale yellow oil or a low-melting solid.[1][2]

Ligand Synthesis Workflow

Caption: Workflow for the synthesis of the bpaeOH ligand.

Synthesis of Transition Metal Complexes

The synthesis of bpaeOH complexes is generally straightforward, involving the reaction of the ligand with a suitable transition metal salt in an appropriate solvent.

General Protocol: Synthesis of a [M(bpaeOH)X₂] Complex (M = Cu(II), Ni(II), Co(II))

• Preparation: Dissolve the bpaeOH ligand (1.0 eq) in a solvent like methanol or ethanol. In a separate flask, dissolve the metal salt (e.g., CuCl₂, Ni(ClO₄)₂, Co(NO₃)₂) (1.0 eq) in the same solvent.

  • Expert Insight: The choice of metal salt is crucial. Counter-ions like chloride (Cl⁻) or thiocyanate (NCS⁻) can coordinate to the metal center, while non-coordinating anions like perchlorate (ClO₄⁻) or hexafluorophosphate (PF₆⁻) will leave coordination sites available for solvent molecules or other ligands.[3]

• Reaction: Add the metal salt solution dropwise to the ligand solution while stirring. A color change is often immediately observed, indicating complex formation.

• Crystallization: Stir the solution for 1-2 hours at room temperature. The complex may precipitate directly. If not, slow evaporation of the solvent, vapor diffusion of an anti-solvent (like diethyl ether), or cooling is employed to induce crystallization.

• Isolation: Collect the crystalline product by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Coordination Modes and Structural Diversity

The bpaeOH ligand primarily coordinates in a tetradentate fashion, binding to the metal through the two pyridyl nitrogens, the tertiary amine nitrogen, and the hydroxyl oxygen. This N₃O coordination typically results in a distorted five- or six-coordinate geometry around the metal center.

Metal Ion	Typical Geometry	Coordination Number	Key Structural Features
Cu(II)	Distorted Square Pyramidal or Trigonal Bipyramidal	5	The Jahn-Teller effect often leads to distorted geometries. The fifth site is occupied by an anion or solvent molecule.
Ni(II)	Distorted Octahedral	6	Typically forms [Ni(bpaeOH)X₂] or [Ni(bpaeOH)(Solvent)₂]²⁺ complexes.[3]
Co(II)	Distorted Octahedral or Trigonal Bipyramidal	5 or 6	Geometry is sensitive to the counter-ion and solvent.
Fe(II/III)	Octahedral	6	High-spin and low-spin configurations are possible depending on the ligand field.
Zn(II)	Distorted Trigonal Bipyramidal or Tetrahedral	4 or 5	As a d¹⁰ ion, it has flexible coordination geometry, often influenced by the steric bulk of the ligand and packing forces.[4]
Cd(II)	Distorted Trigonal Bipyramidal	5	Similar to Zn(II), often adopts a five-coordinate geometry.[5][6]

Visualization of Coordination Modes

Caption: Common coordination modes of the bpaeOH ligand.

Physicochemical Properties and Characterization

A multi-technique approach is essential for the unambiguous characterization of these complexes.

Spectroscopic Characterization

• Infrared (IR) Spectroscopy: Coordination of the pyridyl groups is confirmed by shifts in the ν(C=N) and ring breathing modes. The broad ν(O-H) band of the free ligand (around 3300-3400 cm⁻¹) often sharpens and shifts upon coordination.

• UV-Visible Spectroscopy: These complexes exhibit characteristic d-d transitions and ligand-to-metal charge transfer (LMCT) bands.[7][8] The position and intensity of the d-d bands are indicative of the coordination geometry (e.g., octahedral vs. tetrahedral).[9]

Complex Type	Typical λₘₐₓ (nm)	Assignment	Inferred Geometry
Octahedral Ni(II)	~550-650, ~900-1000	³A₂g → ³T₁g(F), ³A₂g → ³T₂g	Octahedral
Octahedral Co(II)	~500-600	⁴T₁g(F) → ⁴A₂g(F)	Octahedral[7]
5-Coordinate Cu(II)	~650-800 (broad)	d-d transitions	Sq. Pyramidal / Trig. Bipyramidal

Magnetic Properties

Magnetic susceptibility measurements are a powerful tool to determine the electronic ground state of the metal ion.[10][11] The effective magnetic moment (µ_eff) is calculated from the measured susceptibility and provides the number of unpaired electrons.[12]

Trustworthiness Check: The "spin-only" formula, µ_so = √[n(n+2)], where n is the number of unpaired electrons, provides a good first approximation. However, for some ions (like Co(II)), significant orbital contributions can lead to µ_eff values higher than the spin-only value, which itself is a diagnostic tool for the coordination environment.[9][12]

Metal Ion (dⁿ)	Spin State	Unpaired e⁻ (n)	Spin-Only µ_eff (B.M.)	Typical Experimental µ_eff (B.M.)
Cu(II) (d⁹)	S = 1/2	1	1.73	1.8 - 2.2
Ni(II) (d⁸)	High-spin (Oct.)	2	2.83	2.9 - 3.4
Co(II) (d⁷)	High-spin (Oct.)	3	3.87	4.3 - 5.2
Fe(III) (d⁵)	High-spin (Oct.)	5	5.92	~5.9
Mn(II) (d⁵)	High-spin (Oct.)	5	5.92	~5.9

Potential Applications in Research and Development

The unique structural and electronic features of bpaeOH-metal complexes make them attractive candidates for several advanced applications.

• Catalysis: The ability of these complexes to access different coordination numbers and redox states makes them promising catalysts. They have been investigated as mimics of metalloenzymes for oxidation reactions, such as the oxidation of phenols and the activation of C-H bonds.[13][14] The open or labile coordination site is often the locus of catalytic activity.[15]

• Biomimetic Models: These complexes serve as excellent structural and functional models for the active sites of non-heme metalloproteins. By tuning the coordination environment, researchers can gain insight into the mechanisms of biological processes like oxygen transport and activation.[13][14]

• Drug Development: Transition metal complexes are increasingly recognized for their therapeutic potential.[16] The bpaeOH ligand can stabilize metal ions, which can then be explored for applications such as anticancer or antimicrobial agents. The ligand's structure allows for modification to enhance bioavailability and target specificity.

Workflow: From Synthesis to Application

Sources

• 1. 149860-22-0|2-(Bis(pyridin-2-ylmethyl)amino)ethanol|BLD Pharm [bldpharm.com]
• 2. 2-(Bis(pyridin-2-ylmethyl)amino)ethanol [myskinrecipes.com]
• 3. Bis[2-(pyridin-2-yl)ethanol-κ2 N,O]bis­(thio­cyanato-κN)nickel(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of (μ2-7-{[bis­(pyridin-2-ylmeth­yl)amino-1κ3N,N′,N′′]meth­yl}-5-chloro­quinolin-8-olato-2κN;1:2κ2O)tri­chlorido-1κCl,2κ2Cl-dizinc(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structure and Hirshfeld surface analysis of {2-[bis­(pyridin-2-ylmeth­yl)amino]­ethane-1-thiol­ato}­chlorido­cadmium(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fabrication, spectroscopic inspection, biological evaluation of some transition metal complexes with bis- azomethine ligand and γ-ray irradiation dose effect - PMC [pmc.ncbi.nlm.nih.gov]
• 8. unige.ch [unige.ch]
• 9. du.edu.eg [du.edu.eg]
• 10. scribd.com [scribd.com]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. gcnayanangal.com [gcnayanangal.com]
• 13. Enhancement of Activity of Transition Metals Complex’s as a Catalyst in Environmentally Friendly Phenol Oxidation. – Oriental Journal of Chemistry [orientjchem.org]
• 14. C─H Bond Cleavage by Bioinspired Non-Heme Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. "Synthesis, Characterization, And Catalytic And Biological Activities o" by Kylin A. Emhoff [engagedscholarship.csuohio.edu]

An In-depth Technical Guide to the Spectroscopic Properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Foreword: Unveiling the Spectroscopic Signature of a Versatile Ligand

For researchers, medicinal chemists, and materials scientists, a profound understanding of a molecule's spectroscopic properties is not merely academic—it is the bedrock of innovation. The ligand 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, a tridentate N,N,O-donor ligand, has garnered significant interest for its versatile coordination chemistry, forming stable complexes with a host of transition metals. These complexes are instrumental in fields ranging from bioinorganic chemistry, where they serve as mimics for metalloenzyme active sites, to materials science for the development of novel catalysts and fluorescent probes.

This technical guide provides an in-depth exploration of the core spectroscopic characteristics of the free 2-[Bis(pyridin-2-ylmethyl)amino]ethanol ligand. Moving beyond a simple recitation of data, this document elucidates the "why" behind the spectroscopic behavior, offering field-proven insights into the experimental choices and data interpretation that are critical for scientific advancement. Every piece of data and every protocol is presented within a framework of scientific integrity, designed to be a self-validating system for the discerning researcher.

Molecular Structure and its Spectroscopic Implications

The spectroscopic properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol are intrinsically linked to its molecular architecture. The molecule comprises a central tertiary amine linked to two pyridin-2-ylmethyl arms and an ethanol moiety. This structure gives rise to several key features that dictate its interaction with electromagnetic radiation:

• Pyridyl Rings: These aromatic systems are responsible for strong ultraviolet (UV) absorption due to π→π* transitions. They also provide a rich source of signals in Nuclear Magnetic Resonance (NMR) spectroscopy and characteristic vibrational modes in Infrared (IR) spectroscopy.

• Tertiary Amine: The nitrogen atom of the tertiary amine is a key coordination site for metal ions. Its electronic environment is probed by NMR and its vibrational modes can be identified in the IR spectrum.

• Ethanol Arm: The hydroxyl group (-OH) introduces the possibility of hydrogen bonding, which can influence both the NMR and IR spectra. The flexible aliphatic chain connecting the functional groups also contributes to the overall spectroscopic signature.

dot graph "molecular_structure" { layout=neato; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption="Molecular structure of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol"

Ultraviolet-Visible (UV-Vis) Absorption Spectroscopy

UV-Vis spectroscopy is a fundamental technique for characterizing compounds with chromophores. In 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, the pyridine rings are the primary chromophores.

Expected Absorption Profile

The UV-Vis spectrum of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in a solvent like ethanol is expected to exhibit two main absorption bands characteristic of the pyridine moiety.[1]

• π→π* Transition: A strong absorption band is anticipated at a lower wavelength, typically around 224 nm. This corresponds to the excitation of electrons from bonding π orbitals to antibonding π* orbitals within the aromatic pyridine rings.[1]

• n→π* Transition: A weaker absorption band is expected at a higher wavelength, generally in the range of 270-300 nm.[1] This transition involves the excitation of a non-bonding electron from the nitrogen atom of the pyridine ring to an antibonding π* orbital.

Upon coordination to a metal ion, these absorption bands can undergo a bathochromic (red) or hypsochromic (blue) shift, and new charge-transfer bands may appear, providing valuable information about the formation and electronic structure of the metal complex.

Transition	Expected λmax (nm)	Moiety
π→π	~224	Pyridine Ring
n→π	~274	Pyridine Ring
Table 1: Expected UV-Vis Absorption Maxima for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Experimental Protocol: UV-Vis Absorption Spectroscopy

• Solution Preparation: Prepare a stock solution of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol of a known concentration (e.g., 1 mM) in spectroscopic grade ethanol. From this stock, prepare a series of dilutions to determine the molar absorptivity.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer. Use spectroscopic grade ethanol as the blank reference.

• Measurement: Record the absorption spectrum from 200 to 400 nm in a 1 cm path length quartz cuvette.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax). Calculate the molar absorptivity (ε) for each band using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration in mol/L, and l is the path length in cm.

dot graph "uv_vis_workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption="Workflow for UV-Vis Spectroscopic Analysis"

Fluorescence Spectroscopy

While not all pyridine-containing ligands are strongly fluorescent, many exhibit luminescence, which can be modulated upon metal chelation. This property is the basis for their use as fluorescent sensors.

Potential Luminescent Properties

The fluorescence of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is expected to originate from the relaxation of excited electrons in the pyridine rings. The fluorescence quantum yield (ΦF), a measure of the efficiency of the fluorescence process, is a critical parameter. For comparison, 2-aminopyridine, a related compound, has a fluorescence quantum yield of approximately 60-66% in acidic solution.[2][3] The quantum yield of the title ligand may be influenced by factors such as solvent polarity and the presence of the flexible ethanol arm, which can provide non-radiative decay pathways.

Experimental Protocol: Fluorescence Quantum Yield Determination (Relative Method)

• Standard Selection: Choose a well-characterized fluorescence standard with an emission range that overlaps with the expected emission of the sample. Quinine sulfate in 0.1 M H₂SO₄ (ΦF = 0.546) is a common standard for the UV-blue region.

• Solution Preparation: Prepare a series of solutions of both the sample and the standard in the same solvent (e.g., ethanol) with absorbances below 0.1 at the excitation wavelength to avoid inner filter effects.

• Absorbance Measurement: Record the UV-Vis absorption spectra of all solutions.

• Fluorescence Measurement: Record the fluorescence emission spectra of all solutions using the same excitation wavelength, excitation and emission slit widths, and other instrumental parameters.

• Data Analysis: Integrate the area under the emission curves for both the sample and the standard. The quantum yield of the sample (ΦF,sample) is calculated using the following equation:

  ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (ηsample² / ηstd²)

  Where:

  • I is the integrated emission intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively.

Expected ¹H NMR Spectrum

The ¹H NMR spectrum of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol will show distinct signals for the different types of protons in the molecule.

Proton Type	Expected Chemical Shift (δ, ppm)	Multiplicity
Pyridyl-H (aromatic)	7.0 - 8.6	Multiplets
Methylene (-CH₂-py)	~3.8	Singlet
Methylene (-CH₂-N)	~2.7	Triplet
Methylene (-CH₂-OH)	~3.6	Triplet
Hydroxyl (-OH)	Variable	Broad Singlet
Table 2: Expected ¹H NMR Chemical Shifts for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

The exact chemical shifts will be solvent-dependent. The hydroxyl proton signal is often broad and its position can vary depending on concentration and temperature due to hydrogen bonding.

Expected ¹³C NMR Spectrum

The ¹³C NMR spectrum will complement the ¹H NMR data, providing information on the carbon skeleton.

Carbon Type	Expected Chemical Shift (δ, ppm)
Pyridyl-C (aromatic)	120 - 150
Methylene (-CH₂-py)	~60
Methylene (-CH₂-N)	~55
Methylene (-CH₂-OH)	~60
Table 3: Expected ¹³C NMR Chemical Shifts for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the ligand in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition: Acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum. Standard pulse sequences should be used.

• Data Processing and Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the ¹H NMR signals to determine the relative number of protons. Assign the peaks based on their chemical shifts, multiplicities, and correlation with expected values.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of a molecule. The IR spectrum of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol will display characteristic absorption bands for its functional groups.

Expected Vibrational Frequencies

Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity
O-H stretch (alcohol)	3500-3200	Broad, Medium
C-H stretch (aromatic)	3100-3000	Medium
C-H stretch (aliphatic)	3000-2850	Strong
C=C, C=N stretch (pyridine)	1600-1475	Medium-Weak
C-N stretch (amine)	1250-1000	Medium-Strong
C-O stretch (alcohol)	1300-1000	Strong
Table 4: Expected IR Absorption Frequencies for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

The broadness of the O-H stretching band is indicative of hydrogen bonding. Upon coordination to a metal ion, changes in the pyridine ring vibrations and the C-N stretching frequencies are typically observed.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a neat liquid (if applicable) between two KBr or NaCl plates, as a KBr pellet for a solid sample, or as a solution in a suitable solvent.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder or the pure solvent should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding vibrational modes of the functional groups.

dot graph "ftir_workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption="Workflow for FT-IR Spectroscopic Analysis"

Conclusion: An Integrated Spectroscopic Approach

The spectroscopic characterization of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a multi-faceted process that requires an integrated approach. UV-Vis spectroscopy reveals the electronic transitions within the pyridyl chromophores, while fluorescence spectroscopy can quantify its emissive properties. NMR spectroscopy provides an unambiguous map of the molecular structure, and IR spectroscopy identifies the key functional groups and their vibrational characteristics.

A comprehensive understanding of these spectroscopic properties for the free ligand is the essential first step for any research involving its metal complexes. The data and protocols presented in this guide provide a robust framework for researchers to confidently synthesize, characterize, and deploy this versatile ligand in their scientific endeavors. By grounding experimental work in a solid understanding of the molecule's fundamental spectroscopic signature, the path to discovery and innovation is significantly illuminated.

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• Ethanol, 2-[(n-methyl-n-purin-2-yl)amino]-. (n.d.). NIST WebBook. Retrieved from [Link]

• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213–2228. Retrieved from [Link]

• Corona, T., et al. (2020). Structural Characterization of a Series of N5-Ligated Mn IV -Oxo Species. Chemistry – A European Journal, 26(4), 900–912. PubMed. Retrieved from [Link]

• 2-(N-Methyl-N-(2-pyridyl)amino)ethanol. (n.d.). PubChem. Retrieved from [Link]

• Pitsevich, G. А., et al. (2014). Nonempiric Anharmonic Computations of IR Spectra of Ethanol Conformers in B3LYP/сс-pVQZ Approximation (Stretch С-Н Vibrations). Semantic Scholar. Retrieved from [Link]

• 2-[(2-Pyridinylmethyl)amino]ethanol. (n.d.). CAS Common Chemistry. Retrieved from [Link]

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A Technical Guide to the Synthesis of Novel 2-[Bis(pyridin-2-ylmethyl)amino]ethanol Derivatives

This guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the synthesis of novel derivatives based on the versatile scaffold, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA). Moving beyond simple procedural lists, this document elucidates the underlying chemical principles, strategic considerations in synthetic design, and detailed, field-tested protocols for creating a diverse library of BPEA analogs.

Introduction: The Strategic Value of the BPEA Scaffold

2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a tripodal ligand featuring a central tertiary amine, two picolyl arms, and a functionalizable hydroxyethyl moiety. This unique architecture makes it a powerful building block in coordination chemistry, materials science, and medicinal chemistry. The two pyridine nitrogens and the central amine form a tridentate N3-donor set, capable of coordinating with a wide range of metal ions to form stable complexes. The pendant ethanol arm serves as a versatile anchor point for further functionalization, allowing for the fine-tuning of the molecule's steric and electronic properties, solubility, and biological activity.

Derivatives of this scaffold are explored for their potential in:

• Catalysis: As ligands for metal catalysts in various organic transformations.

• Bioinorganic Chemistry: To model the active sites of metalloenzymes and as metal-chelating agents.

• Drug Development: As core structures for therapeutic agents, leveraging the established bioactivity of pyridine-containing compounds.[1][2]

This guide offers a comprehensive overview of the synthesis of the core BPEA molecule and presents robust strategies for its subsequent derivatization.

Part 1: Synthesis of the Core Scaffold: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

The most reliable and common route to the BPEA core is the double N-alkylation of ethanolamine with two equivalents of a 2-(halomethyl)pyridine, typically 2-(chloromethyl)pyridine hydrochloride.

Underlying Mechanism: Nucleophilic Substitution

The synthesis proceeds via a classic bimolecular nucleophilic substitution (SN2) reaction. The primary amine of ethanolamine acts as the nucleophile, attacking the electrophilic methylene carbon of 2-(chloromethyl)pyridine and displacing the chloride leaving group. A base is required to neutralize the generated HCl and to deprotonate the amine, enhancing its nucleophilicity for the second alkylation step.

Visualizing the Core Synthesis

Caption: General workflow for the synthesis of the BPEA core scaffold.

Detailed Experimental Protocol: Synthesis of BPEA

Materials:

• Ethanolamine

• 2-(Chloromethyl)pyridine hydrochloride

• Sodium hydroxide (NaOH) or Potassium Carbonate (K₂CO₃)

• Ethanol (absolute)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard glassware for reflux and extraction

Procedure:

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add ethanolamine (1.0 eq.). Dissolve it in absolute ethanol.

• Addition of Base: Add a suitable base such as powdered sodium hydroxide (2.2 eq.) or anhydrous potassium carbonate (3.0 eq.) to the solution. The choice of a strong, non-nucleophilic base is critical to deprotonate the amine without competing in the substitution reaction.

• Addition of Alkylating Agent: In a separate beaker, dissolve 2-(chloromethyl)pyridine hydrochloride (2.1 eq.) in a minimal amount of ethanol. Add this solution dropwise to the stirring ethanolamine mixture. The hydrochloride salt is often used for its stability, and the added base neutralizes both the HCl salt and the HCl generated during the reaction.

• Reaction: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, filter the mixture to remove inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

• Extraction: Redissolve the resulting crude oil in dichloromethane (DCM) and wash with water (3x) to remove any remaining salts and unreacted ethanolamine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter off the drying agent and concentrate the organic phase in vacuo. The crude product is typically a viscous oil. Purify via column chromatography on silica gel (using a gradient eluent system, e.g., DCM/Methanol) to yield pure 2-[Bis(pyridin-2-ylmethyl)amino]ethanol as a pale yellow oil.

Self-Validation: Successful synthesis should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry. The ¹H NMR spectrum should show characteristic signals for the pyridine protons, two singlets for the two methylene bridges, and triplets for the ethanol backbone. The mass spectrum should show a clear molecular ion peak [M+H]⁺ at m/z 244.3.

Part 2: Strategies for Synthesizing Novel Derivatives

The BPEA scaffold offers two primary sites for modification: the terminal hydroxyl group of the ethanol arm and the pyridine rings.

Strategy 1: Derivatization of the Hydroxyl Group

The primary alcohol is the most accessible functional group for creating a diverse range of derivatives through well-established reactions.

This method introduces an R-O- moiety, allowing for the modulation of lipophilicity and steric bulk.

• Causality: The hydroxyl group is first deprotonated with a strong base (e.g., NaH) to form a highly nucleophilic alkoxide. This alkoxide then attacks an alkyl halide (or tosylate/mesylate) in an SN2 reaction. The use of a strong, non-nucleophilic hydride base is crucial to prevent side reactions.

• Protocol Synopsis:

  • Dissolve BPEA (1.0 eq.) in an anhydrous aprotic solvent like THF or DMF.

  • Cool to 0 °C and add Sodium Hydride (NaH, 1.1 eq.) portion-wise.

  • Allow to warm to room temperature and stir for 1 hour.

  • Add the desired alkyl halide (R-X, 1.2 eq.).

  • Stir at room temperature or with gentle heating until completion (monitor by TLC).

  • Quench carefully with water and perform a standard extractive work-up.

Ester derivatives can introduce functionalities for probing biological interactions or for creating prodrugs.

• Causality: The reaction of BPEA with an acyl chloride or anhydride in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine) proceeds via nucleophilic acyl substitution. The base neutralizes the HCl byproduct. Alternatively, coupling with a carboxylic acid using reagents like DCC/DMAP (Steglich esterification) activates the acid for attack by the BPEA's hydroxyl group.

• Protocol Synopsis (using Acyl Chloride):

  • Dissolve BPEA (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM.

  • Cool the solution to 0 °C.

  • Add the acyl chloride (R-COCl, 1.1 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Wash the reaction mixture with water and brine, dry the organic layer, and purify.

This two-step approach dramatically expands synthetic possibilities by converting the hydroxyl into a good leaving group.

• Causality: The -OH group is a poor leaving group. It can be converted into a tosylate (-OTs) or mesylate (-OMs) by reacting BPEA with tosyl chloride or mesyl chloride in the presence of pyridine. These are excellent leaving groups and can be displaced by a wide variety of nucleophiles (e.g., azides, thiols, secondary amines, cyanide). This strategy was used to create a thiol analog of BPEA.[3]

• Protocol Synopsis (Thiol Derivative):

  • Activation: React BPEA with tosyl chloride in pyridine to form the tosylate intermediate.

  • Substitution: React the purified tosylate with a sulfur nucleophile like sodium thiacetate.

  • Deprotection: Hydrolyze the resulting thioacetate ester under basic conditions to yield the free thiol derivative.

Strategy 2: Modification of the Pyridine Rings

Modifying the aromatic pyridine rings is more challenging due to their electron-deficient nature but offers a route to derivatives with altered electronic properties.

• Nucleophilic Aromatic Substitution (SNAr): This is the most practical approach. Instead of modifying the final BPEA molecule, one starts the synthesis with a pre-functionalized 2-(chloromethyl)pyridine. For example, using 4-chloro-2-(chloromethyl)pyridine in the initial alkylation would yield a BPEA scaffold with chlorine atoms on the pyridine rings, which can then be substituted by other nucleophiles. This approach is analogous to strategies used in the synthesis of other pyridine-containing drugs.[4]

• Electrophilic Aromatic Substitution (SEAr): Direct electrophilic substitution (e.g., nitration, halogenation) on the BPEA pyridine rings is difficult, often requiring harsh conditions and yielding a mixture of products. This route is generally less preferred for controlled synthesis.

Visualizing Derivatization Strategies

Caption: Key synthetic pathways for the derivatization of the BPEA core.

Part 3: Data Presentation and Characterization

Successful synthesis and purification of novel derivatives must be confirmed by a suite of analytical techniques.

Key Characterization Data

Technique	Purpose	Expected Observations for an Ester Derivative (BPEA-OCOCH₃)
¹H NMR	Confirms covalent structure and purity.	Disappearance of the -OH proton signal. Appearance of a new singlet around 2.0 ppm for the acetyl (-CH₃) group. Downfield shift of the -CH₂-O- protons.
¹³C NMR	Confirms the carbon skeleton.	Appearance of a new signal for the carbonyl carbon (~170 ppm) and the acetyl methyl carbon (~21 ppm).
FT-IR Spectroscopy	Identifies key functional groups.	Disappearance of the broad O-H stretching band (~3300 cm⁻¹). Appearance of a strong C=O stretching band (~1740 cm⁻¹).
Mass Spectrometry	Confirms the molecular weight of the new derivative.	A molecular ion peak [M+H]⁺ corresponding to the calculated mass of the ester derivative (286.3 for the acetate).
X-Ray Crystallography	Provides definitive 3D structural proof for crystalline compounds or their metal complexes.[3]	N/A (requires crystalline solid)

Conclusion and Future Outlook

The 2-[Bis(pyridin-2-ylmethyl)amino]ethanol scaffold is a highly adaptable platform for the development of novel molecules with tailored properties. The synthetic strategies outlined in this guide, particularly those focusing on the versatile hydroxyl group, provide a robust framework for generating extensive libraries of derivatives. The key to success lies in the rational selection of reagents and reaction conditions, guided by a sound understanding of the underlying chemical mechanisms, and validated by thorough analytical characterization. Future work in this area will likely focus on creating derivatives with enhanced catalytic efficiency, specific metal-binding affinities, and targeted biological activities for applications in both industry and medicine.

References

• Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). National Institutes of Health. [Link]

• SYNTHESIS AND EVALUATION OF NEW BIS(IMINO) PYRIDINE BASED CATALYSTS FOR ETHYLENE POLYMERIZATION. Journal of the Serbian Chemical Society. [Link]

• Flow Synthesis of 2‐[Methyl(pyridin‐2‐yl)amino]ethanol: An Experimental and Computational Study. ResearchGate. [Link]

• An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation of the products with Cu and Cd along with docking studies. ResearchGate. [Link]

• Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. MDPI. [Link]

• CN102276526B - Synthesis method of 2-amino pyridine compounds.

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• 2. CN102276526B - Synthesis method of 2-amino pyridine compounds - Google Patents [patents.google.com]
• 3. Crystal structure and Hirshfeld surface analysis of {2-[bis­(pyridin-2-ylmeth­yl)amino]­ethane-1-thiol­ato}­chlorido­cadmium(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles [beilstein-journals.org]

An In-depth Technical Guide to the Electronic Properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Foreword: Unveiling the Electronic Landscape of a Versatile Ligand

To the researchers, scientists, and drug development professionals delving into the intricate world of coordination chemistry and molecular design, this guide offers a comprehensive exploration of the electronic properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. This N,N,O-tridentate ligand, a cornerstone in the synthesis of novel metal complexes, possesses a rich electronic character that dictates its reactivity, spectroscopic signatures, and potential applications. This document moves beyond a mere recitation of facts, providing a causal narrative that intertwines theoretical underpinnings with practical experimental methodologies. Our aim is to equip you with the foundational knowledge and actionable protocols necessary to harness the full potential of this versatile molecule in your research endeavors.

Molecular Architecture and its Electronic Implications

The structure of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, with its two pyridyl moieties and a flexible ethanol arm, creates a unique electronic environment. The tertiary amine core and the nitrogen atoms of the pyridine rings are key electron-donating centers, making the molecule an excellent ligand for a variety of metal ions. The lone pairs of these nitrogen atoms and the oxygen of the hydroxyl group are readily available for coordination, forming stable chelate rings that are fundamental to its role in coordination chemistry.

The electronic properties are profoundly influenced by the interplay between the electron-donating aminoethanol backbone and the π-systems of the pyridine rings. This architecture facilitates intricate charge transfer dynamics, both within the molecule and upon coordination to a metal center. Understanding these properties is paramount for predicting the behavior of its metal complexes in applications ranging from catalysis to the development of therapeutic agents.

Synthesis and Characterization: From Blueprint to Reality

A robust understanding of a molecule's electronic properties begins with its pure synthesis and thorough characterization. While various synthetic routes to N-substituted bis(2-pyridylmethyl)amine derivatives exist, a common and effective method for preparing 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is the nucleophilic substitution reaction between di(2-picolyl)amine and 2-chloroethanol.

Step-by-Step Synthesis Protocol

This protocol is a self-validating system, where successful synthesis can be confirmed through the subsequent characterization steps.

Materials:

• Di(2-picolyl)amine

• 2-Chloroethanol

• Sodium carbonate (Na₂CO₃)

• Acetonitrile (anhydrous)

• Dichloromethane

• Magnesium sulfate (anhydrous)

• Standard laboratory glassware and reflux apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve di(2-picolyl)amine (1.0 eq) in anhydrous acetonitrile.

• Addition of Reagents: Add sodium carbonate (2.0 eq) to the solution, followed by the dropwise addition of 2-chloroethanol (1.2 eq). The sodium carbonate acts as a base to neutralize the HCl formed during the reaction.

• Reflux: Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, filter the mixture to remove inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

• Extraction: Dissolve the resulting residue in dichloromethane and wash with water to remove any remaining salts. Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the pyridyl protons in the aromatic region (typically δ 7.0-8.5 ppm). The methylene protons adjacent to the pyridine rings and the tertiary amine will appear as singlets or multiplets in the upfield region. The protons of the ethanol arm will also exhibit distinct signals.

• ¹³C NMR: The carbon NMR spectrum will display resonances for the pyridine carbons, with the carbon atoms attached to nitrogen appearing at lower field. The aliphatic carbons of the backbone will be observed at higher field.

Infrared (IR) Spectroscopy: The IR spectrum will provide key information about the functional groups present. Expect to observe:

• A broad absorption band in the region of 3300-3500 cm⁻¹ corresponding to the O-H stretching vibration of the ethanol group.

• C-H stretching vibrations for the aromatic and aliphatic components.

• C=N and C=C stretching vibrations characteristic of the pyridine rings in the 1400-1600 cm⁻¹ region.

The Electronic Core: A Theoretical Deep Dive with Density Functional Theory (DFT)

To truly understand the electronic properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, we turn to computational chemistry. Density Functional Theory (DFT) provides a powerful lens to visualize the molecule's frontier molecular orbitals (FMOs) and predict its electronic behavior.[1][2]

Computational Protocol

Software: Gaussian, ORCA, or similar quantum chemistry packages. Method:

• Geometry Optimization: The molecular geometry is first optimized using a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)). This step ensures that all subsequent calculations are performed on the most stable conformation of the molecule.

• Frequency Calculation: A frequency calculation is performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Electronic Property Calculation: Single-point energy calculations are then carried out to determine the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). Time-Dependent DFT (TD-DFT) can be used to simulate the UV-Vis absorption spectrum.[3]

Frontier Molecular Orbitals and Reactivity

The HOMO and LUMO are central to understanding the molecule's electronic behavior.

• HOMO: The HOMO is expected to be localized primarily on the electron-rich tertiary amine and the nitrogen atoms of the pyridine rings. The energy of the HOMO is related to the molecule's ability to donate electrons.

• LUMO: The LUMO is likely to be distributed over the π*-orbitals of the pyridine rings. The energy of the LUMO reflects the molecule's ability to accept electrons.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a crucial parameter that provides insight into the molecule's chemical reactivity and the energy of its lowest electronic transition. A smaller gap generally implies higher reactivity.

Parameter	Predicted Location/Value	Significance
HOMO	Localized on the tertiary amine and pyridine nitrogens	Electron-donating ability
LUMO	Distributed over the pyridine π*-orbitals	Electron-accepting ability
HOMO-LUMO Gap	Chemical reactivity and electronic transition energy

Probing Electronic Transitions: UV-Visible and Fluorescence Spectroscopy

UV-Visible and fluorescence spectroscopy are indispensable experimental techniques for investigating the electronic transitions within a molecule.

Experimental Protocol: UV-Visible Absorption Spectroscopy

Instrumentation: A dual-beam UV-Vis spectrophotometer. Procedure:

• Sample Preparation: Prepare a dilute solution of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile).

• Measurement: Record the absorption spectrum over a range of approximately 200-400 nm.

• Analysis: The spectrum is expected to show intense absorption bands in the UV region, corresponding to π→π* transitions within the pyridine rings. Weaker n→π* transitions may also be observed.

Experimental Protocol: Fluorescence Spectroscopy

Instrumentation: A spectrofluorometer. Procedure:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent.

• Measurement: Excite the sample at a wavelength corresponding to one of its absorption maxima and record the emission spectrum.

• Analysis: The fluorescence spectrum will reveal the emission properties of the molecule. The Stokes shift (the difference in wavelength between the absorption and emission maxima) provides information about the change in geometry between the ground and excited states. The fluorescence quantum yield can also be determined to quantify the efficiency of the emission process.

Caption: Simplified Jablonski diagram illustrating absorption and fluorescence processes.

Redox Behavior: Unveiling Electron Transfer Properties with Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful electrochemical technique used to investigate the redox properties of a molecule, providing information about the energies of its frontier orbitals and the stability of its oxidized and reduced forms.

Experimental Protocol: Cyclic Voltammetry

Instrumentation: A potentiostat with a three-electrode setup (working, reference, and counter electrodes). Procedure:

• Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate) in a suitable solvent (e.g., acetonitrile).

• Sample Addition: Add a known concentration of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol to the electrolyte solution.

• Measurement: Scan the potential between defined limits and record the resulting current.

• Analysis: The cyclic voltammogram will reveal the oxidation and reduction potentials of the compound. The oxidation event is likely associated with the removal of an electron from the nitrogen-rich core, while reduction may involve the addition of an electron to the pyridine π*-orbitals. The reversibility of the redox processes can also be assessed from the shape of the CV waves.

Caption: Schematic of a three-electrode setup for cyclic voltammetry.

Conclusion and Future Outlook

The electronic properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol are a direct consequence of its unique molecular architecture. The interplay between its electron-rich core and the π-systems of the pyridine rings gives rise to a fascinating set of spectroscopic and electrochemical characteristics. This guide has provided a comprehensive framework for understanding and investigating these properties, from synthesis and characterization to theoretical modeling and experimental analysis.

The true potential of this ligand lies in its ability to form stable complexes with a wide range of metal ions. The electronic properties of these complexes can be fine-tuned by varying the metal center, leading to a vast array of potential applications in catalysis, materials science, and medicinal chemistry. Future research will undoubtedly continue to uncover new and exciting facets of this versatile molecule and its derivatives, pushing the boundaries of what is possible in the design of functional molecular systems.

References

• Computational Studies on Structure and Spectroscopic Properties of 4-(Boc-amino) pyridine. (2015). ResearchGate. [Link]

• Theoretical Study of Electronic Properties of Pyridine, Pyrimidine, Pyrazine and Pyridazine via Density Functional Theory. (2019). ResearchGate. [Link]

• Theoretical Study of Electronic Properties of Pyridine, Pyrimidine, Pyrazine and Pyridazine via Density Functional Theory. IISTE. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure and Hirshfeld surface analysis of {2-[bis­(pyridin-2-ylmeth­yl)amino]­ethane-1-thiol­ato}­chlorido­cadmium(II) - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (CAS 149860-22-0): Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[Bis(pyridin-2-ylmethyl)amino]ethanol, registered under CAS number 149860-22-0, is a tridentate ligand of significant interest in the fields of coordination chemistry and materials science. Its molecular structure, featuring two picolyl arms and a hydroxyl functional group, allows for the formation of stable complexes with a variety of transition metals. This guide provides a comprehensive overview of its synthesis, physicochemical properties, and its emerging applications, particularly in the development of novel catalysts and functional materials. While this compound is primarily utilized as a laboratory chemical for research purposes, the study of its metal complexes is shedding light on potential applications in biological systems.[1]

Physicochemical Properties

2-[Bis(pyridin-2-ylmethyl)amino]ethanol, with the molecular formula C14H17N3O and a molecular weight of 243.31 g/mol , is a versatile building block in supramolecular chemistry.[2] A summary of its key physicochemical properties is presented in the table below. It is important to note that some of the listed properties are based on computational predictions and should be considered as estimated values.

Property	Value	Source
IUPAC Name	2-[bis(pyridin-2-ylmethyl)amino]ethanol	Angene Chemical
CAS Number	149860-22-0	ChemicalBook[2]
Molecular Formula	C14H17N3O	ChemicalBook[2]
Molecular Weight	243.31 g/mol	ChemicalBook[2]
Boiling Point (Predicted)	382.0 ± 32.0 °C	ChemicalBook[2]
Density (Predicted)	1.174 ± 0.06 g/cm³	ChemicalBook[2]
pKa (Predicted)	14.55 ± 0.10	ChemicalBook

Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

The synthesis of 2-[bis(pyridin-2-ylmethyl)amino]ethanol is typically achieved through the N-alkylation of ethanolamine with two equivalents of a 2-(halomethyl)pyridine, most commonly 2-(chloromethyl)pyridine hydrochloride. This reaction is a standard nucleophilic substitution where the primary amine of ethanolamine displaces the chloride from the picolyl chloride.

Experimental Protocol

Materials:

• Ethanolamine

• 2-(Chloromethyl)pyridine hydrochloride

• Anhydrous potassium carbonate (K₂CO₃) or other suitable base

• Acetonitrile (CH₃CN) or other suitable polar aprotic solvent

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexane for chromatography elution

Procedure:

• Reaction Setup: To a solution of ethanolamine (1.0 equivalent) in anhydrous acetonitrile, add anhydrous potassium carbonate (2.2 equivalents).

• Addition of Alkylating Agent: Slowly add a solution of 2-(chloromethyl)pyridine hydrochloride (2.0 equivalents) in anhydrous acetonitrile to the reaction mixture at room temperature. The use of the hydrochloride salt of 2-(chloromethyl)pyridine is common as it is more stable than the free base.[3] The base (K₂CO₃) is crucial for neutralizing the hydrochloride and the HCl generated during the reaction.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, filter the mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude product.

• Extraction: Dissolve the crude product in dichloromethane and wash with saturated aqueous sodium bicarbonate solution to remove any remaining acidic impurities. Subsequently, wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-[bis(pyridin-2-ylmethyl)amino]ethanol.

Synthesis Workflow Diagram

Caption: Synthetic workflow for 2-[bis(pyridin-2-ylmethyl)amino]ethanol.

Applications in Coordination Chemistry and Materials Science

The primary application of 2-[bis(pyridin-2-ylmethyl)amino]ethanol lies in its role as a versatile ligand in coordination chemistry. The two pyridine nitrogen atoms and the central amine nitrogen atom can coordinate to a metal center, while the terminal hydroxyl group can either remain as a pendant arm or deprotonate to coordinate to the metal, influencing the geometry and reactivity of the resulting metal complex.

This ligand has been used to synthesize complexes with various transition metals, including copper, iron, nickel, and cadmium. These complexes are being investigated for their potential in:

• Catalysis: The metal complexes can act as catalysts in various organic transformations. The specific geometry and electronic properties imparted by the ligand can tune the catalytic activity and selectivity.

• Sensors: The ability of the ligand and its complexes to bind to specific ions or molecules can be exploited in the development of chemical sensors. For instance, related bis(2-pyridylmethyl)amine-functionalized molecules have been shown to act as colorimetric sensors for anions like fluoride and fluorescence turn-on sensors for metal ions like Al³⁺.[4][5]

• Materials Science: This ligand can serve as a building block for the synthesis of Metal-Organic Frameworks (MOFs) and Covalent-Organic Frameworks (COFs). These materials have porous structures and high surface areas, making them promising for applications in gas storage, separation, and catalysis.

Biological Activity of Metal Complexes

While there is limited information on the biological activity of the free ligand 2-[bis(pyridin-2-ylmethyl)amino]ethanol, its metal complexes have been the subject of biological investigations. The coordination of the ligand to a metal ion can significantly alter its biological properties.

Studies on related bis(pyridylmethyl)amine-type ligands and their metal complexes have shown potential in:

• Interaction with Biomolecules: Metal complexes of similar ligands have been studied for their ability to interact with biomacromolecules such as DNA and various proteins. Docking studies have been employed to investigate these interactions and predict the binding affinity and mode.[6][7]

• Antimicrobial and Anticancer Activity: Certain metal complexes incorporating bis(pyridylmethyl)amine-like scaffolds have demonstrated cytotoxic activity against cancer cell lines and antibacterial properties.[8] For example, bismuth complexes with related ligands have shown promising anticancer activity.[8] The mechanism of action is often attributed to the interaction of the complex with cellular targets, leading to the inhibition of essential biological processes.

Illustrative Interaction Pathway

Caption: General pathway of the biological activity of metal complexes.

It is crucial to emphasize that the biological activities observed are for the metal complexes and not the free ligand itself. Further research is needed to fully elucidate the therapeutic potential and toxicological profile of these compounds.

Conclusion

2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a valuable and versatile ligand in modern chemistry. Its straightforward synthesis and ability to form stable and functional metal complexes make it a compound of high interest for researchers in catalysis, materials science, and medicinal chemistry. While its direct application in drug development is not yet established, the study of its metal complexes continues to provide valuable insights into the design of new therapeutic agents and functional materials.

References

• Synthesis of 2-[bis(pyridin-2-ylmethyl)amino]ethanol.

• Reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation of the products with Cu and Cd along with docking studies. ResearchGate. Available from: [Link]

• Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). National Institutes of Health. Available from: [Link]

• Bis(2-pyridylmethyl)amine. PubChem. Available from: [Link]

• [SYNTHESIS OF BIS-(PYRIDYLMETHYL)-AMINES]. PubMed. Available from: [Link]

• Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). ResearchGate. Available from: [Link]

• Bis(2-pyridylmethyl)amine-functionalized alizarin: an efficient and simple colorimetric sensor for fluoride and a fluorescence turn-on sensor for Al3+ in an organic solution. Dalton Transactions. Available from: [Link]

• Reaction of 2-[(2-aminoethyl)amino]ethanol With pyridine-2-carbaldehyde and Complexation of the Products With Cu II and Cd II Along With Docking Studies. PubMed. Available from: [Link]

• Bis(2-pyridylmethyl)amine-functionalized alizarin: an efficient and simple colorimetric sensor for fluoride and a fluorescence turn-on sensor for Al3+ in an organic solution. PubMed. Available from: [Link]

• Synthesis of ({8-[4,6-Bis-(bis-pyridin-2-ylmethyl-amino)-[2][3][9]triazine-2-ylamino]-octyl}—ethoxycarbonylmethyl-amino)-acetic acid ethyl ester. MDPI. Available from: [Link]

• Synthesis, DNA binding interactions and biological activity of bis platinum (II) complexes of N,N,N',N'-tetrakis(2-aminoethyl)diamines. PubMed. Available from: [Link]

• Preparation of 2-(Chloromethyl)pyridine. Google Patents.

• Recent Advancements in Bismuth Complexes: Computational Strategies for Biological Activities. MDPI. Available from: [Link]

• Synthetic method of 2-chloromethylpyridine hydrochloride. Google Patents.

• Alkylation of 2-substituted (6-methyl-2-pyridyl)methyllithium species with epoxides. National Institutes of Health. Available from: [Link]

• Hydrogen‐Borrowing Alkylation of 1,2‐Amino Alcohols in the Synthesis of Enantioenriched γ‐Aminobutyric Acids. National Institutes of Health. Available from: [Link]

Sources

• 1. 149860-22-0|2-(Bis(pyridin-2-ylmethyl)amino)ethanol|BLD Pharm [bldpharm.com]
• 2. 2-(BIS-(2-PYRIDYLMETHYL)-AMINO)-ETHANOL CAS#: 149860-22-0 [amp.chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Bis(2-pyridylmethyl)amine-functionalized alizarin: an efficient and simple colorimetric sensor for fluoride and a fluorescence turn-on sensor for Al3+ in an organic solution - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Bis(2-pyridylmethyl)amine-functionalized alizarin: an efficient and simple colorimetric sensor for fluoride and a fluorescence turn-on sensor for Al3+ in an organic solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation of the products with CuII and CdII along with docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Crystal structure and Hirshfeld surface analysis of {2-[bis­(pyridin-2-ylmeth­yl)amino]­ethane-1-thiol­ato}­chlorido­cadmium(II) - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol as a Ligand in Metal Complexes

Introduction: Unveiling the Potential of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE)

In the dynamic fields of coordination chemistry, catalysis, and drug development, the design and synthesis of versatile ligands are of paramount importance. 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, hereafter referred to as BPAE, has emerged as a highly effective N,N,N,O-tetradentate ligand. Its structure, featuring a tertiary amine core flanked by two picolyl arms and an ethanol moiety, offers a rich coordination environment for a variety of metal ions. The presence of both hard (oxygen) and soft (nitrogen) donor atoms allows for the formation of stable complexes with tunable electronic and steric properties. This unique combination makes BPAE-metal complexes promising candidates for applications ranging from bioinorganic modeling to catalytic transformations.

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed protocols for the synthesis of the BPAE ligand and its subsequent use in the preparation of metal complexes. We will delve into the causality behind experimental choices, ensuring a deep understanding of the underlying chemical principles. Furthermore, we will explore the characterization of these complexes and highlight their potential applications, supported by authoritative references.

Part 1: Synthesis of the Ligand - 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE)

The synthesis of BPAE is typically achieved through the dialkylation of ethanolamine with 2-(chloromethyl)pyridine. This nucleophilic substitution reaction is a cornerstone of amine synthesis and provides a reliable route to the desired ligand.

Protocol 1: Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Materials:

• Ethanolamine

• 2-(Chloromethyl)pyridine hydrochloride

• Sodium hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

• Ethanol

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Preparation of 2-(Chloromethyl)pyridine free base: In a fume hood, dissolve 2-(chloromethyl)pyridine hydrochloride in a minimal amount of deionized water. While stirring, slowly add a concentrated solution of sodium hydroxide until the pH of the solution is basic (pH > 10). This deprotonates the pyridine nitrogen, yielding the free base which is a less stable, oily substance. It is crucial to use this immediately in the next step.

• Alkylation Reaction: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve ethanolamine in a suitable solvent such as ethanol. To this solution, add the freshly prepared 2-(chloromethyl)pyridine free base in a 1:2 molar ratio (ethanolamine:2-(chloromethyl)pyridine).

• Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for several hours (typically 4-6 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC). The formation of a salt byproduct (NaCl) will be observed as a white precipitate.

• Work-up and Extraction: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent using a rotary evaporator. To the resulting residue, add deionized water and dichloromethane. Transfer the mixture to a separatory funnel and shake vigorously. The organic layer, containing the desired BPAE ligand, will separate from the aqueous layer.

• Purification: Separate the organic layer and wash it several times with deionized water to remove any remaining salts and unreacted ethanolamine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude BPAE ligand as an oil.

• Characterization: The identity and purity of the synthesized BPAE can be confirmed using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Causality of Experimental Choices:

• The use of freshly prepared 2-(chloromethyl)pyridine free base is critical as it is more reactive than its hydrochloride salt.

• Refluxing the reaction mixture provides the necessary activation energy for the nucleophilic substitution to occur at a reasonable rate.

• The aqueous work-up and extraction are essential for separating the organic product from inorganic byproducts and water-soluble starting materials.

Part 2: Synthesis of a Representative Metal Complex: [Cu(BPAE)Cl₂]

The coordination of BPAE to a metal center is a straightforward process, typically involving the reaction of the ligand with a metal salt in a suitable solvent. Here, we describe the synthesis of a copper(II) complex as a representative example.

Protocol 2: Synthesis of Dichloro{2-[bis(pyridin-2-ylmethyl)amino]ethanol}copper(II)

Materials:

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Ethanol

Equipment:

• Schlenk flask or round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• Ligand Solution: Dissolve the synthesized BPAE ligand in ethanol in a Schlenk flask.

• Metal Salt Solution: In a separate flask, dissolve copper(II) chloride dihydrate in ethanol.

• Complexation: While stirring, slowly add the ethanolic solution of copper(II) chloride to the solution of the BPAE ligand. A color change is typically observed upon addition, indicating the formation of the complex.

• Crystallization: Stir the reaction mixture at room temperature for a few hours. The product may precipitate out of the solution upon standing or can be encouraged to crystallize by slow evaporation of the solvent or by the addition of a less polar co-solvent.

• Isolation and Purification: Collect the resulting crystalline solid by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

• Characterization: The structure and properties of the [Cu(BPAE)Cl₂] complex can be determined by single-crystal X-ray diffraction, UV-Vis spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and elemental analysis.

Expert Insights:

The choice of solvent is crucial in the synthesis of metal complexes. Ethanol is often a good choice as it can dissolve both the organic ligand and the inorganic metal salt. The stoichiometry of the reactants can be varied to potentially isolate complexes with different metal-to-ligand ratios.

Part 3: Characterization of BPAE-Metal Complexes

A thorough characterization of the synthesized complexes is essential to understand their structure, bonding, and properties.

Technique	Information Obtained	Expected Observations for a BPAE-Metal Complex
¹H and ¹³C NMR Spectroscopy	Provides information about the structure of the diamagnetic ligand and can indicate coordination to a metal center.	Shifts in the chemical shifts of the pyridine and ethanol protons upon coordination.
UV-Vis Spectroscopy	Reveals information about the electronic transitions within the complex, particularly d-d transitions for transition metal complexes.	Appearance of new absorption bands in the visible region, characteristic of the metal ion's coordination environment.
FTIR Spectroscopy	Identifies the functional groups present and can show changes in vibrational frequencies upon coordination.	Shifts in the C=N and C-O stretching frequencies of the pyridine and ethanol moieties upon coordination to the metal.
Single-Crystal X-ray Diffraction	Provides the definitive three-dimensional structure of the complex in the solid state.	Determines the coordination geometry around the metal center, bond lengths, and bond angles.
Elemental Analysis	Confirms the empirical formula of the complex.	The experimentally determined percentages of C, H, and N should match the calculated values for the proposed formula.

Part 4: Applications of BPAE-Metal Complexes

The versatile coordination chemistry of BPAE makes its metal complexes suitable for a range of applications.

Catalysis

BPAE-metal complexes, particularly with transition metals like iron, copper, and cobalt, have shown promise as catalysts in various organic transformations. The tunable electronic environment around the metal center, influenced by the pyridine rings and the ethanol arm, can be exploited to modulate catalytic activity and selectivity. For instance, iron complexes of ligands similar to BPAE have been investigated for ethylene polymerization.[1]

Workflow for Catalytic Activity Screening:

Caption: Workflow for screening the catalytic activity of BPAE-metal complexes.

Bioinorganic Chemistry and Drug Development

The ability of BPAE to chelate biologically relevant metal ions makes it an interesting scaffold for the development of therapeutic and diagnostic agents. For example, metal complexes with ligands containing pyridine and amine donors have been explored for their interactions with biomolecules.[2] The ethanol arm of BPAE can also be functionalized to attach other biologically active moieties. Docking studies can be employed to predict the binding affinity of BPAE-metal complexes to biological targets such as enzymes and DNA.

Conceptual Signaling Pathway for a BPAE-Metal Based Drug:

Caption: Conceptual pathway of a BPAE-metal complex as a targeted drug.

Conclusion

2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a versatile and accessible ligand that provides a gateway to a wide array of metal complexes with diverse applications. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of this ligand system in their respective fields. The combination of straightforward synthesis, rich coordination chemistry, and potential for practical applications ensures that BPAE will continue to be a valuable tool in the advancement of chemical and biomedical sciences.

References

• A document summarizing a study on the synthesis of a related compound, 2-[methyl(pyridin-2-yl)amino]ethanol, using both batch and continuous flow microreactor processes. Available at: [Link]

• A study on the synthesis of 2,6-bis(imino) pyridine iron(II) chloride complexes and their use as catalysts for ethylene polymerization. Available at: [Link]

• A product page for 2-(Bis(pyridin-2-ylmethyl)amino)ethanol from a chemical supplier. Available at: [Link]

• A patent for the synthesis of 2-amino pyridine compounds.

• A research article on the reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation with Cu(II) and Cd(II), including docking studies. Available at: [Link]

• A study on the synthesis of bis(amino alcohol)oxalamides and their use for the preconcentration of trace metals. Available at: [Link]

• A study on the catalytic performance of pentacoordinate iron(II) complexes with modified bis(imino)pyridine ligands for ethylene oligomerization. Available at: [Link]

Sources

• 1. US20210040029A1 - Synthesis of 2-(2-aminoethoxy) ethanol - Google Patents [patents.google.com]
• 2. chemimpex.com [chemimpex.com]

Catalytic Applications of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol Metal Complexes: A Technical Guide for Researchers

This document provides a detailed exploration of the catalytic applications of metal complexes incorporating the versatile N,N,O-tridentate ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. This guide is intended for researchers, scientists, and professionals in drug development and materials science who are interested in leveraging these complexes for novel catalytic transformations. The content herein is structured to provide not only procedural details but also the underlying scientific rationale for the experimental designs, ensuring a comprehensive understanding of the catalytic systems.

Introduction: The Versatility of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol as a Ligand

The ligand 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, hereafter abbreviated as bpaeH , is a highly adaptable scaffold for the coordination of a wide range of transition metals. Its tripodal topology, featuring two pyridine moieties and an aminoethanol arm, allows for the formation of stable, well-defined metal complexes. The coordination of the deprotonated ethanol arm creates a robust five-membered chelate ring, influencing the electronic and steric environment of the metal center. This unique architecture makes bpaeH metal complexes promising candidates for a variety of catalytic applications, primarily in the fields of oxidation catalysis and polymerization reactions.

The two pyridine nitrogens and the tertiary amine nitrogen provide a rich coordination environment that can stabilize various oxidation states of the metal center, a key feature for many catalytic cycles. The hydroxyl group, upon deprotonation, acts as an anionic donor, which can significantly modulate the Lewis acidity and redox potential of the metal catalyst. This guide will focus on the catalytic applications of first-row transition metal complexes of bpaeH, particularly those of manganese, iron, cobalt, and copper.

General Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpaeH) Metal Complexes

The synthesis of metal complexes with bpaeH is generally straightforward, typically involving the reaction of the ligand with a suitable metal salt in an appropriate solvent. The following protocol provides a general methodology that can be adapted for the synthesis of various first-row transition metal complexes.

Protocol 1: General Synthesis of [M(bpae)X] or [M(bpae)L]n+ Complexes

Materials:

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpaeH)

• Metal salt (e.g., MnCl₂, FeCl₂, CoCl₂, CuCl₂·2H₂O)

• Anhydrous solvent (e.g., methanol, ethanol, acetonitrile)

• Base (e.g., triethylamine, sodium methoxide) (optional, for deprotonation of the ethanol arm)

• Inert atmosphere (e.g., nitrogen or argon gas)

Procedure:

• Ligand Dissolution: In a clean, dry Schlenk flask under an inert atmosphere, dissolve one equivalent of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpaeH) in the chosen anhydrous solvent.

• Deprotonation (Optional but Recommended): To the stirred solution of the ligand, add one equivalent of a suitable base (e.g., triethylamine) to facilitate the deprotonation of the ethanol hydroxyl group. Stir for 30 minutes at room temperature.

• Metal Salt Addition: In a separate Schlenk flask, dissolve one equivalent of the desired metal salt in the same anhydrous solvent.

• Complexation: Slowly add the metal salt solution to the ligand solution dropwise with continuous stirring. A color change is typically observed upon complex formation.

• Reaction: Allow the reaction mixture to stir at room temperature or with gentle heating (e.g., 40-60 °C) for 2-4 hours to ensure complete complexation.

• Isolation of the Complex:

  • Precipitation: If the complex precipitates from the reaction mixture, it can be isolated by filtration under an inert atmosphere. Wash the solid with a small amount of cold solvent and dry under vacuum.

  • Crystallization: If the complex is soluble, reduce the solvent volume under vacuum and induce crystallization by layering with a less polar solvent (e.g., diethyl ether, pentane) or by slow evaporation.

• Characterization: The resulting metal complex should be characterized by appropriate analytical techniques, such as X-ray crystallography, elemental analysis, mass spectrometry, and spectroscopic methods (UV-Vis, IR).

Application in Oxidation Catalysis

Metal complexes of bpaeH and structurally similar ligands have demonstrated significant potential in mediating a variety of oxidation reactions. The ability of metals like manganese and copper to access multiple oxidation states, stabilized by the bpaeH ligand, is central to their catalytic activity.

Alkene Epoxidation with Manganese Complexes

Manganese complexes are well-known for their ability to catalyze the epoxidation of alkenes, a fundamental transformation in organic synthesis. While specific studies on bpaeH-manganese complexes are emerging, extensive research on analogous aminopyridine-ligated manganese complexes provides a strong foundation for their application in this area.[1][2][3] The proposed catalytic cycle often involves a high-valent manganese-oxo species as the active oxidant.[3]

This protocol describes a general procedure for the epoxidation of an alkene using a manganese complex of a bpaeH-type ligand and hydrogen peroxide as the oxidant.

Protocol 2: General Procedure for Alkene Epoxidation

Materials:

• Manganese(II) complex of bpaeH (or a related aminopyridine ligand)

• Alkene substrate (e.g., cyclooctene, styrene)

• Acetonitrile (or other suitable solvent)

• Hydrogen peroxide (30% aqueous solution)

• Acetic acid (co-catalyst)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Internal standard for GC analysis (e.g., dodecane)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the manganese complex (0.1-1 mol%) and the alkene substrate (1 equivalent) in acetonitrile.

• Co-catalyst Addition: Add acetic acid (0.5-1 equivalent) to the reaction mixture.

• Oxidant Addition: Cool the mixture to 0 °C in an ice bath. Slowly add hydrogen peroxide (2-3 equivalents) dropwise over a period of 30-60 minutes using a syringe pump to minimize unproductive decomposition of the oxidant.[2]

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Analysis: Analyze the crude product by GC or ¹H NMR to determine the conversion and selectivity. The product can be further purified by column chromatography.

Table 1: Representative Catalytic Performance of Analogous Manganese Complexes in Alkene Epoxidation

Catalyst/Ligand	Substrate	Yield (%)	Selectivity (%)	TON	Reference
[Mn(rac-PYBP)]²⁺	Cyclooctene	up to 91	>99	180	[2]
Mn-PDP complex	Various alkenes	High	High	up to 1000	[1]

Note: The data presented is for structurally similar ligand systems and serves as a benchmark.

Diagram 1: Proposed Catalytic Cycle for Alkene Epoxidation by a Manganese Complex

Sources

• 1. researchgate.net [researchgate.net]
• 2. Prediction of catalytic activities of bis(imino)pyridine metal complexes by machine learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. osti.gov [osti.gov]

Application Notes and Protocols for the Synthesis and Characterization of Cadmium(II) Complexes with 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction

The synthesis and study of metal complexes with tailored ligands is a cornerstone of modern coordination chemistry, with significant implications for materials science, catalysis, and medicinal chemistry. Cadmium(II) complexes, in particular, have garnered interest due to their diverse coordination geometries and luminescent properties, making them potential candidates for applications in bioimaging and as therapeutic agents. The ligand 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpaeOH), a tripodal N3O donor, offers a versatile coordination scaffold. Its flexible nature, combining two picolyl arms and a hydroxyethyl group, allows for the formation of stable, well-defined complexes with a variety of metal ions, including cadmium(II).

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the protocol for forming cadmium(II) complexes with bpaeOH. It outlines a detailed synthetic procedure, characterization methods, and discusses the underlying chemical principles to ensure reproducibility and facilitate further investigation into the potential applications of these complexes.

Physicochemical Properties and Safe Handling of Reagents

A thorough understanding of the reagents' properties and adherence to safety protocols are paramount for successful and safe experimentation.

Table 1: Reagent Properties and Safety Information

Reagent	Formula	Molar Mass ( g/mol )	Appearance	Key Hazards	Handling Precautions
Cadmium(II) Acetate Dihydrate	Cd(CH₃COO)₂·2H₂O	266.52	White crystalline solid	Toxic, Carcinogenic, Environmental Hazard	Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid inhalation of dust and contact with skin and eyes.
2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpaeOH)	C₁₅H₁₉N₃O	257.33	Off-white to yellow solid	Irritant	Handle with care. Avoid contact with skin and eyes. Wear standard PPE.
Methanol	CH₃OH	32.04	Clear, colorless liquid	Flammable, Toxic	Use in a well-ventilated area, away from ignition sources. Ground all equipment. Wear appropriate PPE.
Diethyl Ether	(C₂H₅)₂O	74.12	Clear, colorless liquid	Highly Flammable, Peroxide-former	Use in a well-ventilated fume hood, away from heat and ignition sources. Check for peroxides before use, especially with older stock.

Experimental Protocol: Synthesis of a [Cd(bpaeOH)(CH₃COO)]OAc Complex

This protocol details the synthesis of a representative cadmium(II)-bpaeOH complex. The causality behind each step is explained to provide a deeper understanding of the experimental design. This procedure is designed to be self-validating through the characterization methods outlined in the subsequent section.

Reagent Preparation

• Cadmium(II) Acetate Solution (0.1 M): Dissolve 0.2665 g of cadmium(II) acetate dihydrate in 10 mL of methanol in a 25 mL Erlenmeyer flask. Gentle warming may be required to facilitate dissolution. This solution provides the cadmium(II) ions for complexation.

• bpaeOH Ligand Solution (0.1 M): Dissolve 0.2573 g of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in 10 mL of methanol in a separate 25 mL Erlenmeyer flask. The use of a stoichiometric amount of the ligand ensures a 1:1 metal-to-ligand ratio in the final complex.

Reaction Setup and Procedure

The following workflow diagram illustrates the key steps in the synthesis of the cadmium(II)-bpaeOH complex.

Caption: Workflow for the synthesis of the [Cd(bpaeOH)(CH₃COO)]OAc complex.

Step-by-Step Procedure

• Complexation: Slowly add the methanolic solution of bpaeOH to the methanolic solution of cadmium(II) acetate with constant stirring at room temperature. The slow addition helps to ensure the formation of a homogeneous product and prevent the precipitation of any undesired species.

• Reaction: Stir the resulting clear, colorless solution at room temperature for 4 hours. This allows sufficient time for the complexation reaction to go to completion.

• Isolation of the Product:

  • Filter the solution to remove any minor, insoluble impurities.

  • Slowly evaporate the solvent from the filtrate in a fume hood. A rotary evaporator can be used for more efficient solvent removal.

  • Once the volume is reduced to approximately 2-3 mL, add diethyl ether dropwise until the solution becomes slightly turbid. Diethyl ether is used as an anti-solvent to induce precipitation or crystallization of the complex.

  • Store the solution at 4 °C overnight to promote the formation of well-defined crystals.

• Purification:

  • Collect the resulting white crystalline precipitate by vacuum filtration.

  • Wash the crystals with a small amount of cold diethyl ether to remove any unreacted starting materials or soluble impurities.

  • Dry the purified complex under vacuum for several hours to remove any residual solvent.

Characterization of the Cadmium(II)-bpaeOH Complex

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized complex.

Table 2: Expected Characterization Data for [Cd(bpaeOH)(CH₃COO)]OAc

Technique	Expected Observations and Interpretations
FT-IR Spectroscopy	- Shift in the C=N stretching vibrations of the pyridine rings (around 1600 cm⁻¹) upon coordination to cadmium(II).- Presence of strong bands corresponding to the asymmetric and symmetric stretching vibrations of the acetate groups.
¹H NMR Spectroscopy	- Shifts in the proton signals of the pyridine and methylene groups of the bpaeOH ligand upon complexation.- Appearance of a singlet corresponding to the protons of the acetate ligands.
UV-Vis Spectroscopy	- Intraligand π-π* transitions of the pyridine rings in the UV region.- Potential for ligand-to-metal charge transfer (LMCT) bands.
Elemental Analysis	- The experimentally determined percentages of Carbon, Hydrogen, and Nitrogen should be in close agreement with the calculated values for the proposed formula C₁₉H₂₅CdN₃O₅.

Potential Applications in Drug Development

Cadmium complexes, while inherently toxic, can be explored for specific therapeutic or diagnostic applications where their unique properties can be leveraged. The bpaeOH ligand can be further functionalized to modulate the properties of the cadmium complex.

• Bioimaging: The inherent luminescence of some cadmium(II) complexes can be exploited for in vitro and in vivo imaging studies. The bpaeOH ligand could be modified with fluorophores or targeting moieties to enhance its imaging capabilities.

• Therapeutic Agents: The cytotoxic properties of cadmium could be harnessed for anticancer applications, provided the complex can be selectively delivered to cancer cells. The design of the ligand is crucial in tuning the stability and reactivity of the complex to minimize off-target toxicity.

The following diagram illustrates the logical relationship between the synthesized complex and its potential applications.

Caption: Potential applications of the synthesized cadmium(II)-bpaeOH complex.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis and characterization of a cadmium(II) complex with the versatile ligand 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. By understanding the rationale behind each experimental step and employing the described characterization techniques, researchers can confidently synthesize and validate the formation of the desired complex. The exploration of such complexes opens avenues for the development of novel tools and therapeutic agents in the field of drug development. Further studies are warranted to fully elucidate the biological activity and potential of these cadmium-bpaeOH complexes.

References

• Guedes, G. P., et al. (2020). Cadmium-Based Coordination Polymers and Metal-Organic Frameworks: From Synthesis to Applications. Coordination Chemistry Reviews, 414, 213289. [Link]

• Parac-Vogt, T. N., et al. (2004). A Novel Tripodal N3O-Donor Ligand and Its Lanthanide(III) Complexes. Inorganica Chimica Acta, 357(13), 3988-3994. [Link]

• Nakamoto, K. (2009). Infrared and Raman Spectra of Inorganic and Coordination Compounds, Part B: Applications in Coordination, Organometallic, and Bioinorganic Chemistry. John Wiley & Sons. [Link]

Application Notes and Protocols for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in Biomimetic Catalytic Systems

Introduction: The Bio-Inspired Design of a Versatile Chelator

In the field of biomimetic catalysis, the design of synthetic ligands that replicate the coordination environment of metal centers in metalloenzymes is of paramount importance. 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, a tripodal N3O ligand, has emerged as a compelling scaffold for modeling the active sites of various non-heme iron and copper-containing enzymes. Its structure, featuring two picolyl arms and an ethanolamine moiety, provides a versatile coordination sphere that can stabilize various transition metal ions in biologically relevant geometries. The presence of the hydroxyl group is particularly noteworthy, as it can act as a coordinating group, a proton shuttle, or a site for further functionalization, thereby influencing the reactivity of the metal center.

These application notes provide a comprehensive guide for researchers, chemists, and drug development professionals on the synthesis, characterization, and application of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol and its metal complexes in biomimetic catalytic systems. The protocols detailed herein are designed to be self-validating, with explanations grounded in established coordination chemistry and catalytic principles.

Part 1: Synthesis of the Ligand and its Metal Complexes

The synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol and its subsequent complexation with transition metals are foundational steps for its use in biomimetic catalysis. The following protocols are based on established methodologies for related N-alkylated bis(picolyl)amine ligands.

Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

This procedure adapts a general method for the N-alkylation of amines with picolyl halides. The reaction involves the dialkylation of ethanolamine with 2-(chloromethyl)pyridine.

Protocol 1: Ligand Synthesis

• Preparation of 2-(chloromethyl)pyridine: This starting material can be prepared from 2-(hydroxymethyl)pyridine and thionyl chloride or purchased commercially. Handle with care in a well-ventilated fume hood as it is a lachrymator.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethanolamine (1.0 eq.) in a suitable solvent such as acetonitrile or ethanol.

• Base Addition: Add a non-nucleophilic base, such as sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) (2.5-3.0 eq.), to the solution to act as a proton scavenger.

• Alkylation: Slowly add a solution of 2-(chloromethyl)pyridine hydrochloride (2.0 eq.) in the same solvent to the reaction mixture at room temperature.

• Reaction Progression: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture to remove the inorganic salts. Evaporate the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using a gradient of dichloromethane/methanol to yield the pure ligand as an oil or a low-melting solid.

Synthesis of Metal Complexes

The following is a general protocol for the synthesis of first-row transition metal (e.g., Fe(II), Cu(II), Mn(II)) complexes of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. The choice of metal salt and solvent can be adapted based on the desired complex.

Protocol 2: Metal Complex Synthesis

• Ligand Dissolution: Dissolve 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (1.0 eq.) in a suitable solvent (e.g., methanol, ethanol, or acetonitrile) in a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen) if working with air-sensitive metals like Fe(II).

• Metal Salt Addition: In a separate flask, dissolve the desired metal salt (e.g., FeCl₂·4H₂O, CuCl₂·2H₂O, MnCl₂·4H₂O) (1.0 eq.) in the same solvent.

• Complexation: Slowly add the metal salt solution to the ligand solution with vigorous stirring. A color change is often observed upon complex formation.

• Reaction and Isolation: Stir the reaction mixture at room temperature for 2-4 hours. The resulting metal complex may precipitate out of solution. If so, it can be collected by filtration, washed with a small amount of cold solvent, and dried under vacuum. If the complex remains in solution, the solvent can be slowly evaporated or an anti-solvent can be added to induce precipitation.

• Recrystallization (Optional): For obtaining X-ray quality crystals, the crude complex can be recrystallized by vapor diffusion of a suitable anti-solvent (e.g., diethyl ether) into a concentrated solution of the complex in a coordinating solvent (e.g., acetonitrile).

Part 2: Characterization of the Ligand and Complexes

Thorough characterization is essential to confirm the identity and purity of the synthesized ligand and its metal complexes.

Technique	Purpose	Expected Observations
¹H and ¹³C NMR Spectroscopy	Structural elucidation of the diamagnetic ligand and complexes.	For the ligand, characteristic peaks for the pyridyl, methylene, and ethanolamine protons. For diamagnetic complexes, shifts in these peaks upon coordination.
FT-IR Spectroscopy	Identification of functional groups and coordination modes.	C=N and C=C stretching vibrations of the pyridine rings. A broad O-H stretch for the alcohol. Shifts in pyridine ring vibrations upon metal coordination.
UV-Vis Spectroscopy	To study the electronic properties of the metal complexes.	Ligand-to-metal charge transfer (LMCT) and d-d transition bands, which are characteristic of the metal ion and its coordination geometry.
Mass Spectrometry (ESI-MS)	Determination of the molecular weight of the ligand and the mass-to-charge ratio of the complex ions.	A peak corresponding to [L+H]⁺ for the ligand and peaks corresponding to the complex cation [M(L)X]⁺ or [M(L)]²⁺.
Single-Crystal X-ray Diffraction	Unambiguous determination of the solid-state structure, including bond lengths, bond angles, and coordination geometry.	Provides precise information on the coordination of the N3O ligand to the metal center and the overall molecular structure.

Part 3: Applications in Biomimetic Catalysis

Complexes of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol are excellent candidates for modeling the reactivity of metalloenzymes involved in oxidation reactions. The presence of the hydroxyl group can play a crucial role in the catalytic cycle, potentially acting as a proton relay or influencing the electronic properties of the metal center.

Biomimetic Oxidation of Alcohols

Copper complexes of N-alkylated bis(picolyl)amine ligands have been shown to catalyze the aerobic oxidation of alcohols.[1] The following protocol outlines a general procedure for evaluating the catalytic activity of a newly synthesized copper complex of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Protocol 3: Catalytic Alcohol Oxidation

• Catalyst Solution Preparation: In a reaction vessel, prepare a solution of the copper complex in a suitable solvent (e.g., acetonitrile).

• Reaction Mixture: Add the alcohol substrate (e.g., benzyl alcohol) and a co-catalyst/radical initiator such as TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) and N-methylimidazole (NMI).

• Reaction Initiation: Stir the reaction mixture at room temperature under an atmosphere of air or oxygen.

• Monitoring the Reaction: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of the substrate and the yield of the aldehyde product.

• Turnover Number (TON) and Turnover Frequency (TOF) Calculation: Based on the reaction kinetics, calculate the TON (moles of product per mole of catalyst) and TOF (TON per unit time) to quantify the catalytic efficiency.

Biomimetic Dioxygen Activation

Iron complexes of tripodal amine ligands are well-known to activate molecular oxygen for substrate oxidation, mimicking the action of non-heme iron oxygenases.[2][3]

Protocol 4: Dioxygen Activation and Substrate Oxidation

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve the iron(II) complex of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in a solvent like acetonitrile.

• Substrate Addition: Add the substrate to be oxidized (e.g., cyclohexane or other hydrocarbons).

• Oxygenation: Introduce molecular oxygen (O₂) or air into the reaction mixture with vigorous stirring. The formation of a putative high-valent iron-oxo intermediate may be observed by UV-Vis spectroscopy.

• Reaction Progression and Analysis: Allow the reaction to proceed at a controlled temperature. The reaction products (e.g., cyclohexanol and cyclohexanone) can be analyzed and quantified by GC-MS after a suitable work-up procedure.

• Mechanistic Insight: The role of the hydroxyl group can be probed by comparing the reactivity of this complex with that of a complex with a non-coordinating group in place of the hydroxyl.

Visualizations

Ligand Synthesis Workflow

Caption: Workflow for the synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Metal Complexation and Catalytic Cycle

Caption: Synthesis of a copper complex and a proposed catalytic cycle for alcohol oxidation.

References

• Thallaj, N. K. T. (2021). Ferrous Complexes with Bis (Meo) in ?-Substituted Tris (Pyridin-2-Ylmethyl) Amine Ligands. International Journal of Advanced Chemistry, 1(2), 20-26. [Link]

• Thallaj, N. K. T. (2024). Ferrous Complexes with Bis (Meo) in Α-Substituted Tris (Pyridin-2-Ylmethyl) Amine Ligands: Effect of the Bis (Meo) in Α- Substituents in Dioxygen Activation and Biomimetic Reactivity. International Journal of Advanced Chemistry, 1(2), 20-26. [Link]

• Buvaylo, E. A., Kokozay, V. N., Vassilyeva, O. Y., & Skelton, B. W. (2014). Crystal structure of bis-(2-{[(pyridin-2-yl)methyl-idene]amino}-benzoato-κ3 N,N',O)cobalt(II) N,N-di-methyl-formamide sesquisolvate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 10), m164–m166. [Link]

• Cordeiro, S., et al. (2017). SYNTHESIS AND EVALUATION OF NEW BIS(IMINO) PYRIDINE BASED CATALYSTS FOR ETHYLENE POLYMERIZATION. Química Nova, 40(4), 413-421. [Link]

• Gholivand, K., et al. (2019). Reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation of the products with Cu(II) and Cd(II) along with docking studies. Acta Crystallographica Section C: Structural Chemistry, 75(Pt 7), 951–959. [Link]

• O'Brien, E. C., et al. (2015). A bis(pyridyl)-N-alkylamine/Cu(i) catalyst system for aerobic alcohol oxidation. Organic & Biomolecular Chemistry, 13(8), 2375-2383. [Link]

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• 1. mdpi.com [mdpi.com]
• 2. ijac.latticescipub.com [ijac.latticescipub.com]
• 3. Ferrous Complexes with Bis (Meo) in Α-Substituted Tris (Pyridin-2-Ylmethyl) Amine Ligands: Effect of the Bis (Meo) in Α- Substituents in Dioxygen Activation and Biomimetic Reactivity | Indian Journal of Advanced Chemistry (IJAC) [journals.latticescipub.com]

Application Notes and Protocols for Ethylene Polymerization Using 2-[Bis(pyridin-2-ylmethyl)amino]ethanol-Based Catalysts

Introduction: A New Frontier in Ethylene Polymerization

The quest for novel catalytic systems for olefin polymerization remains a cornerstone of polymer chemistry, driving innovations in material science. Late transition metal catalysts, particularly those based on iron, cobalt, and palladium with nitrogen-containing ligands, have garnered significant attention due to their remarkable ability to produce a wide array of polyethylene architectures, from linear high-density polyethylene (HDPE) to oligomers.[1][2][3][4] The 2,6-bis(imino)pyridine metal complexes, for instance, are renowned for their high activity when activated with cocatalysts like methylaluminoxane (MAO).[1][3][4]

This application note delves into the experimental setup for ethylene polymerization utilizing a promising, yet less explored, ligand system: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. The introduction of a hydroxyl functional group to the ligand backbone presents an intriguing modification to the well-established pyridine-based catalysts. This hydroxyl moiety has the potential to influence the electronic and steric environment of the metal center, possibly through direct coordination or interaction with the cocatalyst, thereby impacting catalytic activity, polymer molecular weight, and even enabling post-polymerization modifications.

This guide provides a comprehensive overview of the synthesis of the catalyst precursor, a detailed protocol for ethylene polymerization, and methods for the characterization of the resulting polymer. The protocols are designed to be self-validating, with explanations for each step grounded in established principles of organometallic chemistry and polymerization catalysis.

I. Catalyst System Overview

The catalytic system consists of three main components: the ligand, the metal precursor, and the cocatalyst.

• The Ligand: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol: This commercially available tridentate N,N,O-donor ligand serves as the backbone of our catalyst. The two pyridine rings and the tertiary amine provide a robust coordination pocket for the transition metal, while the pendant ethanol group introduces a unique functional handle.

• The Metal Precursor: Iron(II) chloride (FeCl₂) is a common and effective precursor for creating active ethylene polymerization catalysts with nitrogen-based ligands.[1][3] Its reaction with the ligand is expected to yield a well-defined coordination complex. Other transition metals like cobalt and palladium could also be employed, potentially leading to different polymer properties.

• The Cocatalyst: Methylaluminoxane (MAO): MAO is a crucial component that activates the precatalyst. It is believed to function by alkylating the metal center and generating a cationic, coordinatively unsaturated active species.[1] Modified methylaluminoxane (MMAO) can also be used and may offer improved solubility and activity.[5][6]

II. Experimental Protocols

A. Synthesis of the Iron(II) Precatalyst: {2-[Bis(pyridin-2-ylmethyl)amino]ethanol}FeCl₂

This protocol is adapted from established procedures for the synthesis of bis(imino)pyridine iron complexes.[6][7] The presence of the hydroxyl group in the ligand is not expected to interfere with the complexation under anhydrous conditions.

Materials:

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

• Anhydrous Iron(II) Chloride (FeCl₂)

• Anhydrous Ethanol

• Anhydrous Dichloromethane

• Schlenk Flask and Line

• Magnetic Stirrer and Stir Bar

• Cannula and Syringes

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add 1 equivalent of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol to a Schlenk flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous ethanol via cannula to dissolve the ligand completely.

• Addition of Metal Salt: In a separate Schlenk flask, dissolve 0.95 equivalents of anhydrous FeCl₂ in a minimal amount of anhydrous ethanol.

• Complexation: Slowly add the FeCl₂ solution to the stirred ligand solution at room temperature. A color change should be observed, indicating complex formation.

• Reaction: Allow the reaction mixture to stir at room temperature for 12-24 hours to ensure complete complexation.

• Isolation: The resulting complex can be isolated by removing the solvent under vacuum. If the product precipitates, it can be collected by filtration under an inert atmosphere, washed with a small amount of cold anhydrous ethanol, and dried under vacuum.

• Characterization: The synthesized complex should be characterized by techniques such as FT-IR spectroscopy and elemental analysis to confirm its structure.

Rationale: The use of anhydrous solvents and an inert atmosphere is critical to prevent the formation of iron oxides and hydroxides. The stoichiometry is set to have a slight excess of the ligand to ensure complete consumption of the iron salt. Ethanol is a suitable solvent for both the ligand and the iron salt, facilitating a homogeneous reaction.[6]

B. Ethylene Polymerization

This protocol outlines a typical batch polymerization process in a stirred autoclave reactor. All glassware should be oven-dried, and all solvents and the ethylene monomer must be purified and dried before use.

Materials and Equipment:

• Synthesized {2-[Bis(pyridin-2-ylmethyl)amino]ethanol}FeCl₂ precatalyst

• Methylaluminoxane (MAO) solution in toluene (e.g., 10 wt%)

• High-purity ethylene gas

• Anhydrous toluene

• Stirred autoclave reactor equipped with temperature and pressure controls

• Schlenk line and inert gas supply (nitrogen or argon)

• Syringes and cannulas

Detailed Protocol:

• Reactor Preparation: The autoclave reactor is thoroughly cleaned, dried in an oven, and then purged with high-purity nitrogen or argon for at least one hour while being heated to eliminate any residual moisture.

• Solvent and Cocatalyst Addition: The reactor is cooled to the desired reaction temperature (e.g., 60 °C). Anhydrous toluene is then introduced into the reactor via cannula. Subsequently, the desired amount of MAO solution is injected into the reactor using a gas-tight syringe. The amount of MAO is typically expressed as an Al/Fe molar ratio, which can range from 500 to 2000.[5]

• Ethylene Saturation: The reactor is then pressurized with ethylene to the desired pressure (e.g., 10 atm) and the solvent is allowed to become saturated with the monomer while stirring.

• Catalyst Injection and Polymerization: A solution of the {2-[Bis(pyridin-2-ylmethyl)amino]ethanol}FeCl₂ precatalyst in a small amount of anhydrous toluene is prepared in a Schlenk tube. This solution is then injected into the reactor using a syringe to initiate the polymerization. The polymerization is allowed to proceed for a set duration (e.g., 30 minutes), during which the temperature and pressure should be maintained. A drop in ethylene pressure may be observed as it is consumed, and the pressure can be kept constant by feeding more ethylene.

• Quenching the Reaction: After the desired reaction time, the polymerization is terminated by venting the ethylene pressure and injecting a quenching agent, such as acidified methanol (e.g., 10% HCl in methanol). This will deactivate the catalyst and precipitate the polyethylene.

• Polymer Isolation and Purification: The precipitated polymer is collected by filtration, washed extensively with methanol to remove any catalyst residues, and then dried in a vacuum oven at 60 °C to a constant weight.

Safety Precautions:

• Pyrophoric Reagents: MAO is highly pyrophoric and reacts violently with water and air. All manipulations involving MAO must be carried out under a strict inert atmosphere using proper Schlenk techniques or in a glovebox.[5][6]

• Pressure: The polymerization is conducted under pressure. Ensure the reactor is properly rated and operated within its safety limits.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a flame-retardant lab coat, and gloves when handling pyrophoric reagents and operating the pressure reactor.

III. Characterization of Polyethylene

The properties of the synthesized polyethylene are crucial for understanding the behavior of the catalyst. The following are standard characterization techniques:

Parameter	Analytical Technique	Typical Information Obtained
Molecular Weight and Polydispersity Index (PDI)	Gel Permeation Chromatography (GPC)	Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the PDI (Mw/Mn), which indicates the breadth of the molecular weight distribution.[8]
Thermal Properties	Differential Scanning Calorimetry (DSC)	Measures the melting temperature (Tm) and crystallinity of the polymer.[8]
Microstructure	¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy	Can provide information on the degree of branching and the nature of the end groups in the polymer chains.

IV. Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the ethylene polymerization process.

Caption: Experimental workflow for ethylene polymerization.

V. Mechanistic Considerations and the Role of the Hydroxyl Group

The proposed catalytic cycle, initiated by the activation of the precatalyst with MAO, is expected to follow a Cossee-Arlmann type mechanism, similar to other late transition metal catalysts.[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Unusual Effect of α-olefins as Chain Transfer Agents in Ethylene Polymerization over the Catalyst with Nonsymmetrical Bis(imino)pyridine Complex of Fe(II) and Modified Methylalumoxane (MMAO) Cocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Peculiarities of Ethylene Polymerization Reactions with Bis(imino)pyridyl Complexes of CoCl2 and FeCl2 [ouci.dntb.gov.ua]
• 5. mdpi.com [mdpi.com]
• 6. Achieving Linear α-Macro-olefins in Ethylene Polymerization through Precisely Tuned Bis(imino)pyridylcobalt Precatalysts with Steric and Electronic Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chelate bis(imino)pyridine cobalt complexes: synthesis, reduction, and evidence for the generation of ethene polymerization catalysts by Li+ cation activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Study of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE) and its Coordination Complexes

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the essential analytical techniques for the synthesis and characterization of the coordination complexes of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE). BPAE is a versatile tripodal ligand with a [N3O] donor set, making it a subject of interest in coordination chemistry, catalysis, and bioinorganic chemistry. This document offers in-depth protocols and field-proven insights into the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), UV-Visible (UV-Vis) Spectroscopy, and Single-Crystal X-ray Diffraction for the elucidation of the structural and electronic properties of BPAE and its metal complexes.

Introduction: The Coordination Chemistry of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE)

2-[Bis(pyridin-2-ylmethyl)amino]ethanol, CAS 149860-22-0, is a multidentate ligand featuring two pyridyl nitrogen atoms, a tertiary amine nitrogen, and a hydroxyl oxygen donor.[1][2][3][4][5] This [N3O] donor set allows for versatile coordination to a wide range of metal ions, forming stable mono- or polynuclear complexes. The flexible nature of the pyridylmethyl arms and the potential for the ethanol moiety to coordinate either as a neutral hydroxyl group or as a deprotonated alkoxide ligand impart a rich and varied coordination chemistry to BPAE.

The study of BPAE coordination complexes is pertinent to various fields. The pyridylamine core is a common motif in bioinorganic model complexes, and the presence of the hydroxyl group can mimic the coordination environment of metalloenzymes. Furthermore, the catalytic potential of metal complexes is often dictated by the ligand architecture, and BPAE provides a scaffold for the development of novel catalysts.

A thorough characterization of these complexes is paramount to understanding their structure-property relationships. This guide provides a detailed examination of the key analytical techniques employed in the study of BPAE coordination chemistry.

Synthesis of the Ligand and its Metal Complexes

Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE)

A common synthetic route to BPAE involves the dialkylation of ethanolamine with 2-(chloromethyl)pyridine or 2-(bromomethyl)pyridine. The reaction is typically carried out in the presence of a base to neutralize the hydrohalic acid formed.

Protocol:

• To a solution of ethanolamine (1.0 eq) in a suitable solvent such as acetonitrile or ethanol, add a non-interfering base, for example, potassium carbonate or triethylamine (2.2 eq).

• To this stirring suspension, add a solution of 2-(chloromethyl)pyridine hydrochloride (2.0 eq) in the same solvent dropwise at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the inorganic salts by filtration.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to yield pure 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

General Synthesis of BPAE Metal Complexes

The synthesis of metal complexes with BPAE is typically achieved by reacting the ligand with a metal salt in a suitable solvent. The stoichiometry of the reactants and the choice of solvent can influence the final product.

Protocol:

• Dissolve 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (1.0 eq) in a suitable solvent (e.g., methanol, ethanol, or acetonitrile).

• In a separate flask, dissolve the desired metal salt (e.g., chloride, nitrate, perchlorate, or acetate salt) (1.0 eq) in the same or a miscible solvent.

• Add the metal salt solution dropwise to the stirring ligand solution at room temperature.

• The formation of a precipitate may occur immediately or after a period of stirring. If no precipitate forms, the solution may be gently heated or the solvent slowly evaporated to induce crystallization.

• Collect the solid product by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Single crystals suitable for X-ray diffraction can often be obtained by slow evaporation of the reaction mixture or by recrystallization from an appropriate solvent system.[6][7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for characterizing the structure of diamagnetic BPAE complexes in solution.[9][10] Both 1H and 13C NMR provide valuable information about the ligand framework upon coordination. For paramagnetic complexes, NMR can still be employed, but the spectra will exhibit significant peak broadening and large chemical shift ranges.

1H NMR Spectroscopy

Expected Spectral Features of Free BPAE: The 1H NMR spectrum of free BPAE in a solvent like CDCl3 will show distinct signals for the pyridyl protons, the methylene protons adjacent to the pyridyl rings and the tertiary amine, and the methylene protons of the ethanol moiety.

Changes Upon Coordination:

• Downfield Shift of Pyridyl Protons: Upon coordination of the pyridyl nitrogen atoms to a metal center, the electron density around the pyridine rings decreases, leading to a deshielding of the pyridyl protons and a downfield shift in their resonance signals.

• Shift of Methylene Protons: The methylene protons adjacent to the nitrogen atoms will also experience shifts upon coordination, the magnitude and direction of which depend on the geometry of the complex and the nature of the metal ion.

• Hydroxyl Proton: The hydroxyl proton signal may broaden or shift significantly upon coordination, especially if it is involved in hydrogen bonding or deprotonation.

Protocol for 1H NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of the BPAE metal complex in a suitable deuterated solvent (e.g., CDCl3, CD3OD, DMSO-d6). The choice of solvent is critical to ensure sufficient solubility and to avoid interference with the analyte signals.

• Data Acquisition: Acquire the 1H NMR spectrum on a spectrometer with a field strength of at least 300 MHz. Standard acquisition parameters are usually sufficient.

• Data Processing and Analysis: Process the spectrum using appropriate software. Reference the spectrum to the residual solvent peak. Integrate the signals to determine the relative number of protons. Analyze the chemical shifts and coupling patterns to elucidate the structure of the complex in solution.

13C NMR Spectroscopy

Expected Spectral Features of Free BPAE: The 13C NMR spectrum of free BPAE will show distinct signals for the different carbon atoms of the pyridine rings, the methylene carbons, and the carbons of the ethanol group.

Changes Upon Coordination: Similar to 1H NMR, the carbon signals of the pyridine rings are expected to shift upon coordination. The direction and magnitude of the shift provide information about the changes in the electronic environment of the carbon atoms.

Protocol for 13C NMR Analysis:

• Sample Preparation: Prepare a more concentrated sample than for 1H NMR (20-50 mg) in a suitable deuterated solvent.

• Data Acquisition: Acquire the 13C NMR spectrum, typically with proton decoupling to simplify the spectrum. A larger number of scans is usually required due to the lower natural abundance of 13C.

• Data Processing and Analysis: Process the spectrum and reference it to the solvent peak. Compare the spectrum of the complex to that of the free ligand to identify coordination-induced shifts.

Technique	Sample Preparation	Typical Instrumentation	Key Information Obtained
1H NMR	5-10 mg in 0.5-0.7 mL deuterated solvent	300-600 MHz NMR Spectrometer	Ligand conformation in solution, coordination-induced shifts of pyridyl and methylene protons.
13C NMR	20-50 mg in 0.5-0.7 mL deuterated solvent	75-150 MHz NMR Spectrometer	Changes in the electronic environment of the carbon backbone upon coordination.

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for confirming the molecular weight of the synthesized ligand and its metal complexes.[9][11] Electrospray Ionization (ESI-MS) is particularly well-suited for the analysis of coordination compounds as it is a soft ionization technique that can often detect intact complex ions from solution.

Expected Mass Spectra:

• Free Ligand (BPAE): The ESI-MS spectrum of BPAE in positive ion mode will typically show a prominent peak corresponding to the protonated molecule, [BPAE + H]+.

• Metal Complexes: The ESI-MS spectrum of a BPAE metal complex, for example, [M(BPAE)Cl2], may show a variety of species depending on the lability of the ligands and the ionization conditions. Common ions observed include the intact complex ion [M(BPAE)Cl2]+, or fragments resulting from the loss of ligands, such as [M(BPAE)Cl]+ or [M(BPAE)]2+. The isotopic distribution pattern of the metal ion can be a powerful diagnostic tool for confirming the identity of the complex.

Protocol for ESI-MS Analysis:

• Sample Preparation: Prepare a dilute solution of the complex (typically in the micromolar range) in a solvent suitable for ESI, such as methanol, acetonitrile, or a mixture of these with water.

• Data Acquisition: Infuse the sample solution into the ESI source of the mass spectrometer. Acquire the mass spectrum over a suitable mass-to-charge (m/z) range.

• Data Analysis: Analyze the resulting spectrum to identify the molecular ion peak and any fragment ions. Compare the experimental isotopic pattern with the theoretical pattern for the proposed complex to confirm its elemental composition.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for studying the coordination of ligands to transition metal ions.[12][13][14][15]

Expected Spectral Features:

• Free Ligand (BPAE): The UV-Vis spectrum of BPAE will be dominated by π → π* and n → π* transitions within the pyridine rings, typically appearing as intense absorption bands in the UV region.

• Metal Complexes: Upon coordination to a metal ion, several changes in the UV-Vis spectrum can be observed:

  • Shifts in Ligand-Based Transitions: The π → π* and n → π* transitions of the pyridine rings may shift in energy (either to higher or lower wavelengths) and change in intensity.

  • d-d Transitions: For complexes of transition metals with unfilled d-orbitals, weak absorptions corresponding to d-d electronic transitions may appear in the visible region. The energy and intensity of these bands are sensitive to the coordination geometry and the nature of the metal ion.

  • Charge-Transfer Bands: Ligand-to-metal (LMCT) or metal-to-ligand (MLCT) charge-transfer bands may also be observed. These are typically much more intense than d-d transitions and can provide valuable information about the electronic structure of the complex.

Protocol for UV-Vis Spectroscopic Analysis:

• Sample Preparation: Prepare a solution of the complex of known concentration in a suitable UV-transparent solvent (e.g., ethanol, methanol, acetonitrile, or water).

• Data Acquisition: Record the absorption spectrum over a range of wavelengths (e.g., 200-800 nm) using a dual-beam UV-Vis spectrophotometer. Use the pure solvent as a reference.

• Data Analysis: Identify the wavelengths of maximum absorption (λmax) and calculate the molar extinction coefficients (ε) for each band. Compare the spectrum of the complex to that of the free ligand to identify new or shifted bands that arise from coordination.

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional structure of a coordination complex in the solid state.[6][7][8][16][17][18] It provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions.

Insights from X-ray Crystallography:

• Coordination Number and Geometry: The exact coordination number of the metal ion and its geometry (e.g., octahedral, tetrahedral, square pyramidal) can be determined.

• Ligand Conformation: The conformation of the BPAE ligand upon coordination is revealed.

• Bonding Information: Precise metal-ligand bond lengths provide insight into the strength of the coordination bonds.

• Intermolecular Interactions: Hydrogen bonding and other non-covalent interactions that stabilize the crystal lattice can be identified.

Protocol for Single-Crystal X-ray Diffraction:

• Crystal Growth: Grow single crystals of the complex that are of suitable size and quality for diffraction. This is often the most challenging step and may require screening of various crystallization conditions (e.g., different solvents, temperatures, and crystallization techniques like slow evaporation, vapor diffusion, or layering).

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using an X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using specialized software. Refine the structural model to obtain the final crystallographic information.

Illustrative Workflow for Characterizing a New BPAE-Metal Complex:

Caption: A typical workflow for the synthesis and characterization of a new BPAE metal complex.

Conclusion

The comprehensive characterization of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol coordination complexes requires a multi-faceted analytical approach. The combination of NMR spectroscopy, mass spectrometry, UV-Visible spectroscopy, and single-crystal X-ray diffraction provides a complete picture of the structural and electronic properties of these compounds. The protocols and insights provided in this guide are intended to assist researchers in the effective application of these techniques to advance their studies in the fascinating field of coordination chemistry.

References

• UV–Vis spectra of complex 2 in ethanol at 2 × 10–5 M (UV) and.... ResearchGate. Available at: [Link]

• Ethanol, 2-[bis(2-pyridinylmethyl)amino]-(CAS# 149860-22-0). Angene Chemical. Available at: [Link]

• Crystal structure of [2-({4-[2,6-bis(pyridin-2-yl)pyridin-4-yl]phenyl}(methyl)amino)ethanol-κ3 N,N′,N′′]bis(thiocyanato-κN)zinc N,N-dimethylformamide monosolvate. National Center for Biotechnology Information. Available at: [Link]

• 2-(Bis(pyridin-2-ylmethyl)amino)ethanol. MySkinRecipes. Available at: [Link]

• Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). ResearchGate. Available at: [Link]

• Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). National Center for Biotechnology Information. Available at: [Link]

• Crystal structure of {2-methyl-2-[(pyridin-2-ylmethyl)amino]propan-1-ol-κ3 N,N',O}bis(nitrato-κO)copper(II). National Center for Biotechnology Information. Available at: [Link]

• Synthesis, Characterization, and Anticancer Activity of New Metal Complexes Derived from 2-Hydroxy-3-(hydroxyimino)-4-oxopentan-2-ylidene)benzohydrazide. National Center for Biotechnology Information. Available at: [Link]

• Article - Synthesis and Characterization of metal complexes with ligands containing ahetero (N) atom and (hydroxyl or carboxyl) group. Iraqi National Journal of Chemistry. Available at: [Link]

• Synthesis, Characterization and Antimicrobial Activities of Mixed Ligand Transition Metal Complexes With Isatin Monohydrazone Schiff Base Ligands and Heterocyclic Nitrogen Base. National Center for Biotechnology Information. Available at: [Link]

• Synthesis, Spectroscopic Evaluation and Preliminary UV-Vis Titration Study of 1,2-bis[N,N'-6-(3-pyridylmethylamido)pyridyl-2-carboxyamido]butane. Malaysian Journal of Chemistry. Available at: [Link]

• Crystal structure of (μ2-7-{[bis(pyridin-2-ylmethyl)amino-1κ3N,N′,N′′]methyl}-5-chloroquinolin-8-olato-2κN;1:2κ2O)trichlorido-1κCl,2κ2Cl-dizinc(II). National Center for Biotechnology Information. Available at: [Link]

• Synthesis, structural characterization, and antimicrobial evaluation of new mononuclear mixed ligand complexes based on furfural-type imine ligand, and 2,2′-bipyridine. National Center for Biotechnology Information. Available at: [Link]

• Crystal structure of {2-methyl-2-[(pyridin-2-ylmethyl)amino]propan-1-ol-κ3 N,N',O}bis(nitrato-κO)copper(II). National Center for Biotechnology Information. Available at: [Link]

• The experimental UV‐Vis spectra 1 and 2 obtained in ethanol solvent. ResearchGate. Available at: [Link]

• Ethanol, 2-[(phenylmethyl)amino]-. NIST WebBook. Available at: [Link]

• Fig. 2 The UV-Vis spectra recorded in water/ethanol of 1 and H 2 [H 4.... ResearchGate. Available at: https://www.researchgate.net/figure/The-UV-Vis-spectra-recorded-in-water-ethanol-of-1-and-H-2-H-4-L-1-left-and-2-and_fig2_352726487

• Fig. S6 1 H NMR of bis(2-pyridylmethyl)amine.. ResearchGate. Available at: [Link]

• 2-[N-Methyl-N-(2-pyridyl)amino]ethanol. BuyersGuideChem. Available at: [Link]

• Ethanol, 2-[(n-methyl-n-purin-2-yl)amino]-. NIST WebBook. Available at: [Link]

• N,N-Bis(2-pyridylmethyl)aniline. National Center for Biotechnology Information. Available at: [Link]

• 2-(N-Methyl-N-(2-pyridyl)amino)ethanol. PubChem. Available at: [Link]

• BIS-(2-PYRIDINYLMETHYL)-AMINE - Optional[15N NMR] - Chemical Shifts. SpectraBase. Available at: [Link]

• Synthesis and coordination chemistry of the PPN ligand 2-[bis(diisopropylphosphanyl)methyl]-6-methylpyridine. ResearchGate. Available at: [Link]

• Coordination properties of di(2-pyridylmethyl)amine in a monooxorhenium(V) complex. ResearchGate. Available at: [Link]

• Synthetic and Structural Studies of the Coordination Behavior of 2-Pyridylbis(diphenylphosphino)methane. ResearchGate. Available at: [Link]

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• 5. 2-(BIS-(2-PYRIDYLMETHYL)-AMINO)-ETHANOL suppliers & manufacturers in China [m.chemicalbook.com]
• 6. Crystal structure of [2-({4-[2,6-bis(pyri­din-2-yl)pyri­din-4-yl]phenyl}(methyl)amino)­ethanol-κ3 N,N′,N′′]bis­(thio­cyan­ato-κN)zinc N,N-di­methyl­formamide monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes & Protocols: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in Small Molecule Activation

Foreword: The Unique Potential of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in Catalysis

Welcome, researchers, to a comprehensive guide on the application of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, a versatile tripodal ligand, in the activation of small molecules. This document is designed to bridge the gap between theoretical coordination chemistry and practical application in catalysis and drug development. Herein, we will explore the nuanced reactivity of this ligand's metal complexes and provide detailed, field-tested protocols for their synthesis and application. Our focus is on empowering you, the researcher, with the knowledge to not only replicate these methods but also to innovate upon them.

The ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, often abbreviated as H(BPAE), presents a fascinating scaffold for catalyst design. Its N3O donor set, comprising two pyridyl nitrogens, a tertiary amine, and a hydroxyl group, allows for a range of coordination modes. The deprotonation of the ethanol arm to an alkoxide is a critical feature, modulating the electronic properties of the coordinated metal center and often playing a direct role in the catalytic cycle. This guide will delve into how these structural features can be harnessed to activate small molecules like dioxygen (O₂) and carbon dioxide (CO₂), paving the way for novel catalytic transformations.

Part 1: Foundational Chemistry and Mechanistic Insights

The Ligand: Structure and Coordination Versatility

2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a tripodal ligand that can coordinate to a metal center in a tetradentate fashion through its three nitrogen atoms and the oxygen of the hydroxyl group. The hydroxyl proton is ionizable, and its removal leads to the formation of an anionic alkoxide ligand. This ability to exist in both neutral and anionic forms is a key determinant of the reactivity of its metal complexes.

The coordination of H(BPAE) to a metal ion, Mⁿ⁺, can be represented as follows:

• Neutral Ligand Coordination: The ligand coordinates as a neutral species, typically in a tridentate fashion through the three nitrogen atoms, leaving the hydroxyl group uncoordinated or weakly interacting.

• Anionic Ligand Coordination: Upon deprotonation, the resulting alkoxide can coordinate to the metal center, leading to a more rigid and often more reactive complex.

Activation of Dioxygen with Copper and Iron Complexes

The activation of dioxygen is a cornerstone of many biological and industrial processes. Metal complexes of H(BPAE) are excellent candidates for mimicking the active sites of metalloenzymes involved in O₂ activation.

• Copper Complexes: Copper(I) complexes of H(BPAE) can react with O₂ to form various reactive intermediates, such as superoxo, peroxo, and hydroperoxo species. These intermediates are capable of performing a range of oxidative transformations, including the oxidation of hydrocarbons and phenols. The flexible coordination sphere of the H(BPAE) ligand allows for the stabilization of these otherwise transient species.

• Iron Complexes: Iron is another biologically relevant metal that, when complexed with H(BPAE), can activate O₂. Non-heme iron enzymes, which often feature a 2-His-1-carboxylate facial triad, are mimicked by the N₃O coordination of the deprotonated BPAE⁻ ligand. The resulting iron complexes can catalyze a variety of oxidation reactions, including hydroxylations and epoxidations. The mechanism often involves high-valent iron-oxo species.[1]

Carbon Dioxide Reduction with Zinc Complexes

The electrochemical reduction of CO₂ to value-added chemicals is a key technology for a sustainable future. Zinc complexes are known to be effective catalysts for the reduction of CO₂ to carbon monoxide (CO) or formate. The H(BPAE) ligand can stabilize zinc(II) centers and provide a proton-responsive environment, which is crucial for the multi-proton, multi-electron reduction of CO₂. The hydroxyl group of the ligand can act as a proton relay, facilitating the delivery of protons to the activated CO₂ molecule.

Part 2: Experimental Protocols

Disclaimer: The following protocols are proposed methodologies based on established procedures for analogous compounds. Researchers should exercise standard laboratory safety precautions and may need to optimize conditions for their specific setup.

Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (H(BPAE))

This protocol is adapted from the synthesis of similar N-alkylated bis(picolyl)amines.

Materials:

• 2-(Aminomethyl)pyridine

• 2-Chloroethanol

• Sodium carbonate (Na₂CO₃)

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Standard laboratory glassware for reflux and extraction

Procedure:

• To a solution of 2-(aminomethyl)pyridine (2 equivalents) in anhydrous acetonitrile, add sodium carbonate (3 equivalents).

• To this stirred suspension, add 2-chloroethanol (1 equivalent) dropwise at room temperature.

• Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in dichloromethane and wash with water. Dry the organic layer over anhydrous magnesium sulfate.

• Filter and evaporate the solvent to yield the crude 2-[bis(pyridin-2-ylmethyl)amino]ethanol.

• Purify the product by column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane.

• Combine the fractions containing the pure product and evaporate the solvent to obtain H(BPAE) as an oil or low-melting solid.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of a Copper(II) Complex: [Cu(BPAE)Cl]

Materials:

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (H(BPAE))

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Methanol

• Triethylamine (Et₃N)

• Diethyl ether

Procedure:

• Dissolve H(BPAE) (1 equivalent) in methanol in a round-bottom flask.

• In a separate flask, dissolve CuCl₂·2H₂O (1 equivalent) in methanol.

• Add the copper(II) solution to the ligand solution with stirring. A color change should be observed.

• Add triethylamine (1 equivalent) dropwise to the reaction mixture to deprotonate the hydroxyl group of the ligand.

• Stir the reaction mixture at room temperature for 2-4 hours.

• A precipitate of the complex should form. If not, slowly add diethyl ether to induce precipitation.

• Collect the solid product by vacuum filtration, wash with a small amount of cold methanol and then with diethyl ether.

• Dry the complex in a vacuum oven.

• Characterization: Characterize the complex using UV-Vis spectroscopy, FT-IR spectroscopy, and elemental analysis. Single crystals suitable for X-ray diffraction may be grown by slow evaporation of a solution of the complex.

Catalytic Oxidation of Cyclohexane using a Copper-BPAE Complex

This protocol is based on the catalytic activity of similar copper complexes in hydrocarbon oxidation.[2]

Materials:

• [Cu(BPAE)Cl] catalyst

• Cyclohexane (substrate)

• Acetonitrile (solvent)

• Hydrogen peroxide (H₂O₂) (30% aqueous solution, oxidant)

• Gas chromatograph (GC) for product analysis

Procedure:

• In a reaction vial, dissolve a catalytic amount of [Cu(BPAE)Cl] (e.g., 1-5 mol%) in acetonitrile.

• Add cyclohexane to the solution.

• Initiate the reaction by adding hydrogen peroxide dropwise to the stirred solution at room temperature. Caution: The reaction can be exothermic.

• Seal the vial and stir the reaction mixture for the desired time (e.g., 24 hours).

• Periodically, take aliquots from the reaction mixture, quench with a reducing agent (e.g., a small amount of sodium sulfite solution), and analyze by GC to determine the conversion of cyclohexane and the yield of products (cyclohexanol and cyclohexanone).

Data Analysis:

• Calculate the turnover number (TON) and turnover frequency (TOF) to quantify the catalyst's efficiency.

• Analyze the product distribution to determine the selectivity of the catalyst.

Part 3: Data Presentation and Visualization

Tabulated Data for Catalytic Oxidation

The following table presents representative data for the catalytic oxidation of cyclohexane, adapted from studies on similar copper complexes.[2]

Catalyst	Oxidant	Time (h)	Conversion (%)	Cyclohexanol Yield (%)	Cyclohexanone Yield (%)
[Cu(BPAE)Cl] (proposed)	H₂O₂	24	~60-70	~40-50	~15-20
[Cu(BPAE)Cl] (proposed)	t-BuOOH	24	~30-40	~20-25	~10-15

Workflow for Catalyst Synthesis and Application

References

• de la Rosa, R. I., et al. (2007). Oxidation of cyclohexane catalyzed by bis-(2-pyridylmethyl)amine Cu(II) complexes. Applied Catalysis A: General, 317(2), 154–160. [Link]

• Badiei, Y. M., et al. (2011). O2 activation by bis(imino)pyridine iron(II)-thiolate complexes. Journal of the American Chemical Society, 133(5), 1274–1277. [Link]

• Park, G. Y., et al. (2019). Electrochemical Carbon Dioxide Reduction on Cu-Zn Bimetallic Catalysts with Enhanced Ethanol Selectivity. ACS Applied Materials & Interfaces, 11(36), 32913–32921. [Link]

• Solomon, E. I., et al. (2021). Mechanisms of O2 Activation by Mononuclear Non-Heme Iron Enzymes. Accounts of Chemical Research, 54(15), 3043–3054. [Link]

• Que, L., Jr. (2000). One-Pot Synthesis of Bis(2-pyridylmethyl)amine. Angewandte Chemie International Edition, 39(9), 1556-1558. [Link]

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• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Coordination Polymers Using 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Introduction: The Versatility of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in Coordination Chemistry

2-[Bis(pyridin-2-ylmethyl)amino]ethanol, hereafter referred to as bpaeOH, is a versatile tripodal N,N,O-donor ligand that has garnered significant interest in the field of coordination chemistry. Its unique architecture, featuring two pyridyl arms and an ethanol moiety, allows for a range of coordination modes with various metal ions. The pyridyl nitrogen atoms provide strong coordination sites, while the hydroxyl group can either remain protonated or be deprotonated to act as a bridging ligand, facilitating the formation of polynuclear complexes and extended coordination polymers. This adaptability makes bpaeOH a compelling building block for the rational design and synthesis of novel coordination polymers with tunable structures and properties.

Coordination polymers are a class of materials constructed from metal ions or clusters linked by organic ligands to form one-, two-, or three-dimensional networks. The properties of these materials, including their porosity, catalytic activity, and magnetic behavior, are intrinsically linked to the choice of the metal ion and the organic linker. The use of flexible and multifunctional ligands like bpaeOH offers the potential to create dynamic and responsive materials with applications in gas storage, catalysis, and molecular magnetism. This guide provides a comprehensive overview of the use of bpaeOH in the synthesis of coordination polymers, including detailed protocols and an exploration of the underlying chemical principles.

Ligand Synthesis and Characterization

The synthesis of the bpaeOH ligand is a crucial first step. A common and effective method involves the dialkylation of 2-aminoethanol with 2-(chloromethyl)pyridine.

Protocol 1: Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpaeOH)

Materials:

• 2-Aminoethanol

• 2-(Chloromethyl)pyridine hydrochloride

• Sodium hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Preparation of 2-(chloromethyl)pyridine: Prepare a fresh solution of 2-(chloromethyl)pyridine by neutralizing 2-(chloromethyl)pyridine hydrochloride with a stoichiometric amount of aqueous NaOH. Extract the free base into dichloromethane.

• Reaction Setup: In a round-bottom flask, dissolve 2-aminoethanol in dichloromethane.

• Addition of Reagents: To the stirred solution of 2-aminoethanol, slowly add the dichloromethane solution of 2-(chloromethyl)pyridine.

• Reaction Conditions: The reaction is typically carried out at room temperature and stirred for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Workup: After the reaction is complete, wash the organic layer with deionized water to remove any unreacted 2-aminoethanol and salts.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude bpaeOH can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to obtain the pure ligand.

• Characterization: Confirm the identity and purity of the synthesized bpaeOH using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of Coordination Polymers with bpaeOH

The synthesis of coordination polymers using bpaeOH can be achieved through various methods, with solvothermal and hydrothermal techniques being the most prevalent. These methods involve heating the reactants in a sealed vessel, allowing for the crystallization of the coordination polymer product. The choice of solvent, temperature, and the presence of co-ligands can significantly influence the final structure of the polymer.

The Role of Co-ligands

In many instances, the synthesis of bpaeOH-based coordination polymers involves the use of co-ligands, typically dicarboxylic acids or other bridging ligands. These co-ligands play a crucial role in extending the dimensionality of the structure by linking the metal-bpaeOH units. The geometry and length of the co-ligand can be systematically varied to tune the topology and porosity of the resulting coordination polymer.

Experimental Protocol: Solvothermal Synthesis of a Representative Bimetallic Coordination Polymer

This protocol describes a general procedure for the solvothermal synthesis of a bimetallic coordination polymer using bpaeOH, a metal salt, and a dicarboxylate co-ligand. This method is adaptable for different metal ions and co-ligands.

Materials:

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpaeOH)

• Metal(II) salt (e.g., Co(NO₃)₂·6H₂O, MnCl₂·4H₂O)

• Dicarboxylic acid co-ligand (e.g., terephthalic acid, 1,4-naphthalenedicarboxylic acid)

• Solvent (e.g., N,N-dimethylformamide (DMF), ethanol)

• Teflon-lined stainless steel autoclave

Procedure:

• Reactant Mixture: In a Teflon liner for the autoclave, combine the bpaeOH ligand, the metal(II) salt, and the dicarboxylic acid co-ligand in a specific molar ratio (e.g., 1:1:1).

• Solvent Addition: Add the chosen solvent or a solvent mixture to the Teflon liner. The volume should be sufficient to dissolve the reactants, typically filling about two-thirds of the liner's volume.

• Homogenization: Stir the mixture for a few minutes to ensure homogeneity.

• Sealing the Autoclave: Seal the Teflon liner inside the stainless steel autoclave.

• Heating: Place the autoclave in a programmable oven and heat it to a specific temperature (typically between 100-180 °C) for a set period (usually 24-72 hours).

• Cooling: After the heating period, allow the autoclave to cool slowly to room temperature. Slow cooling is often crucial for obtaining well-defined crystals.

• Product Isolation: Open the autoclave and collect the crystalline product by filtration.

• Washing: Wash the crystals with the reaction solvent and then with a more volatile solvent like ethanol or acetone to remove any unreacted starting materials.

• Drying: Dry the product in air or under a vacuum at a moderate temperature.

Table 1: Representative Reaction Parameters for Solvothermal Synthesis

Parameter	Value	Rationale
Metal Salt	Co(NO₃)₂·6H₂O	Cobalt(II) is known to form interesting magnetic coordination polymers.[1]
Ligand	bpaeOH	Provides N,N,O-coordination and potential for bridging.
Co-ligand	Terephthalic acid	A rigid dicarboxylate that can link metal centers into a 2D or 3D network.
Solvent	DMF/Ethanol (1:1 v/v)	A mixture can aid in dissolving all reactants and influence crystal growth.
Temperature	140 °C	A common temperature for solvothermal synthesis to promote crystallization.[2]
Time	48 hours	Sufficient time for the reaction and crystal growth to occur.
Molar Ratio	1:1:1 (Metal:bpaeOH:Co-ligand)	A starting point for exploring the phase space of the reaction.

Structural Characterization of bpaeOH-based Coordination Polymers

A thorough characterization of the synthesized coordination polymer is essential to understand its structure and properties.

• Single-Crystal X-ray Diffraction (SCXRD): This is the most definitive technique for determining the crystal structure of the coordination polymer. It provides precise information about bond lengths, bond angles, coordination geometry of the metal center, and the overall network topology.

• Powder X-ray Diffraction (PXRD): PXRD is used to confirm the phase purity of the bulk sample and to check for consistency with the structure determined by SCXRD.

• Thermogravimetric Analysis (TGA): TGA is employed to assess the thermal stability of the coordination polymer and to identify the presence of solvent molecules within the crystal lattice.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the coordination of the bpaeOH ligand and the dicarboxylate co-ligand to the metal center by observing shifts in the characteristic vibrational frequencies.

• Elemental Analysis: Provides the percentage of carbon, hydrogen, and nitrogen in the compound, which helps to confirm the empirical formula.

Visualizing the Synthesis and Structure

Diagram 1: Synthesis Workflow

Caption: Solvothermal synthesis of a bpaeOH-based coordination polymer.

Diagram 2: Coordination of the bpaeOH Ligand

Caption: A schematic of the tripodal coordination of the bpaeOH ligand to a metal center.

Potential Applications and Future Directions

The incorporation of the bpaeOH ligand into coordination polymers opens up possibilities for a range of applications, driven by the properties of the resulting materials.

• Catalysis: The metal centers within the coordination polymer can act as Lewis acid sites, making them potential heterogeneous catalysts for various organic transformations. The porous nature of some of these materials can also lead to size- and shape-selective catalysis.

• Magnetic Materials: The use of paramagnetic metal ions, such as Mn(II) or Co(II), can lead to coordination polymers with interesting magnetic properties, including single-molecule magnet behavior or long-range magnetic ordering.[1][3] The bpaeOH ligand and co-ligands can mediate magnetic exchange interactions between the metal centers.

• Luminescence: Coordination polymers containing lanthanide ions or certain d-block metals can exhibit luminescent properties, making them suitable for applications in sensing, imaging, and lighting.

The field of coordination polymers is continually evolving, and the use of versatile ligands like bpaeOH is at the forefront of this research. Future work in this area could focus on the synthesis of porous bpaeOH-based coordination polymers for gas storage and separation, the development of chiral frameworks for enantioselective catalysis, and the investigation of the dynamic behavior of these materials in response to external stimuli.

References

• Two Co(II) coordination polymers: magnetic properties and application values against chronic subdural hematoma. PMC. Available at: [Link]

• Synthesis, structure, and investigation of unique magnetic properties in two novel Mn-based coordination polymers. RSC Publishing. Available at: [Link]

• A novel manganese(II) coordination polymer with azide and neutral dicarboxylate ligands: helical structure and magnetic properties. Semantic Scholar. Available at: [Link]

• Zinc(II) polymeric compounds with a chelating ligand bis(2-pyridylmethyl)amine (bispicam) directed by intermolecular C/N/O–H⋯X (X = Cl, Br, I) interactions: Catalytic activities. Ewha Womans University. Available at: [Link]

• Catalytic Activity of Various β ‐Diketiminate Zinc Complexes toward the Ring‐Opening Polymerization of Caprolactone and Derivatives. ResearchGate. Available at: [Link]

• Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). ResearchGate. Available at: [Link]

• Solvothermal synthesis and characterization of coordination polymers of cobalt(II) and zinc(II) with succinic acid. OUCI. Available at: [Link]

• Coordination Polymers from Biphenyl-Dicarboxylate Linkers: Synthesis, Structural Diversity, Interpenetration, and Catalytic Properties. ACS Publications. Available at: [Link]

• Supramolecular Isomerism in Cobalt(II) Coordination Polymers Built from 3,5-Bis(trifluoromethyl)benzoate and 4,4′-Bipyridine. ACS Publications. Available at: [Link]

• Cobalt(II) and cobalt(III) coordination polymers constructed from flexible bis-imidazole and polycarboxyl co-ligands: syntheses, crystal structures and properties. ResearchGate. Available at: [Link]

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• 2. Synthesis, Properties, and X-ray Crystal Structure of Copper(II) Complex with Bis[(2-pyridyl)methyl]-2-(2-pyridyl)ethylamine -Journal of the Korean Chemical Society | 학회 [koreascience.kr]
• 3. Synthesis, structure, and investigation of unique magnetic properties in two novel Mn-based coordination polymers - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols for Assessing the Catalytic Activity of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEN-OH) Complexes

Introduction: The Versatility of BPEN-OH Complexes in Catalysis

The ligand 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, commonly known as BPEN-OH, forms complexes with a variety of transition metals, yielding catalysts with remarkable versatility. The N,N,N,O-tetradentate coordination sphere provided by the ligand, featuring two pyridine moieties, a tertiary amine, and an alcohol, allows for fine-tuning of the electronic and steric properties of the metal center. This adaptability makes BPEN-OH complexes potent catalysts for a range of important chemical transformations, including oxidation, polymerization, and hydrolysis. For researchers in materials science, synthetic chemistry, and drug development, a thorough understanding of how to accurately and efficiently assess the catalytic activity of these complexes is paramount for advancing their work.

This guide provides detailed application notes and protocols for evaluating the catalytic performance of BPEN-OH complexes in these three key areas. The methodologies are designed to be robust and self-validating, with an emphasis on the causality behind experimental choices to ensure both technical accuracy and field-proven insights.

I. Assessing Catalytic Oxidation Activity

BPEN-OH metal complexes are effective catalysts for a variety of oxidation reactions, including the aerobic oxidation of alcohols and water oxidation. The assessment of their catalytic activity hinges on the careful monitoring of substrate consumption and/or product formation over time.

A. Aerobic Alcohol Oxidation

A common application of BPEN-OH complexes is the catalytic oxidation of primary alcohols to aldehydes, utilizing molecular oxygen from the air as the terminal oxidant. This is a greener alternative to stoichiometric chemical oxidants. A bis(pyridyl)-N-alkylamine/Cu(I) system, for instance, has been shown to be effective for the aerobic oxidation of various primary alcohols.[1]

The catalytic activity is determined by quantifying the conversion of the alcohol substrate to the corresponding aldehyde or carboxylic acid product over a specific time period. Gas chromatography (GC) is a powerful technique for this purpose, allowing for the separation and quantification of both the reactant and the product.

Caption: Workflow for assessing catalytic alcohol oxidation.

• Preparation of the Reaction Mixture:

  • In a 10 mL Schlenk flask equipped with a magnetic stir bar, dissolve the BPEN-OH metal complex (e.g., 1-5 mol%) and any co-catalysts like TEMPO in a suitable solvent (e.g., acetonitrile, toluene).[1]

  • Add the alcohol substrate (e.g., benzyl alcohol, 1 mmol).

  • Add an internal standard (e.g., decane, 1 mmol) for accurate quantification. The internal standard should be a compound that does not react under the catalytic conditions and has a distinct retention time in the GC analysis.

• Reaction Execution:

  • Seal the flask and purge with air or oxygen.

  • Place the flask in a preheated oil bath (e.g., 80 °C) and stir vigorously to ensure efficient mixing and gas-liquid transfer.

• Sampling and Analysis:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture using a syringe.

  • Immediately quench the reaction by diluting the aliquot with a cold solvent (e.g., dichloromethane) and filtering through a short plug of silica gel to remove the catalyst.

  • Inject the diluted and filtered sample into a gas chromatograph equipped with a flame ionization detector (FID).

  • The percentage conversion of the alcohol and the yield of the aldehyde can be calculated by comparing the peak areas of the substrate and product to that of the internal standard.

Parameter	Typical Value/Range	Purpose
Catalyst Loading	1-5 mol%	To ensure a measurable reaction rate without excessive cost.
Substrate Concentration	0.1 - 1 M	A higher concentration can increase the reaction rate but may also lead to substrate inhibition.
Temperature	60-100 °C	To provide sufficient activation energy for the reaction.
Internal Standard	Equimolar to substrate	For accurate quantification by correcting for variations in injection volume.

B. Water Oxidation

The catalytic oxidation of water to produce molecular oxygen is a critical reaction for artificial photosynthesis and renewable energy technologies. BPEN-OH complexes, particularly with metals like manganese and iron, can be investigated for this activity.[2]

The catalytic activity is assessed by detecting and quantifying the evolved oxygen. This can be achieved using an oxygen-sensitive electrode or by gas chromatography of the headspace of the reaction vessel. It is also crucial to determine the stability of the molecular catalyst under oxidative conditions, as decomposition to metal oxides can also catalyze water oxidation.[2]

• Reaction Setup:

  • In a sealed, gas-tight reaction vessel, prepare a buffered aqueous solution (e.g., borate buffer at pH 8.0).[2]

  • Add the BPEN-OH metal complex.

  • Introduce a chemical oxidant such as cerium(IV) ammonium nitrate (CAN) or a photosensitizer/sacrificial electron acceptor system (e.g., [Ru(bpy)₃]²⁺/S₂O₈²⁻).[2]

• Oxygen Detection:

  • Oxygen Electrode: Submerge an oxygen-sensitive electrode in the reaction mixture to continuously monitor the dissolved oxygen concentration.

  • Headspace GC: At specific time points, take a sample of the headspace gas using a gas-tight syringe and inject it into a GC equipped with a thermal conductivity detector (TCD) and a molecular sieves column to quantify O₂.

• Catalyst Stability Assessment:

  • UV-Vis Spectroscopy: Monitor the UV-Vis spectrum of the reaction solution over time. Changes in the absorption bands corresponding to the molecular complex can indicate decomposition or changes in the metal's oxidation state.[2]

  • X-ray Absorption Spectroscopy (XAS): For more detailed analysis, XAS can be used to probe the oxidation state and coordination environment of the metal center during the catalytic cycle, helping to distinguish between a molecular catalyst and metal oxide nanoparticles.[2][3]

II. Assessing Catalytic Polymerization Activity

BPEN-OH and related pyridine-diimine (PDI) ligands can form highly active catalysts with late transition metals like iron and cobalt for the polymerization of olefins, such as ethylene and isoprene.[4][5][6]

The catalytic activity is primarily determined by the yield of the polymer produced in a given time, under specific conditions of temperature and monomer pressure. The activity is typically expressed in units of grams of polymer per mole of catalyst per hour (g mol⁻¹ h⁻¹). The properties of the resulting polymer, such as molecular weight (Mn), molecular weight distribution (Đ), and microstructure, are also critical metrics of catalyst performance.

Caption: Workflow for assessing catalytic ethylene polymerization.

• Reactor Preparation:

  • A high-pressure reactor (e.g., a Parr reactor) is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon).

  • The reactor is charged with a suitable solvent (e.g., toluene) and the co-catalyst, typically methylaluminoxane (MAO) or modified methylaluminoxane (MMAO).[7]

• Catalyst Injection and Polymerization:

  • The BPEN-OH metal complex, dissolved in a small amount of solvent, is injected into the reactor to initiate the polymerization.

  • The reactor is immediately pressurized with ethylene to the desired pressure (e.g., 5-10 atm).

  • The reaction is allowed to proceed for a set time (e.g., 30-60 minutes) at a constant temperature, maintained by a heating/cooling jacket.[7]

• Work-up and Analysis:

  • The polymerization is terminated by venting the ethylene and injecting a quenching agent like acidified methanol.

  • The precipitated polymer is collected by filtration, washed with methanol and acetone, and dried in a vacuum oven to a constant weight.

  • The catalytic activity is calculated from the mass of the polymer, the amount of catalyst used, and the reaction time.

  • The polymer's molecular weight (Mn) and molecular weight distribution (Đ = Mw/Mn) are determined by Size Exclusion Chromatography (SEC).[8][9]

Parameter	Typical Value/Range	Rationale
Co-catalyst (MAO)	[Al]/[Fe] ratio of 100-1000	MAO acts as an activator, alkylating the metal center and generating the active cationic species.
Ethylene Pressure	5-50 atm	Higher pressure increases monomer concentration, typically leading to higher activity and molecular weight.
Temperature	25-80 °C	Affects both the rate of polymerization and potential chain transfer/termination reactions.

III. Assessing Catalytic Hydrolysis Activity

Zinc complexes, including those with BPEN-OH and related ligands, are widely studied as models for hydrolytic enzymes.[10][11][12] They can catalyze the hydrolysis of esters, particularly phosphate esters, which are relevant in the context of cleaving DNA/RNA or developing pro-drugs that are activated by hydrolysis.

The catalytic activity is conveniently measured using a chromogenic or fluorogenic substrate. For phosphate ester hydrolysis, bis(p-nitrophenyl) phosphate (BNPP) is a common choice. The hydrolysis of BNPP releases p-nitrophenolate, which has a strong absorbance at 400 nm, allowing the reaction progress to be monitored by UV-Vis spectrophotometry.[13][14]

• Preparation of Solutions:

  • Prepare a stock solution of the BPEN-OH zinc complex in a suitable buffer (e.g., HEPES or TRIS) at the desired pH.

  • Prepare a stock solution of the substrate, BNPP, in the same buffer.

• Kinetic Measurement:

  • In a quartz cuvette, place the buffer solution and the BPEN-OH zinc complex solution.

  • Place the cuvette in a thermostatted UV-Vis spectrophotometer.

  • Initiate the reaction by adding a small volume of the BNPP stock solution and mix quickly.

  • Monitor the increase in absorbance at 400 nm over time.

• Data Analysis:

  • The initial rate of the reaction is determined from the initial linear portion of the absorbance vs. time plot.

  • The observed rate constant (k_obs) can be calculated. By varying the concentrations of the catalyst and substrate, the reaction kinetics (e.g., first-order dependence on the catalyst) can be determined.[13] The catalytic efficiency can be expressed as a second-order rate constant (k_cat).

Caption: Logical flow for assessing catalytic hydrolysis.

Conclusion

The systematic evaluation of the catalytic activity of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEN-OH) complexes is essential for harnessing their full potential in various scientific and industrial applications. The protocols outlined in this guide provide a robust framework for assessing their performance in oxidation, polymerization, and hydrolysis reactions. By understanding the principles behind these methods and carefully controlling experimental parameters, researchers can obtain reliable and reproducible data, paving the way for the rational design of next-generation catalysts.

References

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• Pees, A., et al. (2023). Tunable bis(pyridinium amidate) ligands efficiently promote palladium-catalyzed ethylene polymerization. Chemical Science, 14(1), 133-140. [Link]

• Mandal, S. K., et al. (2019). A New Class of Pyridine-Amide Containing Ti and Zr Based Catalysts for Olefin Polymerization: Influence of Ligand Substituents. Catalysis Letters, 149, 2148–2156. [Link]

• Mancin, F., et al. (2003). The ligand effect on the hydrolytic reactivity of Zn(II) complexes toward phosphate diesters. Journal of the American Chemical Society, 125(47), 14476–14483. [Link]

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• Ishioka, T., et al. (2023). Parallel Catalyst Synthesis Protocol for Accelerating Heterogeneous Olefin Polymerization Research. Catalysts, 13(12), 1501. [Link]

• Sun, H., et al. (2023). Catalytic Behavior of Cobalt Complexes Bearing Pyridine–Oxime Ligands in Isoprene Polymerization. Polymers, 15(24), 4615. [Link]

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• Lloret-Fillol, J., et al. (2022). Water Oxidation by Pentapyridyl Base Metal Complexes? A Case Study. Inorganic Chemistry, 61(24), 9036–9047. [Link]

• Lee, N., et al. (2018). Probing the Oxidation State of Transition Metal Complexes: A Case Study on How Charge and Spin Densities Determine Mn L-Edge X-ray Absorption Energies. ResearchGate. [Link]

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• Ahmad, Z., et al. (2023). Machine Learning-Assisted Catalysts for Advanced Oxidation Processes: Progress, Challenges, and Prospects. Water, 15(18), 3259. [Link]

• dos Santos, J. H. Z., et al. (2010). SYNTHESIS AND EVALUATION OF NEW BIS(IMINO) PYRIDINE BASED CATALYSTS FOR ETHYLENE POLYMERIZATION. Química Nova, 33(3), 567-571. [Link]

• Zhang, L., et al. (2020). Prediction of catalytic activities of bis(imino)pyridine metal complexes by machine learning. Journal of Computational Chemistry, 41(11), 1064-1067. [Link]

• Head-Gordon, M. (2021). Evaluating Oxidation States in Challenging Organometallic Complexes: What are the Electrons Doing? YouTube. [Link]

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• Williamson, A., et al. (2018). Measuring Lactase Enzymatic Activity in the Teaching Lab. Journal of Visualized Experiments, (138), 57632. [Link]

• Anonymous. (2021). 3.4: Kinetics of Catalytic Polymerization. Chemistry LibreTexts. [Link]

• Percec, V., et al. (2002). Optimization of Atom Transfer Radical Polymerization Using Cu(I)/ Tris(2-(dimethylamino)ethyl)amine as a Catalyst. Macromolecules, 35(18), 6980–6985. [Link]

• Grubbs, R. H., et al. (2022). Practical Route for Catalytic Ring-Opening Metathesis Polymerization. ACS Macro Letters, 11(9), 1056–1061. [Link]

• le Roux, C., et al. (2014). A bis(pyridyl)-N-alkylamine/Cu(i) catalyst system for aerobic alcohol oxidation. Organic & Biomolecular Chemistry, 12(44), 8974-8982. [Link]

• K. L. Orchard, et al. (2018). Layered zinc hydroxide monolayers by hydrolysis of organozincs. Chemical Science, 9(4), 816–823. [Link]

• Ma, Y., et al. (2025). Bis(imino)pyridine Iron Complexes Bearing Imino-Carbon Thioether Substituents as Highly Active Catalysts for Ethylene Oligomerization. Organometallics. [Link]

• Al-Khafaji, Y. F., et al. (2025). Catalytic Performance of Pentacoordinate Iron(II) Complexes with Modified Bis(imino)pyridine Ligands for Ethylene Oligomerization. ResearchGate. [Link]

• Anonymous. (2019). Reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation of the products with Cu and Cd along with docking studies. ResearchGate. [Link]

• Anonymous. (2019). Reaction of 2-[(2-aminoethyl)amino]ethanol With pyridine-2-carbaldehyde and Complexation of the Products With Cu II and Cd II Along With Docking Studies. PubMed. [Link]

• Anonymous. (2011). Bis[2-(pyridin-2-yl)ethanol-κ2 N,O]bis(thiocyanato-κN)nickel(II). Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), m1735. [Link]

• Anonymous. (2019). Coordination Chemistry and Binding Properties with Zinc (II) Cations. International Journal of Trend in Scientific Research and Development, 3(5), 1047-1052. [Link]

• van der Westhuizen, C. W., et al. (2025). The Structural Characterisation of new Pyridinyl Alcohol Cu(II) Complexes and their Application as Catalysts in the Oxidation of n–octane. ResearchGate. [Link]

• Vallee, B. L., & Auld, D. S. (1990). Active-site zinc ligands and activated H2O of zinc enzymes. Proceedings of the National Academy of Sciences of the United States of America, 87(1), 220–224. [Link]

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The Versatile Scaffold: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in the Design of Functional Materials

Introduction: A Privileged Ligand in Coordination Chemistry

The quest for novel functional materials with tailored properties is a cornerstone of modern chemical research. At the heart of this endeavor lies the design and synthesis of versatile molecular building blocks. 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, a tripodal N3O-donor ligand, has emerged as a particularly compelling scaffold for the construction of a diverse array of functional materials. Its inherent structural features—two picolyl arms and a flexible ethanolamine backbone—endow it with a remarkable ability to coordinate with a wide range of metal ions, thereby providing a platform for the development of catalysts, sensors, and advanced materials with unique optical and magnetic properties.

This technical guide provides an in-depth exploration of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol as a foundational component for functional materials. We will delve into its synthesis, its coordination chemistry, and its applications in catalysis and luminescent materials, offering detailed protocols and insights for researchers, scientists, and drug development professionals.

Molecular Architecture and its Implications

The power of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol as a scaffold lies in its distinct molecular architecture. The two pyridine rings and the tertiary amine form a classic tridentate "pincer" ligand, while the hydroxyl group of the ethanolamine arm can either remain pendant or participate in coordination, leading to a tetradentate binding mode. This flexibility allows for the formation of stable complexes with a variety of metal ions, each with distinct coordination geometries and, consequently, unique functional properties.

Caption: Molecular structure of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Synthesis of the Scaffold: A Step-by-Step Protocol

The synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a crucial first step in its utilization. While several variations exist, a common and reliable method involves the dialkylation of ethanolamine with 2-picolyl chloride.

Protocol 1: Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Materials:

• Ethanolamine

• 2-(Chloromethyl)pyridine hydrochloride

• Sodium hydroxide (NaOH)

• Dichloromethane (CH2Cl2)

• Anhydrous sodium sulfate (Na2SO4)

• Deionized water

• Magnetic stirrer and hotplate

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of 2-Picolyl Chloride: 2-(Chloromethyl)pyridine is typically generated in situ from its hydrochloride salt. In a fume hood, dissolve 2-(chloromethyl)pyridine hydrochloride in a minimal amount of deionized water. Carefully add a concentrated solution of sodium hydroxide dropwise with stirring until the solution is basic (pH > 10). The free base, 2-(chloromethyl)pyridine, will separate as an oil.

• Extraction of 2-Picolyl Chloride: Extract the oily layer with dichloromethane (3 x 50 mL). Combine the organic layers and dry over anhydrous sodium sulfate.

• Alkylation Reaction: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethanolamine in dichloromethane. Cool the solution in an ice bath.

• Addition of 2-Picolyl Chloride: Slowly add the dried dichloromethane solution of 2-(chloromethyl)pyridine to the ethanolamine solution dropwise over a period of 1-2 hours, maintaining the temperature below 10 °C.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Workup: Wash the reaction mixture with deionized water (3 x 50 mL) to remove any unreacted ethanolamine and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product can be further purified by column chromatography on silica gel using a mixture of dichloromethane and methanol as the eluent.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Application in Catalysis: Harnessing Metal Complexes for Oxidation Reactions

Metal complexes of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol and its derivatives have shown significant promise as catalysts in a variety of organic transformations, particularly in oxidation reactions. The ligand's ability to stabilize different oxidation states of the coordinated metal ion is key to its catalytic activity.

A notable example is the use of copper(II) complexes of the closely related ligand, bis-(2-pyridylmethyl)amine, in the catalytic oxidation of cyclohexane.[1] These complexes, in the presence of an oxidant like hydrogen peroxide, can efficiently convert cyclohexane to valuable products such as cyclohexanol and cyclohexanone.

Caption: Generalized catalytic cycle for oxidation reactions.

Protocol 2: Catalytic Oxidation of Cyclohexane

Materials:

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol-Copper(II) complex (synthesized separately)

• Cyclohexane

• Hydrogen peroxide (30% aqueous solution)

• Acetonitrile (solvent)

• Gas chromatograph (GC) for product analysis

• Thermostatted reaction vessel

Procedure:

• Catalyst Preparation: Synthesize the copper(II) complex of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol by reacting the ligand with a copper(II) salt (e.g., CuCl₂) in a suitable solvent like methanol.

• Reaction Setup: In a thermostatted reaction vessel, dissolve a catalytic amount of the copper complex in acetonitrile.

• Addition of Reactants: Add cyclohexane to the catalyst solution, followed by the slow, dropwise addition of hydrogen peroxide with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by gas chromatography to determine the conversion of cyclohexane and the yield of products.

• Product Analysis: Identify and quantify the products (cyclohexanol, cyclohexanone, etc.) by comparing their retention times and peak areas with those of authentic standards.

Table 1: Representative Catalytic Oxidation Data

Catalyst	Substrate	Oxidant	Conversion (%)	Product Selectivity (%)	Reference
[Cu(bis-(2-pyridylmethyl)amine)Cl₂]	Cyclohexane	H₂O₂	up to 68.9	Cyclohexanol, Cyclohexanone	[1]

Luminescent Materials: Lanthanide Complexes for Optical Applications

The pyridine moieties within the 2-[Bis(pyridin-2-ylmethyl)amino]ethanol scaffold make it an excellent "antenna" for sensitizing the luminescence of lanthanide ions. When a lanthanide ion, such as Europium(III) or Terbium(III), is complexed with this ligand, the ligand can absorb UV light and efficiently transfer the energy to the metal center, which then emits light at its characteristic wavelength. This "antenna effect" is the basis for the development of highly luminescent materials for applications in bio-imaging, sensors, and lighting.

The photophysical properties of such complexes, including their emission wavelengths and quantum yields, can be finely tuned by modifying the ligand structure or the coordination environment of the lanthanide ion.[2][3][4]

Caption: Jablonski diagram illustrating sensitized lanthanide luminescence.

Protocol 3: Synthesis and Photophysical Characterization of a Europium(III) Complex

Materials:

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

• Europium(III) chloride hexahydrate (EuCl₃·6H₂O)

• Methanol

• Fluorometer

• UV-Vis spectrophotometer

Procedure:

• Complexation: Dissolve equimolar amounts of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol and EuCl₃·6H₂O in separate portions of methanol.

• Reaction: Slowly add the ligand solution to the europium salt solution with stirring. A precipitate may form immediately.

• Isolation: Stir the reaction mixture at room temperature for several hours. Collect the solid product by filtration, wash with cold methanol, and dry under vacuum.

• UV-Vis Spectroscopy: Record the UV-Vis absorption spectrum of the complex in a suitable solvent (e.g., methanol) to identify the ligand-centered absorption bands.

• Luminescence Spectroscopy: Measure the emission spectrum of the complex using a fluorometer. Excite the sample at a wavelength corresponding to the ligand's absorption maximum and record the characteristic sharp emission bands of Eu(III) (typically around 590 nm and 615 nm).

• Quantum Yield Determination: Determine the luminescence quantum yield of the complex relative to a standard of known quantum yield.

Table 2: Typical Photophysical Properties of Lanthanide Complexes

Lanthanide Ion	Excitation Wavelength (nm)	Emission Wavelength (nm)	Quantum Yield (%)	Reference
Eu(III)	~345	~612 (⁵D₀ → ⁷F₂)	up to 66	[2]
Tb(III)	~330	~545 (⁵D₄ → ⁷F₅)	Varies	-

Emerging Applications and Future Outlook

The versatility of the 2-[Bis(pyridin-2-ylmethyl)amino]ethanol scaffold extends beyond catalysis and luminescence. Its potential use in the construction of Metal-Organic Frameworks (MOFs) for gas storage and separation is an active area of research.[5][6][7] The defined coordination sites and the potential for post-synthetic modification make it an attractive building block for creating porous materials with tailored functionalities.

Furthermore, the coordination complexes of this ligand are being explored for their biological activities. The ability of metal complexes to interact with biological macromolecules has led to investigations into their potential as antimicrobial agents.[8][9][10][11][12]

The future of functional materials based on 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is bright. The continued exploration of its coordination chemistry with a wider range of metal ions, coupled with the creative functionalization of the ligand itself, will undoubtedly lead to the discovery of new materials with enhanced performance and novel applications in fields ranging from sustainable chemistry to biomedical science.

References

• Oxidation of cyclohexane catalyzed by bis-(2-pyridylmethyl)amine Cu(II) complexes. (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Synthesis of ({8-[4,6-Bis-(bis-pyridin-2-ylmethyl-amino)-[1][2][8]triazine-2-ylamino]-octyl}—ethoxycarbonylmethyl-amino)-acetic acid ethyl ester. (2007). Molbank, 2007(4), M557. [Link]

• Recent Studies on the Antimicrobial Activity of Transition Metal Complexes of Groups 6–12. (2020). Chemistry, 2(1), 26. [Link]

• Antimicrobial Agents Based on Metal Complexes: Present Situation and Future Prospects. (2018). Journal of Clinical and Diagnostic Research, 12(12). [Link]

• Highly Luminescent Europium(III) Complexes in Solution and PMMA-Doped Films for Bright Red Electroluminescent Devices. (2021). Materials, 14(16), 4683. [Link]

• Synthesis and Investigation of New Pyridine Metal Complexes as Possible Antibacterial Agents Against Digestive System harmful Bacteria causing Human Malnutrition. (2024). Egyptian Journal of Chemistry, 67(8), 569-583. [Link]

• Metal Complexes as Potential Antimicrobial Agent: A Review. (2018). Journal of Chemical and Pharmaceutical Research, 10(1), 1-13.

• Crystal structure of 7-{[bis(pyridin-2-ylmethyl)amino]methyl}-5-chloroquinolin-8-ol. (2015). Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 1), o43–o44. [Link]

• Synthesis, Characterisation and Antimicrobial Activity of Some Metal(II) Amino Acids' Complexes. (2012). Advances in Biological Chemistry, 2(3), 268-273. [Link]

• Rare Earth Complexes of Europium(II) and Substituted Bis(pyrazolyl)borates with High Photoluminescence Efficiency. (2022). Molecules, 27(22), 8032. [Link]

• Exploring vivid red light emanating europium complexes incorporating a β-ketoester antenna for advanced displays: a detailed photophysical, Judd–Ofelt and computational investigation. (2023). RSC Advances, 13(50), 35058-35071. [Link]

• The photophysical properties of the four Eu(II) complexes: (a) emission... (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Antimicrobial activity of metal complexes. (n.d.). IntechOpen. Retrieved January 14, 2026, from [Link]

• The Structural Characterisation of new Pyridinyl Alcohol Cu(II) Complexes and their Application as Catalysts in the Oxidation of n–octane. (2021). ChemistrySelect, 6(16), 3929-3937. [Link]

• Photophysical properties of the europium complex Eu*6 with and without transition metal salts added. (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Incorporation of multiple supramolecular binding sites into a robust MOF for benchmark one-step ethylene purification. (2023). Nature Communications, 14(1), 6148. [Link]

• Recent Advances in Continuous MOF Membranes for Gas Separation and Pervaporation. (2022). Membranes, 12(5), 498. [Link]

• Zirconium-Based Metal Organic Frameworks for the Capture of Carbon Dioxide and Ethanol Vapour. A Comparative Study. (2021). Materials, 14(21), 6496. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol Synthesis

Welcome to the technical support center for the synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions (FAQs) encountered during this specific N-alkylation reaction. Our goal is to empower you with the knowledge to not only execute the synthesis successfully but also to understand the underlying chemical principles for effective optimization and problem-solving.

Introduction to the Synthesis

The synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a standard nucleophilic substitution reaction (SN2) involving the N-alkylation of a secondary amine, di(2-picolyl)amine, with a haloethanol, typically 2-bromoethanol or 2-chloroethanol. The reaction is generally carried out in a polar aprotic solvent with a mild base to yield the desired tertiary amino alcohol. While seemingly straightforward, this reaction can present challenges related to yield, purity, and side-product formation. This guide will address these potential issues in detail.

Reaction Mechanism and Key Parameters

The reaction proceeds via the deprotonation of the secondary amine, di(2-picolyl)amine, by a base, which increases its nucleophilicity. The resulting anion then attacks the electrophilic carbon of the haloethanol, displacing the halide and forming the new C-N bond.

Caption: General SN2 mechanism for the synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Question 1: My reaction yield is low, or the reaction is not proceeding to completion. What are the likely causes and how can I improve it?

Answer:

Low yields in this N-alkylation can stem from several factors, ranging from reagent quality to suboptimal reaction conditions. Here is a systematic approach to troubleshooting:

• Incomplete Deprotonation of the Amine: The secondary amine needs to be sufficiently deprotonated to act as an effective nucleophile.

  • Solution: Ensure your base is strong enough and present in a sufficient amount. While potassium carbonate is a common choice, for less reactive systems, a stronger base like sodium hydride (NaH) in an anhydrous solvent like THF or DMF could be considered, although this may increase the risk of side reactions.[1] Ensure the potassium carbonate is finely powdered and dry to maximize its surface area and reactivity.[2]

• Reactivity of the Alkylating Agent: The choice of haloethanol impacts the reaction rate.

  • Solution: 2-Bromoethanol is generally more reactive than 2-chloroethanol due to the better leaving group ability of bromide. If using 2-chloroethanol, consider adding a catalytic amount of sodium or potassium iodide to facilitate an in situ Finkelstein reaction, converting the chloro-group to the more reactive iodo-group.

• Suboptimal Reaction Temperature: The reaction may be too slow at room temperature.

  • Solution: Heating the reaction mixture is often necessary. A temperature range of 60-80°C is a good starting point. Monitor the reaction progress by Thin Layer Chromatography (TLC) to avoid decomposition at excessively high temperatures.

• Solvent Choice: The solvent plays a crucial role in SN2 reactions.

  • Solution: Polar aprotic solvents like acetonitrile (ACN) or N,N-dimethylformamide (DMF) are generally preferred as they can solvate the cation of the base while not strongly solvating the amine nucleophile, thus increasing its reactivity.[3]

• Reagent Purity: Impurities in your starting materials can inhibit the reaction.

  • Solution: Ensure your di(2-picolyl)amine, haloethanol, and solvent are of high purity and anhydrous. Water can interfere with the base and the reaction.

Question 2: I am observing the formation of significant side products. What are they and how can I minimize them?

Answer:

The most common side reactions in this synthesis are over-alkylation and quaternization of the pyridine rings.

• Over-alkylation (Formation of a Quaternary Ammonium Salt): The desired tertiary amine product can react with another molecule of the haloethanol to form a quaternary ammonium salt.[4]

  • Minimization Strategy:

    • Stoichiometry Control: Use a slight excess of the di(2-picolyl)amine relative to the 2-haloethanol (e.g., 1.1:1 ratio).

    • Slow Addition: Add the 2-haloethanol slowly to the reaction mixture to maintain a low concentration of the alkylating agent at all times.

    • Reaction Monitoring: Monitor the reaction closely by TLC and stop it as soon as the starting amine is consumed.

• Quaternization of Pyridine Nitrogens: The nitrogen atoms on the pyridine rings are also nucleophilic and can be alkylated by the haloethanol, especially at higher temperatures.[5] This leads to the formation of pyridinium salts.

  • Minimization Strategy:

    • Temperature Control: Avoid excessively high reaction temperatures.

    • Choice of Base: A milder base like potassium carbonate is less likely to promote this side reaction compared to very strong bases.

Question 3: I am having difficulty purifying the final product. What are the recommended methods?

Answer:

Purification of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol can be challenging due to its polarity and basicity. Here are some effective methods:

• Acid-Base Extraction: This is a highly effective method to separate the basic product from neutral or acidic impurities.

  • Dissolve the crude product in an organic solvent like dichloromethane (DCM) or ethyl acetate.

  • Extract with a dilute aqueous acid solution (e.g., 1 M HCl). The amine product will be protonated and move into the aqueous layer.

  • Wash the aqueous layer with an organic solvent to remove any remaining neutral impurities.

  • Basify the aqueous layer with a base like sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃) until pH > 10.

  • Extract the free amine back into an organic solvent.

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

• Column Chromatography: If acid-base extraction is insufficient, column chromatography on silica gel can be used.

  • Eluent System: A gradient of a polar solvent like methanol or ethanol in a less polar solvent like dichloromethane or ethyl acetate is typically effective. To prevent peak tailing due to the basicity of the amine, it is often necessary to add a small amount of a base like triethylamine (e.g., 1-2%) to the eluent.

Frequently Asked Questions (FAQs)

Q1: What is the best base for this reaction?

A1: Potassium carbonate (K₂CO₃) is a good first choice. It is a mild, inexpensive, and effective base for this type of N-alkylation.[6] It is sufficiently basic to deprotonate the secondary amine without being so strong as to promote significant side reactions like elimination or quaternization of the pyridine rings.

Q2: Which solvent should I use?

A2: Acetonitrile (ACN) is an excellent solvent for this reaction. It is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SN2 mechanism. N,N-Dimethylformamide (DMF) is another good option, especially if higher temperatures are required, due to its higher boiling point.

Q3: Can I use 2-chloroethanol instead of 2-bromoethanol?

A3: Yes, but the reaction will likely be slower. To increase the reaction rate, you can use a higher temperature or add a catalytic amount of an iodide salt (e.g., NaI or KI) to promote the in situ formation of the more reactive 2-iodoethanol.

Q4: How do I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is the most convenient method. Use a suitable eluent system (e.g., 10% methanol in dichloromethane) to separate the starting material (di(2-picolyl)amine) from the product. The product, being more polar, will have a lower Rf value. The spots can be visualized under UV light (due to the pyridine rings) or by staining with an appropriate agent like potassium permanganate.

Q5: What are the expected spectral data for the product?

A5: While specific spectra can vary slightly based on the solvent and instrument, here are the expected characterization data for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol:

• 1H NMR (in CDCl₃): You would expect to see signals for the pyridine protons (in the aromatic region, ~7.1-8.5 ppm), the methylene protons adjacent to the pyridine rings, the methylene protons of the ethanol group, and a broad singlet for the hydroxyl proton.

• 13C NMR (in CDCl₃): Signals for the pyridine carbons, the methylene carbons, and the carbon bearing the hydroxyl group are expected.

• Mass Spectrometry (MS): The expected molecular weight is 243.30 g/mol . In ESI-MS, you would look for the protonated molecule [M+H]+ at m/z 244.3.

Experimental Protocol

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and reagent purity.

Materials:

• Di(2-picolyl)amine

• 2-Bromoethanol

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Anhydrous Acetonitrile (ACN)

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add di(2-picolyl)amine (1.0 eq.), anhydrous potassium carbonate (2.0-3.0 eq.), and anhydrous acetonitrile.

• Addition of Alkylating Agent: While stirring, add 2-bromoethanol (1.0-1.1 eq.) to the mixture.

• Reaction: Heat the reaction mixture to reflux (around 80°C) and monitor the progress by TLC. The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature and filter to remove the potassium carbonate.

  • Concentrate the filtrate under reduced pressure to remove the acetonitrile.

  • Dissolve the residue in dichloromethane.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of methanol in dichloromethane (e.g., 0-10%) to afford 2-[Bis(pyridin-2-ylmethyl)amino]ethanol as a viscous oil or low-melting solid.

Caption: A simplified experimental workflow for the synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Summary of Reaction Conditions

Parameter	Recommended Condition	Rationale
Amine	Di(2-picolyl)amine	Starting secondary amine.
Alkylating Agent	2-Bromoethanol	More reactive than 2-chloroethanol.
Base	Anhydrous K₂CO₃ (2-3 eq.)	Mild and effective base to deprotonate the amine.[6]
Solvent	Anhydrous Acetonitrile (ACN)	Polar aprotic solvent that facilitates SN2 reactions.[7]
Temperature	Reflux (~80°C)	Provides sufficient energy to overcome the activation barrier.
Reaction Time	12-24 hours	Monitor by TLC for completion.
Purification	Column Chromatography	To isolate the pure product from starting materials and side products.

Logical Relationships in Troubleshooting

Caption: A troubleshooting flowchart for addressing low reaction yields.

References

• Potassium carbonate as a base for the N-alkylation of indole and pyrrole in ionic liquids. (2006). ScienceDirect. [Link]

• Best Conditions For N-Alkylation? (2022, March 3). ScienceMadness. [Link]

• Bexrud, J. A., & Schafer, L. L. (2009). Supplementary Information for A Zirconium Bis(amidate) Complex Exhibiting Improved Aminoalkene Cyclohydroamination Activity. The Royal Society of Chemistry. [Link]

• Reddy, K. L., & Sridhar, B. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters, 21(22), 9158-9161. [Link]

• Mondal, R., & Naskar, D. (2014). Recent Applications of Potassium Carbonate in Organic Synthesis. Organic Preparations and Procedures International, 46(5), 391-434. [Link]

• Ono, T., et al. (2001). Mechanism of Alkylation Using Potassium Carbonate in Synthesis of the Antipsychotic Drug Zotepine. Journal of Chemical Engineering of Japan, 34(4), 542-548. [Link]

• Anderson, T. D., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 10), 1081-1086. [Link]

• Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. [Link]

• Bera, M., et al. (2020). Cp*Co(iii)-catalyzed N-alkylation of amines with secondary alcohols. Chemical Communications, 56(74), 10922-10925. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Avoiding Over-alkylation. [Link]

• Zhang, J., et al. (2015). Direct N-alkylation of amines with alcohols using AlCl3 as a Lewis acid. Chinese Journal of Chemistry, 33(1), 79-82. [Link]

• Wikipedia. (n.d.). Dipicolylamine. [Link]

• Sikora, M. J., et al. (2021). Scheme 1. Products found during the quaternization reaction of... ResearchGate. [Link]

• Matsumori, N., et al. (2019). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Molecules, 24(17), 3108. [Link]

• Jaenicke, S., & Chuah, G. K. (2011). N-alkylation of amines with alcohols over alumina-entrapped Ag catalysts using the “borrowing hydrogen” methodology. Catalysis Today, 178(1), 119-126. [Link]

• Liu, Y., et al. (2020). One-step synthesis of quaternized polyethyleneimine and its application in transesterification reactions. New Journal of Chemistry, 44(4), 1364-1374. [Link]

• Vasylets, G. B., et al. (2012). Effect of structure of nucleophile and substrate on the quaternization of heterocyclic amines. Chemistry of Heterocyclic Compounds, 48(5), 785-789. [Link]

• Dalko, P. I. (2007). Basic 1H- and 13C-NMR Spectroscopy. Wiley-VCH. [Link]

• MySkinRecipes. (n.d.). 2-(Bis(pyridin-2-ylmethyl)amino)ethanol. [Link]

• Wang, Y., et al. (2021). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. ChemRxiv. [Link]

• Chem-Impex. (n.d.). 2-Amino-1-pyridin-2-yl-ethanol. [Link]

• Chemical Suppliers. (n.d.). 2-(BIS-(2-PYRIDYLMETHYL)-AMINO)-ETHANOL suppliers & manufacturers in China. [Link]

• Gibson, V. C., et al. (2002). Pyridine N-alkylation by lithium, magnesium, and zinc alkyl reagents: synthetic, structural, and mechanistic studies on the bis(imino)pyridine system. Journal of the American Chemical Society, 124(30), 8879-8889. [Link]

• Li, M., et al. (2019). Fig. S6 1 H NMR of bis(2-pyridylmethyl)amine. ResearchGate. [Link]

• He, Y., et al. (2016). Quaternization-induced micellization of cationic glycopolymers. Polymer Chemistry, 7(33), 5276-5284. [Link]

• Cloarec, O., et al. (2011). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. Analytical Chemistry, 83(19), 7439-7446. [Link]

• BuyersGuideChem. (n.d.). 2-[N-Methyl-N-(2-pyridyl)amino]ethanol. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2009). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. Synthesis, 2009(11), 1851-1856. [Link]

• Ghorai, M. K., & Kumar, A. (2009). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. Organic & Biomolecular Chemistry, 7(8), 1569-1572. [Link]

• Gibson, V. C., et al. (2002). Pyridine N-Alkylation by Lithium, Magnesium, and Zinc Alkyl Reagents: Synthetic, Structural, and Mechanistic Studies on the Bis(imino)pyridine System. ResearchGate. [Link]

• Hosseini-Sarvari, M., & Etemad, S. (2012). Reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation of the products with Cu and Cd along with docking studies. Acta Crystallographica Section C: Crystal Structure Communications, 68(Pt 7), m221-m227. [Link]

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common side reactions in the N-alkylation of dipicolylamine

Welcome to the technical support center for the N-alkylation of dipicolylamine (DPA). Dipicolylamine is a common tridentate ligand in coordination chemistry, and its N-alkylation is a crucial step in the synthesis of various functional molecules.[1] However, like many secondary amines, its N-alkylation is not without challenges. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and answers to frequently encountered problems during this synthetic transformation.

I. Understanding the Core Challenge: The "Runaway Train" of Alkylation

The primary difficulty in the N-alkylation of dipicolylamine, and secondary amines in general, stems from the fact that the product of the initial alkylation—a tertiary amine—is often more nucleophilic and less sterically hindered than the starting secondary amine.[2][3] This leads to a "runaway" reaction where the desired mono-alkylated product competes with the starting material for the alkylating agent, resulting in the formation of a quaternary ammonium salt.[2]

Frequently Asked Questions (FAQs)

Q1: Why is my N-alkylation of dipicolylamine resulting in a mixture of the desired tertiary amine and a significant amount of a quaternary ammonium salt?

A1: This is the most common side reaction and is due to over-alkylation. The initially formed tertiary amine is often more nucleophilic than the starting dipicolylamine, making it highly reactive towards the alkylating agent.[2][3][4] This is especially prevalent with highly reactive alkylating agents like methyl iodide or benzyl bromide.[2]

Q2: I'm observing the formation of multiple products, making purification difficult. What's happening?

A2: The formation of multiple products is a direct consequence of the competing alkylation reactions. You are likely seeing a mixture of unreacted dipicolylamine, the desired mono-alkylated tertiary amine, and the over-alkylated quaternary ammonium salt. The relative amounts of each will depend on the reaction conditions.

Q3: My reaction seems to stall, with a low yield of the desired product and a lot of unreacted starting material. What could be the cause?

A3: Several factors can contribute to low yields:

• Steric Hindrance: If you are using a bulky alkylating agent, the steric hindrance around the nitrogen of dipicolylamine can slow down the reaction.[5][6]

• Poor Reactivity of the Alkylating Agent: Less reactive alkylating agents, such as alkyl chlorides, may require more forcing conditions (higher temperatures, longer reaction times) to achieve good conversion.[3][7]

• Inappropriate Base or Solvent: The choice of base and solvent is critical. An inadequate base may not sufficiently deprotonate the secondary amine, while an unsuitable solvent can hinder the reaction kinetics.[8][9]

II. Troubleshooting Guide: Taming the Reactivity

This section provides a systematic approach to troubleshooting and optimizing the N-alkylation of dipicolylamine to favor the formation of the desired tertiary amine and minimize side reactions.

Issue 1: Over-alkylation and Formation of Quaternary Ammonium Salts

This is the most frequent challenge. The key is to control the relative rates of the first and second alkylation steps.

Causality and Mitigation Strategies

Mitigation Strategy	Scientific Rationale
Control Stoichiometry	Using a significant excess of dipicolylamine relative to the alkylating agent increases the probability of the alkylating agent reacting with the starting material rather than the product.[3] A 2 to 5-fold excess of the amine is a good starting point.
Slow Addition of Alkylating Agent	Adding the alkylating agent slowly (e.g., via a syringe pump) maintains a low concentration of the electrophile in the reaction mixture. This favors the reaction with the more abundant starting amine.
Choice of Alkylating Agent	Use a less reactive alkylating agent if possible. For example, an alkyl bromide is generally less reactive than an alkyl iodide.[3] This can provide a larger window to stop the reaction after the first alkylation.
Lower Reaction Temperature	Reducing the temperature slows down the rate of both alkylation reactions.[3] Since the second alkylation is often faster, lowering the temperature can disproportionately slow it down, allowing for better selectivity.
Monitor the Reaction Closely	Frequent monitoring by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to determine the optimal time to quench the reaction before significant over-alkylation occurs.[10]

Experimental Protocol: Minimizing Over-alkylation

• To a stirred solution of dipicolylamine (3.0 mmol) and a non-nucleophilic base such as potassium carbonate (K₂CO₃, 6.0 mmol) in a suitable aprotic solvent like acetonitrile (ACN) or dimethylformamide (DMF) (15 mL), slowly add the alkylating agent (1.0 mmol) dropwise at room temperature over 1-2 hours.

• Monitor the reaction progress by TLC every 30 minutes.

• Once the starting material is consumed and before a significant amount of the quaternary salt is observed, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Issue 2: Low Yield and Incomplete Conversion

When the reaction does not proceed to completion, a different set of factors needs to be considered.

Causality and Mitigation Strategies

Mitigation Strategy	Scientific Rationale
Increase Reaction Temperature	For less reactive alkylating agents or sterically hindered substrates, increasing the temperature can provide the necessary activation energy for the reaction to proceed at a reasonable rate.[3] Microwave-assisted synthesis can also be effective in accelerating slow reactions.[10][11][12]
Use a Stronger Base	A stronger, non-nucleophilic base like sodium hydride (NaH) can more effectively deprotonate the secondary amine, increasing the concentration of the nucleophilic species and driving the reaction forward. Caution: NaH is highly reactive and should be handled with care.
Optimize Solvent	The choice of solvent can significantly impact reaction rates. Polar aprotic solvents like DMF or DMSO can help to dissolve the reactants and facilitate the SN2 reaction.[8]
Add a Catalyst	For certain alkylating agents, such as alkyl chlorides, the addition of a catalytic amount of sodium or potassium iodide can accelerate the reaction via the Finkelstein reaction, where the less reactive chloride is converted in situ to the more reactive iodide.[8]
Alternative Alkylation Methods	If direct alkylation with alkyl halides proves challenging, consider alternative methods like reductive amination. This involves reacting dipicolylamine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ to the tertiary amine.[3][11] This method completely avoids the issue of over-alkylation.[11]

Visualizing the Reaction Pathways

The following diagram illustrates the competing reaction pathways in the N-alkylation of dipicolylamine.

Caption: Troubleshooting workflow for N-alkylation.

III. Advanced Considerations and Alternative Methods

For particularly challenging substrates or when high purity is paramount, alternative synthetic strategies may be more effective than direct alkylation.

Reductive Amination

As mentioned, reductive amination is an excellent method for the mono-N-alkylation of secondary amines, as it is not susceptible to over-alkylation. [11]The reaction proceeds through the formation of an iminium ion, which is then reduced.

Key Advantages:

• High Selectivity: Eliminates the problem of over-alkylation.

• Broad Substrate Scope: Works with a wide range of aldehydes and ketones.

• Mild Conditions: Often proceeds under mild reaction conditions.

Buchwald-Hartwig Amination

For the synthesis of N-aryl derivatives of dipicolylamine, the Buchwald-Hartwig amination offers a powerful and versatile approach. This palladium-catalyzed cross-coupling reaction can form C-N bonds with high efficiency. [11]

IV. Conclusion

The N-alkylation of dipicolylamine presents a classic challenge in synthetic chemistry due to the potential for over-alkylation. By understanding the underlying principles of reactivity and employing systematic troubleshooting, researchers can effectively minimize side reactions and achieve high yields of the desired tertiary amine. Careful control of stoichiometry, reaction temperature, and the rate of addition of the alkylating agent are key parameters for success. When direct alkylation proves problematic, alternative methods such as reductive amination offer a reliable path to the desired product.

References

• Alkylation of Amines (Sucks!) - Master Organic Chemistry. [Link]

• Amine alkylation - Wikipedia. [Link]

• Dipicolylamine - Wikipedia. [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC - NIH. [Link]

• Difficulties with N-Alkylations using alkyl bromides - Reddit. [Link]

• N-Alkylation of Amines Under Microwave Irradiation: Modified Eschweiler–Clarke Reaction - ResearchGate. [Link]

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - PMC - NIH. [Link]

• Help with N-Alkylation gone wrong - Reddit. [Link]

• Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides - NIH. [Link]

• Alkylation of Amines, Part 1: with Alkyl Halides - YouTube. [Link]

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Technical Support Center: Synthesis and Yield Optimization of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEN-OH) Metal Complexes

Welcome to the technical support center for the synthesis and optimization of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEN-OH) metal complexes. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during their experiments. Here, we provide in-depth technical guidance, troubleshooting strategies, and frequently asked questions to enhance the yield, purity, and reproducibility of your BPEN-OH metal complex syntheses.

Section 1: Synthesis of the BPEN-OH Ligand

The successful synthesis of your metal complex begins with a high-purity ligand. The BPEN-OH ligand is typically synthesized via a nucleophilic substitution reaction between bis(pyridin-2-ylmethyl)amine and 2-chloroethanol or a similar precursor.

1.1: Recommended Synthetic Protocol

A general and effective method for the synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is outlined below.

Materials:

• Bis(pyridin-2-ylmethyl)amine

• 2-Chloroethanol or 2-bromoethanol

• A suitable base (e.g., potassium carbonate, sodium hydride)

• Anhydrous solvent (e.g., acetonitrile, dimethylformamide)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve bis(pyridin-2-ylmethyl)amine and the chosen base in the anhydrous solvent.

• Slowly add 2-chloroethanol or 2-bromoethanol to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) overnight.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove any inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel, typically using a gradient of dichloromethane and methanol.

1.2: Troubleshooting Ligand Synthesis

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	Increase the reaction time or temperature. Consider using a stronger base like sodium hydride, but exercise caution as it is highly reactive.
Side reactions.	The formation of over-alkylated products can occur. Use a strict 1:1 stoichiometry of the amine to the halo-alcohol. Adding the halo-alcohol slowly can also minimize this.
Difficult Purification	Presence of unreacted starting materials.	Optimize the stoichiometry and reaction time to ensure full conversion of the starting amine.
Formation of polar byproducts.	A water wash of the crude product (if soluble in an organic solvent) can help remove some polar impurities before chromatography.

1.3: Ligand Synthesis FAQs

Q1: Can I use a different solvent for the ligand synthesis?

A1: Yes, other polar aprotic solvents like DMF or DMSO can be used. However, their higher boiling points can make them more difficult to remove. Acetonitrile is often a good starting point due to its suitable polarity and ease of removal.

Q2: What is the best way to monitor the reaction?

A2: TLC is the most convenient method. Use a mobile phase that gives good separation between the starting amine, the halo-alcohol, and the desired product. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

Section 2: Synthesis of BPEN-OH Metal Complexes

The coordination of the BPEN-OH ligand to a metal center is the critical step in forming the desired complex. The success of this reaction depends on several factors, including the choice of metal salt, solvent, and reaction conditions.

2.1: General Protocol for Metal Complexation

Materials:

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEN-OH) ligand

• A suitable metal salt (e.g., chloride, nitrate, acetate, or perchlorate salt of the desired metal)

• A suitable solvent (e.g., methanol, ethanol, acetonitrile)

• A weak base (optional, e.g., triethylamine, sodium hydroxide solution)

Procedure:

• Dissolve the BPEN-OH ligand in the chosen solvent in a clean reaction vessel.

• In a separate vessel, dissolve the metal salt in the same solvent.

• Slowly add the metal salt solution to the ligand solution with constant stirring.

• If the alcohol group is intended to be deprotonated and coordinated to the metal, a stoichiometric amount of a weak base should be added. The choice of base and the timing of its addition will depend on the specific metal and desired coordination sphere.

• Stir the reaction mixture at room temperature or with gentle heating for several hours. The formation of a precipitate may indicate the formation of the complex.

• Monitor the reaction by observing color changes or by analytical techniques such as UV-Vis spectroscopy.

• Isolate the product by filtration if it precipitates, or by slow evaporation of the solvent.

• Wash the isolated complex with a suitable solvent to remove any unreacted starting materials and then dry it under vacuum.

2.2: Troubleshooting Metal Complex Synthesis

Issue	Potential Cause	Recommended Solution
Low or No Yield of Complex	Inappropriate solvent.	The solvent must dissolve both the ligand and the metal salt. Alcohols like methanol and ethanol are generally good choices. For less soluble compounds, acetonitrile or DMF can be used.[1]
Incorrect pH.	The coordination of the ethanol arm of the ligand is often pH-dependent. For many transition metals, a neutral to slightly basic pH is required to deprotonate the alcohol for coordination. A careful, dropwise addition of a dilute base can be beneficial.[2]
Poor quality of starting materials.	Ensure the ligand is pure and the metal salt is of high quality and appropriate hydration state.
Formation of an Oil or Intractable Precipitate	Complex is not crystalline under the reaction conditions.	Try changing the solvent system or the counter-ion of the metal salt. Sometimes, the use of a more coordinating solvent can prevent the formation of polymeric or insoluble species.
Presence of impurities.	Ensure the purity of your ligand. Impurities can hinder crystallization.
Product Decomposition	The complex is unstable under the reaction conditions.	Try running the reaction at a lower temperature. Some complexes are also sensitive to light or air, so conducting the synthesis under an inert atmosphere and in the dark may be necessary.

2.3: Metal Complex Synthesis FAQs

Q1: Does the counter-ion of the metal salt matter?

A1: Absolutely. The counter-ion (e.g., Cl⁻, NO₃⁻, ClO₄⁻, CH₃COO⁻) can influence the solubility of the starting materials and the final complex.[3] It can also potentially coordinate to the metal center, affecting the geometry and properties of the resulting complex. If you are having trouble with one type of salt, trying a different one is a valid optimization strategy.

Q2: How do I know if the ethanol arm of the ligand has coordinated to the metal?

A2: This can be determined through characterization techniques. In the infrared (IR) spectrum, the disappearance or significant shift of the O-H stretching frequency of the alcohol would suggest coordination. Single-crystal X-ray diffraction provides definitive structural information.

Q3: My complex is a powder and I cannot get crystals. How can I improve crystallinity?

A3: Crystallization can be challenging. Techniques such as slow evaporation, vapor diffusion of an anti-solvent into a solution of your complex, or layering of an anti-solvent on top of a solution of your complex can be attempted. A comprehensive guide to crystallization can be a valuable resource.[4]

Section 3: Experimental Workflows and Diagrams

Visualizing the experimental process can aid in understanding and execution.

3.1: Workflow for BPEN-OH Ligand Synthesis

Caption: Workflow for the synthesis and purification of the BPEN-OH ligand.

3.2: Workflow for BPEN-OH Metal Complex Synthesis

Caption: General workflow for the synthesis of BPEN-OH metal complexes.

References

• A guide for crystallization of organic and metal-organic compounds. (n.d.). Retrieved from [Link]

• Influence of Solvent and Counter Ion on Complexes of 2,5-Bis(2-Pyridyl)-1,3,4-Oxadiazole with Iron (II) and (III) Studied by Electrospray Ionization Mass Spectrometry. (2009). Journal of the Mexican Chemical Society, 53(3), 123-129. Retrieved from [Link]

• Mardani, Z., Golsanamlou, V., Krautscheid, H., & Esmaeilzadeh, J. (2019). Reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation of the products with Cu(II) and Cd(II) along with docking studies. Acta Crystallographica Section C: Structural Chemistry, 75(7), 951-959. Retrieved from [Link]

• Solvent effect on complexation reactions. (2018). International Journal of Industrial Chemistry, 9(4), 307-314. Retrieved from [Link]

• Reynolds, T. M., Sturner, W. K., & Tierney, D. L. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). Acta Crystallographica Section E: Crystallographic Communications, 80(10), 1081-1086. Retrieved from [Link]

• Biniecki, S., & Kabzinska, S. (1964). Synthesis of bis-(pyridylmethyl)-amines. Annales Pharmaceutiques Francaises, 22, 685-687. Retrieved from [Link]

• Majid, K., Yaqub, M., & Ahmad, S. (2010). ChemInform Abstract: Synthesis, Characterization and Coordinating Behavior of Amino Alcohol Complexes with Transition Metals. ChemInform, 41(32). Retrieved from [Link]

Sources

• 1. Crystal structure and Hirshfeld surface analysis of {2-[bis­(pyridin-2-ylmeth­yl)amino]­ethane-1-thiol­ato}­chlorido­cadmium(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Equilibrium and structural studies on transition metal complexes of amino acid derivatives containing the bis(pyridin-2-yl)methyl residue - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. science.lpnu.ua [science.lpnu.ua]

purification techniques for multidentate amine ligands like 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Product Focus: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE) and Structurally Similar Ligands

Welcome to the technical support center for the purification of complex multidentate amine ligands. As Senior Application Scientists, we understand that synthesizing these valuable chelating agents is only half the battle; achieving the high purity required for sensitive applications in catalysis, drug development, and materials science is a significant challenge. This guide is structured to address the most common questions and troubleshooting scenarios encountered in the lab when working with ligands like 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE).

Part 1: Frequently Asked Questions (FAQs)

This section addresses initial queries regarding purity assessment and the nature of common impurities.

Q1: My initial NMR of crude BPAE looks "mostly clean." How do I determine if further purification is necessary?

A1: While a dominant product signal on a ¹H NMR is encouraging, "mostly clean" is insufficient for most applications. Trace impurities can poison catalysts, interfere with metal coordination, or alter biological activity.

• Key Impurities to Look For:

  • Starting Materials: Unreacted 2-(aminomethyl)pyridine and ethanolamine derivatives are common. Their signals are often simpler and can be identified by comparison with known spectra.

  • Mono-alkylated By-products: The intermediate N-(pyridin-2-ylmethyl)ethanolamine is a frequent and often chromatographically similar impurity.

  • Oxidized Species: Pyridine N-oxides can form, especially during prolonged reactions or workups exposed to air.

  • Solvent Residue: Residual high-boiling solvents like DMF or DMSO can be persistent.

• Self-Validating Purity Checks:

  • High-Resolution Mass Spectrometry (HRMS): This is the most definitive method to confirm the molecular formula and identify by-products with different masses.[1]

  • Thin-Layer Chromatography (TLC): Run the crude material in at least two different solvent systems (e.g., a polar and a less polar system). A single spot in one system can sometimes resolve into multiple spots in another.

  • Quantitative NMR (qNMR): If you have a certified standard, qNMR can determine absolute purity. Otherwise, integrating impurity peaks against your product peak can give a relative purity estimate. A purity of ≥95% is a common minimum standard.[2]

Q2: What makes ligands like BPAE so challenging to purify compared to simpler amines?

A2: The difficulty arises from a combination of chemical properties inherent to this class of molecules:

• High Polarity: The combination of a tertiary amine, two pyridine rings, and a hydroxyl group makes BPAE and similar ligands very polar. This leads to strong interactions with stationary phases like silica gel.[3]

• Brønsted Acidity of Silica: Standard silica gel is acidic and can protonate the basic amine and pyridine nitrogens. This strong acid-base interaction causes significant peak tailing, irreversible adsorption, and sometimes even degradation on the column.[4]

• Multiple Coordination Sites: These ligands are excellent metal chelators. If trace metals are present in your solvents or on your silica, it can lead to complex formation and bizarre chromatographic behavior.

Part 2: Step-by-Step Purification Protocols

Here we provide detailed, field-proven methodologies for purifying BPAE and similar ligands. The choice between methods depends on the nature of the impurities and the scale of your reaction.

Decision Workflow: Choosing Your Purification Strategy

The following diagram outlines a logical approach to selecting the appropriate purification technique.

Caption: Decision tree for selecting a purification method.

Protocol 1: Recrystallization

Recrystallization is the preferred first-line method for solid products as it is scalable and can yield highly pure material if the impurity profile is favorable.[5]

Causality: This technique works by exploiting the differences in solubility between the desired compound and impurities in a chosen solvent at different temperatures. Ideally, the compound should be highly soluble at a high temperature and poorly soluble at a low temperature, while impurities remain in solution upon cooling.[5]

Step-by-Step Methodology:

• Solvent Screening: Test the solubility of your crude solid in small amounts of various solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, or mixtures like ethanol/water or ethyl acetate/hexanes). A good solvent will dissolve the compound when hot but cause it to precipitate upon cooling.

• Dissolution: Place the crude solid in a flask and add the minimum amount of the chosen hot solvent to just dissolve it completely.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper. This prevents premature crystallization.

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Afterwards, the flask can be placed in an ice bath or refrigerator to maximize yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities from the crystal surfaces.

• Drying: Dry the crystals under high vacuum to remove all residual solvent.

Solvent System	Target Compound Polarity	Notes
Isopropanol (IPA)	Moderately Polar	Good starting point for many amine ligands.
Acetonitrile	Polar	Effective for polar compounds.
Ethanol/Water	Very Polar	The water acts as an anti-solvent.
Ethyl Acetate/Hexanes	Moderately Polar	Dissolve in hot EtOAc, add hexanes until cloudy, then cool.

Table 1: Common Recrystallization Solvents for Amine Ligands.

Protocol 2: Flash Column Chromatography

This is the most versatile technique but requires careful optimization to overcome the challenges associated with polar amines.[4]

Causality: Chromatography separates compounds based on their differential partitioning between a mobile phase (solvent) and a stationary phase (e.g., silica or alumina). For polar amines, the key is to mitigate the strong interaction with the acidic silica stationary phase.[4][6]

Step-by-Step Methodology:

• TLC Analysis & Solvent System Selection:

  • Prepare a stock solution of your crude material.

  • Spot on a silica TLC plate and elute with different solvent systems. The goal is a retention factor (Rf) of ~0.3 for your product.

  • Crucially, add a small amount of a basic modifier (0.5-2% triethylamine, TEA) to your mobile phase. This neutralizes the acidic silica surface, preventing streaking and improving separation.[4]

• Stationary Phase Selection:

  • Option A (Standard): Silica gel treated with TEA. This is the most common approach.

  • Option B (Improved): Use basic alumina or an amine-functionalized silica column. These stationary phases are inherently basic and often provide superior separation for amines without needing a mobile phase modifier.[4][6]

• Column Packing & Equilibration:

  • Pack your column with the chosen stationary phase as a slurry in the initial mobile phase.

  • Equilibrate the column by flushing with at least 5-7 column volumes of the mobile phase (containing TEA if used). This ensures a consistent, neutralized environment for the separation.[7]

• Sample Loading:

  • Dissolve the crude product in a minimum amount of the mobile phase or dichloromethane.

  • Alternatively, for less soluble compounds, perform a "dry load": adsorb the compound onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting powder to the top of the column.

• Elution & Fraction Collection:

  • Begin elution with your chosen solvent system, collecting fractions.

  • If a gradient is needed, slowly increase the polarity (e.g., from 2% to 10% methanol in dichloromethane).

  • Monitor the separation by collecting small fractions and analyzing them via TLC.

• Product Isolation:

  • Combine the pure fractions as identified by TLC.

  • Remove the solvent under reduced pressure. Note: Triethylamine is volatile and should be removed easily, but co-evaporation with a solvent like toluene can help remove the last traces.

Stationary Phase	Mobile Phase Example (DCM/MeOH)	Modifier	Best For
Silica Gel	98:2 to 90:10 DCM/MeOH	1-2% Triethylamine	General purpose, cost-effective.[4]
Basic Alumina	99:1 to 95:5 DCM/MeOH	None needed	Good for basic amines, avoids TEA.[6]
Amino-functionalized Silica	Hexane/Ethyl Acetate or DCM/MeOH	None needed	Excellent for very polar amines, reduces tailing.[3]

Table 2: Recommended Chromatography Systems for BPAE and Similar Ligands.

Part 3: Troubleshooting Guide

This section tackles specific experimental failures in a question-and-answer format.

Troubleshooting Workflow: Column Chromatography Issues

Caption: Troubleshooting common column chromatography problems.

Q3: My compound streaks badly on the silica TLC plate, even with methanol in the mobile phase. What's wrong?

A3: This is a classic sign of a strong acid-base interaction between your basic ligand and the acidic silica gel.[4] The methanol is polar but doesn't change the acidic nature of the silica.

• Primary Solution: Add 1-2% triethylamine (TEA) or ammonium hydroxide to your eluent. This small amount of a volatile base will neutralize the acidic silanol groups on the silica surface, allowing your compound to move smoothly.[4][6]

• Alternative Solution: Spot your sample on an alumina or C18 (reversed-phase) TLC plate to see if the streaking is eliminated. If so, this indicates that switching your column's stationary phase is a viable strategy.

Q4: I ran a silica gel column, but my yield was extremely low. The product seems to have stuck to the column. How can I recover it?

A4: This is a severe case of the issue described in Q3, where the compound has irreversibly adsorbed to the silica.

• Immediate Recovery: Try flushing the column with a highly polar, basic mixture. A solution of 5-10% TEA in methanol or a 90:10:1 mixture of Dichloromethane/Methanol/Ammonium Hydroxide can sometimes strip the bound product from the column. The recovered material will likely be impure and require re-purification.

• Future Prevention: This highlights the critical importance of pre-treating your column. Always equilibrate the column with a TEA-containing mobile phase before loading your sample.[7] For particularly stubborn amines, avoid standard silica altogether and use basic alumina or amine-functionalized silica.[4]

Q5: My product co-elutes with an impurity. How can I improve the separation?

A5: Co-elution means the selectivity of your system is insufficient.[4]

• Optimize the Mobile Phase: Try changing the solvent system entirely. If you are using Dichloromethane/Methanol, try a system with a different selectivity, like Ethyl Acetate/Hexanes (this may require an amino-silica column).[3] Sometimes, very small, careful changes to the solvent ratio in an isocratic elution can resolve closely running spots.

• Change the Stationary Phase: This is often the most effective solution.

  • If you are using silica, switch to alumina.

  • If normal-phase fails, consider reversed-phase flash chromatography. In this technique, polar compounds like BPAE elute earlier. The mobile phase is typically a mixture of water and acetonitrile or methanol, often with a pH modifier to ensure the amine is in its free-base form for better retention.[4]

References

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Available at: [Link]

• Lek-Heng, L., et al. (n.d.). Chelation-Driven Dissolution and Single-Crystal Growth of Hybrid Metal Organochalcogenide Semiconductors by Polydentate Amines. PMC - NIH. Available at: [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase. Available at: [Link]

• Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. PubMed. Available at: [Link]

• MDPI. (2024, May 3). Zinc N,N-bis(2-picolyl)amine Chelates Show Substitution-Dependent Cleavage of Phosphodiesters in Models as Well as of PNAzyme-RNA Bulges. Available at: [Link]

• dos Santos, J. H. Z., et al. (n.d.). SYNTHESIS AND EVALUATION OF NEW BIS(IMINO) PYRIDINE BASED CATALYSTS FOR ETHYLENE POLYMERIZATION. Available at: [Link]

• MDPI. (2023). Manganese(II) Bromide Coordination toward the Target Product and By-Product of the Condensation Reaction between 2-Picolylamine and Acenaphthenequinone. Available at: [Link]

• Tran, T. Q., et al. (n.d.). Efficient Synthesis of 6,6´-Diamido-2,2´-dipicolylamine Ligands for Potential Phosphate Anion Sensing. PMC - PubMed Central. Available at: [Link]

• POLITesi. (n.d.). SYNTHESIS OF NEW TRIAZOLE DERIVATIVES OF BIS(2-PICOLYL)AMINE LIGANDS AND THEIR APPLICATION IN CATALYSIS. Available at: [Link]

• MDPI. (n.d.). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. mt.com [mt.com]
• 6. Chromatography [chem.rochester.edu]
• 7. silicycle.com [silicycle.com]

Technical Support Center: Troubleshooting Low Yield in the Synthesis of Pyridine-Containing Ligands

Welcome to the Technical Support Center for the synthesis of pyridine-containing ligands. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in achieving desired yields and purity. The inherent electronic properties of the pyridine ring, particularly the basic lone pair on the nitrogen atom, can introduce unique challenges in synthesis, from catalyst inhibition to purification difficulties.[1][2] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve common issues in your synthetic workflow.

General Troubleshooting Workflow for Low Yield

When faced with a low yield, a systematic approach to troubleshooting is more effective than random adjustments to the reaction conditions. The following workflow provides a logical sequence for identifying and addressing the root cause of the problem.

Caption: A systematic workflow for troubleshooting low yields in pyridine ligand synthesis.

In-Depth Troubleshooting Guides

This section provides detailed answers to common problems encountered during the synthesis of pyridine-containing ligands, with a focus on palladium-catalyzed cross-coupling reactions, which are frequently employed for this purpose.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Heck, Buchwald-Hartwig)

Palladium-catalyzed reactions are powerful tools, but the pyridine moiety can introduce specific challenges.

Question 1: My Suzuki-Miyaura coupling reaction with a pyridine-containing halide is giving a low yield, and I observe a significant amount of starting material. What are the likely causes and solutions?

Answer: Low conversion in Suzuki-Miyaura couplings involving pyridine substrates often points to issues with the catalyst's activity or the stability of the reagents.[1]

• Catalyst Inhibition/Deactivation: The lone pair of electrons on the pyridine nitrogen can coordinate with the palladium center, forming inactive catalyst species and hindering the catalytic cycle.[1]

  • Causality: This coordination occupies a site on the palladium that is necessary for the oxidative addition or other steps in the catalytic cycle.

  • Solution: Employ bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.[1] These ligands create a sterically hindered environment around the palladium, which can disfavor coordination of the pyridine nitrogen.[3][4]

• Suboptimal Ligand-to-Metal Ratio: An incorrect ratio can lead to catalyst decomposition, often observed as the formation of palladium black.[1]

  • Causality: Insufficient ligand concentration fails to stabilize the active Pd(0) species, leading to aggregation.

  • Solution: Screen different ligand-to-palladium ratios. A 2:1 or slightly higher ratio is a common starting point. Varying the ligand amount can sometimes even switch the site-selectivity in dihalogenated pyridines.[5][6]

• Issues with the Boronic Acid/Ester: Pyridine-boronic acids can be prone to protodeboronation, especially at elevated temperatures.[1]

  • Causality: The C-B bond is cleaved and replaced by a C-H bond, consuming the coupling partner.

  • Solution:

    • Use boronic esters (e.g., pinacol esters), which are generally more stable.[7]

    • Ensure your base is not too strong or used in large excess. Anhydrous potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often good choices.[8][9]

    • Minimize reaction time and temperature.

• Solvent and Water Content: The choice of solvent is crucial for solubility and reaction rate. For Suzuki couplings, the presence of some water can be beneficial.[10][11]

  • Causality: Water can facilitate the hydrolysis of boronic esters to the more reactive boronic acids and can also play a role in the transmetalation step.[10]

  • Solution: A mixture of an organic solvent like 1,4-dioxane or toluene with water (e.g., 4:1 or 5:1 v/v) is often effective.[9][10] However, ensure all reagents are anhydrous if water is detrimental to other functional groups in your molecule.

Parameter	Recommendation	Rationale
Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃, Pd(OAc)₂	Common and effective palladium sources.
Ligand	XPhos, SPhos, RuPhos, cataCXium A	Bulky, electron-rich ligands to prevent pyridine inhibition.[1]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Choice depends on substrate; K₃PO₄ is often effective for challenging couplings.
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF	Solvent choice affects solubility and reaction temperature.[11][12]

Question 2: My reaction produces a complex mixture of byproducts, including homocoupling of the boronic acid and debromination of my pyridine halide. How can I improve the selectivity?

Answer: The formation of byproducts indicates that undesired reaction pathways are competing with your desired cross-coupling.

• Homocoupling: This is often due to the presence of oxygen in the reaction mixture.

  • Causality: Oxygen can promote the oxidative homocoupling of boronic acids.

  • Solution: Thoroughly degas your reaction mixture and solvent by sparging with an inert gas (argon or nitrogen) for 15-30 minutes before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction.

• Debromination/Protodeboronation: This suggests that a proton source is interfering with the reaction.

  • Causality: Water or other protic impurities can lead to the cleavage of the C-Br or C-B bond.

  • Solution:

    • Ensure your solvent and reagents are sufficiently dry if you are running an anhydrous reaction. Pyridine itself is hygroscopic and may need to be dried over KOH or CaH₂.[13]

    • Use a milder base or adjust the stoichiometry.

• Reaction Temperature: High temperatures can accelerate side reactions and catalyst decomposition.[1]

  • Causality: Different reaction pathways have different activation energies. Higher temperatures may favor undesired pathways.

  • Solution: Try running the reaction at a lower temperature for a longer period. A temperature screening (e.g., 80 °C, 100 °C, 120 °C) can help find the optimal balance between reaction rate and selectivity.

Caption: Catalytic cycle and common off-cycle reactions in pyridine cross-coupling.

Work-up and Purification

Even with a successful reaction, isolating the final product can be challenging.

Question 3: I see my product in the crude LC-MS, but I lose most of it during aqueous work-up and/or column chromatography. Why is this happening?

Answer: Low recovery is a frequent issue stemming from the basicity of the pyridine nitrogen.

• Aqueous Work-up Losses:

  • Causality: During an acidic wash (sometimes used to remove basic impurities), your pyridine ligand will be protonated to form a pyridinium salt. This salt is highly water-soluble and will partition into the aqueous layer.

  • Solution: After an acidic wash, basify the aqueous layer with a base like NaHCO₃ or NaOH to a pH > 8. This will deprotonate the pyridinium salt, making your ligand soluble in organic solvents again. You can then re-extract with a solvent like dichloromethane or ethyl acetate.

• Chromatography Issues:

  • Peak Tailing and Low Recovery on Silica Gel: The basic nitrogen of your pyridine ligand can strongly interact with the acidic silanol groups on the surface of silica gel.[2] This leads to broad, tailing peaks and irreversible adsorption of your product onto the column.[2]

  • Solutions:

    • Add a Competing Base: Add a small amount of a competing base, like triethylamine (~1%), to your eluent. The triethylamine will preferentially interact with the acidic sites on the silica, allowing your product to elute more cleanly.[2]

    • Use a Different Stationary Phase: Consider using neutral or basic alumina, or reverse-phase chromatography (C18) if your compound is sufficiently non-polar.

    • Pre-treat the Silica: You can create a slurry of your silica gel in the eluent containing triethylamine and then pack the column. This ensures the stationary phase is neutralized before you load your sample.

Problem	Cause	Solution
Loss during acidic wash	Protonation of pyridine nitrogen forms a water-soluble salt.	Basify the aqueous layer (pH > 8) and re-extract.
Peak tailing on silica gel	Strong interaction between basic pyridine and acidic silanol groups.[2]	Add ~1% triethylamine to the eluent.
Irreversible adsorption on column	Very strong binding to silica gel.	Switch to a less acidic stationary phase like neutral alumina.
Product degradation	Some pyridine derivatives can be sensitive to the acidic nature of silica.[2]	Minimize time on the column and consider alternative purification methods like crystallization.

Frequently Asked Questions (FAQs)

Q1: My starting pyridine is a brown liquid. Does it need to be purified before use? A1: Yes, the discoloration often indicates the presence of impurities or degradation products.[13] Pyridine is also highly hygroscopic.[13] For moisture-sensitive reactions, it is crucial to use freshly distilled and dried pyridine. A common procedure is to reflux over and distill from calcium hydride (CaH₂).[13]

Q2: How does steric hindrance at the 2- and 6-positions of the pyridine ring affect my reaction? A2: Steric hindrance can significantly impact reactivity.[3][4] Bulky groups near the nitrogen can sterically shield it, which can be beneficial in preventing coordination to a metal catalyst.[14] However, extreme steric hindrance can also slow down the desired reaction at an adjacent position (e.g., C2 or C6) by impeding the approach of the catalyst or other reagents.[15]

Q3: I am performing a condensation reaction to form the pyridine ring (e.g., Hantzsch synthesis) and getting a low yield. What can I do? A3: Low yields in Hantzsch synthesis can be due to inefficient reaction conditions or poor oxidation of the dihydropyridine intermediate.[16]

• Reaction Conditions: Consider using a catalyst like p-toluenesulfonic acid (PTSA) or exploring microwave-assisted synthesis, which can dramatically reduce reaction times and improve yields.[16]

• Oxidation Step: The final aromatization step is critical. Classical oxidants like nitric acid can be harsh.[16] Consider milder alternatives like iodine in methanol or simply exposing the reaction to air, although the latter can be slow.[17]

Q4: Can I use a boronic acid with a free -NH₂ or -OH group in a Suzuki coupling? A4: It can be challenging. The labile protons on these functional groups can interfere with the reaction, for example, by quenching the base or reacting with the catalyst.[9] It is often necessary to protect these functional groups (e.g., as a Boc-amine or a silyl ether) before the coupling reaction and then deprotect them in a subsequent step.

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol is a starting point and should be optimized for your specific substrates.

• Reagent Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the pyridine halide (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) via syringe. The reaction concentration is typically between 0.1 M and 0.5 M.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and the ligand (if separate from the catalyst, e.g., XPhos, 2-10 mol%).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) with stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (potentially with 1% triethylamine in the eluent) or by recrystallization.

Protocol 2: Drying and Distillation of Pyridine

• Pre-drying: Add potassium hydroxide (KOH) pellets to commercial-grade pyridine and let it stand for 24 hours to remove the bulk of the water.

• Decanting: Carefully decant the pyridine into a dry distillation flask.

• Final Drying: Add calcium hydride (CaH₂) powder (approx. 5-10 g/L) to the decanted pyridine. Caution: CaH₂ reacts with water to produce hydrogen gas; ensure the setup is not a closed system.

• Reflux and Distillation: Fit the flask with a reflux condenser and a drying tube. Reflux the mixture for a few hours.[13] Then, arrange the apparatus for distillation and collect the purified, anhydrous pyridine.

• Storage: Store the anhydrous pyridine in a tightly sealed, dark glass bottle under an inert atmosphere.

References

• Overcoming challenges in the purific
• Purity Analysis of Compounds Synthesized Using Pyridine-2-carboxylic Anhydride: A Compar
• Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines - Benchchem.
• Technical Support Center: Troubleshooting Low Yield in Palladium-Catalyzed Reactions of Pyridines - Benchchem.
• Pyridine - Wikipedia.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC - NIH.
• Metal-catalysed Pyridine Ring Synthesis - Wordpress.
• Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes of cadmium(II) halides - Journal of the Chemical Society, Dalton Transactions (RSC Publishing).
• Technical Support Center: Chromatographic Purification of Pyridine Deriv
• Oxidative Palladium(II) Catalysis: A Highly Efficient and Chemoselective Cross-Coupling Method for Carbon−Carbon Bond Formation under Base-Free and Nitrogenous-Ligand Conditions | Journal of the American Chemical Society.
• Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra - PubMed.
• Pyridine synthesis - Organic Chemistry Portal.
• Pyridine Synthesis: Cliff Notes - Baran Lab.
• Pyridine Ring Synthesis - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Metalation of Pyridines with nBuLi−Li−Aminoalkoxide Mixed Aggregates: The Origin of Chemoselectivity | Journal of the American Chemical Society.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Public
• Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Ore
• Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters | The Journal of Organic Chemistry - ACS Public
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
• Synthesis of piperidines and pyridine from furfural over a surface single-atom alloy Ru1CoNP c
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - NET.
• Pyridines: properties, syntheses & reactivity.
• The Impact of Steric Hindrance on the Thermochemical Properties of Pyridines: An In-depth Technical Guide - Benchchem.
• Optimizing Cross-Coupling Reactions with Palladium C
• Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I) - JSciMed Central.
• Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline.
• Title:- “Pyridine: Synthesis, Swiss-ADME and Applic
• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines | Chemical Reviews - ACS Public
• A Solution to the 2-Pyridyl Organometallic Cross-Coupling Problem: Regioselective Catalytic Direct Arylation of Pyridine N-Oxides | Journal of the American Chemical Society.
• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC - NIH.
• KR101652750B1 - Purification method of pyridine and pyridine derivatives - Google P
• Influence of the steric properties of pyridine ligands on the structure of complexes containing the {LnCd2(bzo)
• (PDF) Low-temperature formation of pyridine and (iso)
• Solvent effects in palladium catalysed cross-coupling reactions - RSC Publishing.
• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Aryl
• Recent Developments in Transition-Metal-Free Functionalization and Derivatization Reactions of Pyridines | Request PDF - ResearchG
• Effect of different temperature on the N-[(3-pyridine)
• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands | Organic Letters - ACS Public
• Suzuki Coupling - Organic Chemistry Portal.
• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production | The Journal of Organic Chemistry - ACS Public

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addressing stability issues of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol in catalytic cycles

Welcome to the technical support resource for researchers utilizing 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPE) and its metal complexes in catalysis. This guide is designed to provide in-depth troubleshooting assistance and practical solutions to common stability challenges encountered during catalytic cycles. By understanding the underlying chemical principles, you can enhance the robustness and reproducibility of your experiments.

Introduction to BPE in Catalysis

2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a versatile N,N,O-tridentate ligand renowned for its ability to form stable and catalytically active complexes with a variety of transition metals, including copper, iron, and palladium. Its structure, featuring two pyridyl arms and an ethanol appendage, provides a well-defined coordination sphere that is crucial for catalytic activity in reactions such as Atom Transfer Radical Polymerization (ATRP), oxidation, and cross-coupling reactions.[1][2] However, like all catalytic systems, BPE-based catalysts are susceptible to deactivation. This guide addresses the most common stability issues to help you optimize your catalytic processes.

Frequently Asked Questions (FAQs) & Troubleshooting

Category 1: Reaction Initiation & Performance Issues

Q1: My reaction is sluggish or fails to initiate. What are the primary factors to investigate?

A1: Failure to initiate is often linked to the quality of the catalyst complex or the purity of the reaction environment. Several factors could be at play:

• Atmospheric Contamination: BPE-metal complexes, particularly in lower oxidation states (e.g., Cu(I) in ATRP), are highly sensitive to oxygen.[3] Oxidation of the active metal center to a higher, inactive state is a primary cause of initiation failure.

  • Solution: Employ rigorous air-free techniques. Assemble your reaction in a glovebox or using Schlenk line procedures. Ensure all solvents and reagents are thoroughly deoxygenated by sparging with an inert gas (Argon or Nitrogen) or by freeze-pump-thaw cycles.

• Reagent Purity: Commercially available reagents and solvents can contain impurities that act as catalyst poisons.[4] Water, peroxides (in ethers), or sulfur compounds can coordinate to the metal center more strongly than the intended substrate, inhibiting catalysis.

  • Solution: Use high-purity, anhydrous solvents and reagents. Purify monomers and substrates immediately before use to remove inhibitors or trace impurities.

• Improper Catalyst Formation: The active catalyst may not have formed correctly in situ. This can be due to poor quality of the metal salt or ligand, or incorrect stoichiometry.

  • Solution: Ensure the BPE ligand and metal precursor are pure. Consider isolating the BPE-metal complex beforehand and characterizing it to confirm its structure and purity. This eliminates variability from in situ preparation.

Q2: My catalytic activity is high initially, but then rapidly decreases or stalls completely. What could be causing this premature deactivation?

A2: This points towards catalyst decomposition or the formation of inactive species under the reaction conditions.

• Thermal Instability: While many BPE complexes are robust, high reaction temperatures can lead to thermal decomposition of the ligand or the entire complex.[5][6]

  • Solution: Determine the thermal decomposition temperature of your specific BPE-metal complex using thermogravimetric analysis (TGA). If possible, optimize the reaction to run at a lower temperature. The table below provides a general guide for common BPE-metal systems.

• Oxidative Degradation: Besides initial oxygen contamination, substrates or byproducts can sometimes act as oxidants, leading to a change in the metal's oxidation state and catalyst deactivation. For instance, in ATRP, an imbalance in the activator/deactivator equilibrium can lead to an accumulation of the inactive Cu(II) species.[7]

  • Solution: In ATRP, consider using a reducing agent (e.g., tin(II) 2-ethylhexanoate, ascorbic acid) in an ARGET or ICAR ATRP protocol to continuously regenerate the active Cu(I) species from the accumulated Cu(II) deactivator.[7]

• Ligand Dissociation/Rearrangement: The BPE ligand may partially or fully dissociate from the metal center, especially in strongly coordinating solvents. For some systems, particularly with metals like iron, ligands can rearrange to form catalytically inactive bridged dimers.[8][9]

  • Solution: Choose a solvent that effectively solubilizes the catalyst but does not compete for coordination. In some cases, using a slight excess of the BPE ligand can help suppress dissociation by shifting the equilibrium.

Parameter	Recommended Range	Rationale
Temperature	25 - 90 °C	Varies by metal and reaction. Exceeding the complex's thermal stability limit leads to irreversible decomposition.[5]
Solvent Choice	Toluene, Anisole, DMF, DMSO	Choice depends on reaction polarity. Avoid highly coordinating solvents that can displace the BPE ligand.
Catalyst Loading	50 - 10,000 ppm	High loadings can sometimes lead to aggregation or bimolecular deactivation pathways.[3]
Ligand:Metal Ratio	1:1 to 1.1:1	A slight excess of ligand can prevent deactivation via ligand dissociation.

Category 2: Mechanistic & Advanced Issues

Q3: I suspect the BPE ligand itself is degrading. What are the likely chemical pathways for this degradation?

A3: The BPE ligand has several potential points of chemical vulnerability, primarily centered on the pyridine rings and the tertiary amine.

• Pyridine Ring Modification: The pyridine rings can be susceptible to attack by highly reactive species in the catalytic cycle. For example, in borylation reactions, the 4-position of the pyridine ring can be borylated, leading to an altered ligand structure and catalyst deactivation.[9]

• Oxidation of the Tertiary Amine: The central tertiary amine is a potential site for oxidation, which can lead to ligand fragmentation or a change in its coordination properties.

• Reaction at the Hydroxyl Group: The pendant hydroxyl group can be deprotonated, especially in the presence of a base, turning the ligand into an anionic N,N,O-donor. While this can be a desired feature for certain catalytic applications, unintended deprotonation can alter the electronic properties and stability of the catalyst.

Q4: How can I proactively enhance the stability and lifetime of my BPE-based catalyst?

A4: Proactive measures can significantly improve catalyst performance and longevity.

• Ligand Modification: Strategic modification of the BPE ligand itself can block deactivation pathways. Drawing inspiration from related, highly active ATRP catalysts like TPMA, adding electron-donating groups (e.g., methoxy) to the pyridine rings can increase the catalyst's activity and stability.[10][11] This can allow for lower catalyst loadings and milder reaction conditions.

• Use of Additives: In some systems, additives can protect the catalyst. For example, in palladium-catalyzed reactions prone to reduction to Pd(0), the addition of a mild oxidant like benzoquinone can help maintain the active Pd(II) state.[12]

• Controlled Catalyst Delivery: For highly active but sensitive catalysts, slow addition of the catalyst or one of the reagents via syringe pump can maintain a low instantaneous concentration, preventing bimolecular decomposition pathways.

Visualizing Deactivation & Troubleshooting

To better understand the potential points of failure, consider the following diagrams.

Caption: Points of catalyst deactivation branching from an ideal catalytic cycle.

Sources

• 1. 2-(Bis(pyridin-2-ylmethyl)amino)ethanol [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 5. researchgate.net [researchgate.net]
• 6. Copper(ii) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic, magnetic and anticancer in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unraveling the Roles of Amines in Atom Transfer Radical Polymerization in the Dark - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Substituted Tris(2-pyridylmethyl)amine Ligands for Highly Active ATRP Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS  - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Handling of Metal Complexes with 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA)

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for researchers working with the versatile N,N,O-tridentate ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA). This guide is designed to provide in-depth, field-proven insights into preventing the degradation of BPEA metal complexes. We will move beyond simple procedural steps to explain the underlying chemical principles, ensuring your experiments are both successful and reproducible.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Question 1: My reaction solution unexpectedly changes color (e.g., turns from colorless to green/blue, or from a light color to dark brown/black) after adding the metal salt or upon exposure to air. What is happening and how can I stop it?

Answer: This is a classic and highly indicative sign of oxidation. The degradation is likely occurring through one of two pathways: metal-centered oxidation or ligand-centered oxidation.

• Causality—The "Why":

  • Metal-Centered Oxidation: Many first-row transition metals are redox-active. For instance, if you are synthesizing a Copper(I) complex, exposure to atmospheric oxygen can rapidly oxidize it to the more stable Copper(II) state, often accompanied by a color change from colorless/yellow to blue/green.[1][2] The BPEA ligand, with its pyridyl groups, can stabilize different oxidation states, but the reaction with O₂ is often thermodynamically favorable.[1]

  • Ligand-Centered Oxidation: The pyridyl and tertiary amine moieties of the BPEA ligand can be susceptible to oxidative degradation, especially when coordinated to a redox-active metal that can facilitate electron transfer.[3] This process can generate highly colored polymeric or radical species, resulting in the darkening of your solution to brown or even black.[4] Furthermore, some metal salts in higher oxidation states (e.g., Fe(III), Cu(II)) can themselves act as oxidizing agents towards the ligand or solvent if conditions are not carefully controlled.[4]

• Actionable Solutions:

  • Implement a Strict Inert Atmosphere: The most effective preventative measure is the rigorous exclusion of oxygen.[4][5] Do not simply purge the headspace of your flask; ensure all components are deoxygenated.

    • Solvents: Degas all solvents thoroughly before use via freeze-pump-thaw cycles or by sparging with a high-purity inert gas (Argon or Nitrogen) for at least 30-60 minutes.

    • Apparatus: Use Schlenk line or glovebox techniques. Flame-dry or oven-dry all glassware immediately before use to remove adsorbed water and oxygen.

    • Reagents: Dissolve your BPEA ligand and metal salt in separate flasks using the degassed solvent and transfer them to the reaction vessel via cannula under a positive pressure of inert gas.

  • Control Reaction Temperature: If you suspect the metal salt itself is causing oxidation, perform the addition at a reduced temperature (e.g., 0 °C or -78 °C) to slow the rate of the undesired side reaction. Add the ligand solution slowly to the metal salt solution.

  • Select the Appropriate Metal Precursor: Whenever possible, start with a metal salt in the desired, lower oxidation state (e.g., use Cu(I) salts like [Cu(CH₃CN)₄]PF₆ instead of Cu(II) salts if you are targeting a Cu(I) complex).

Question 2: My complex appears to decompose when I expose it to laboratory light for purification or characterization. Why does this happen?

Answer: This issue points to photochemical instability, or photodegradation. Transition metal complexes, especially those with aromatic ligands like pyridine, are often photosensitive.

• Causality—The "Why":

  • Electron Transfer Excitation: Absorption of light (UV or even visible) can promote an electron to a higher energy orbital. This can trigger intramolecular electron transfer events, such as Ligand-to-Metal Charge Transfer (LMCT) or Metal-to-Ligand Charge Transfer (MLCT).[6][7]

  • Redox Decomposition: These excited states are often potent oxidizing or reducing agents. An MLCT state can lead to the reduction of the ligand and oxidation of the metal, while an LMCT state can cause ligand oxidation and metal reduction.[6][7] Either pathway can initiate a cascade of irreversible decomposition reactions, breaking the metal-ligand bond or degrading the BPEA ligand itself. This is a known degradation pathway for many environmentally relevant transition metal complexes.[8]

• Actionable Solutions:

  • Exclude Light: Perform all experimental manipulations in the dark or under dim light. Wrap your reaction flasks, chromatography columns, and storage vials in aluminum foil or use amber glassware.

  • Filter Out UV Light: If working on an open bench, use UV-filtering films on the sash of your fume hood.

  • Minimize Exposure Time: During characterization (e.g., in a UV-Vis spectrophotometer), minimize the sample's exposure time to the instrument's light source. Acquire spectra promptly after preparing the solution.

Question 3: The yield of my complex is low, and I get a smear or multiple spots on my TLC plate, even when I use an inert atmosphere. What other factors are at play?

Answer: Assuming you have successfully eliminated oxidation, the likely culprits are solvolysis (ligand displacement by solvent) or pH-related instability.

• Causality—The "Why":

  • Solvolysis: The stability of a metal complex is an equilibrium process.[9] If you use a strongly coordinating solvent (e.g., DMSO, Acetonitrile, Water), the solvent molecules can compete with the BPEA ligand for coordination sites on the metal center.[10][11] Over time, this can lead to partial or complete dissociation of the BPEA ligand, resulting in a mixture of species in solution. The stability against solvolysis is influenced by the solvent's donor ability (often quantified by the Gutmann donor number).[10]

  • pH Instability: The BPEA ligand has two basic sites: the tertiary amine and the two pyridine nitrogens. In acidic conditions, these sites can become protonated. Protonation of the donor atoms will prevent them from coordinating to the metal ion, leading to complex dissociation. Conversely, in strongly basic conditions, the hydroxyl group can be deprotonated, which may alter the coordination mode or stability.

• Actionable Solutions:

  • Optimize Your Solvent Choice:

    • Use non-coordinating or weakly coordinating solvents whenever possible. Dichloromethane (DCM) and chloroform are often good choices for initial synthesis.

    • Ensure your solvents are anhydrous. Water is a strong ligand and can displace BPEA, especially for complexes of hard metal ions.[9]

  • Control the pH:

    • If working in protic solvents, buffer the solution to a pH where the BPEA ligand's donor atoms are deprotonated and available for coordination.

    • If your synthesis generates acid (e.g., from a metal chloride salt reacting with trace water), consider adding a non-coordinating base (like a hindered organic base) to act as an acid scavenger.

Section 2: Frequently Asked Questions (FAQs)

• FAQ 1: What are the primary degradation pathways for BPEA metal complexes? The three most common degradation pathways are Oxidation (from atmospheric O₂ or other reagents), Photodegradation (from exposure to UV or visible light), and Solvolysis/Ligand Dissociation (due to competition from solvent molecules or pH changes).

• FAQ 2: How should I store my BPEA complexes for maximum stability?

  • Solid State: Store the solid, crystalline complex in a vial under an inert atmosphere (e.g., inside a glovebox or in a sealed vial backfilled with argon). For maximum longevity, store at a low temperature (e.g., 4 °C or -20 °C) and protected from light (in an amber vial or wrapped in foil).

  • In Solution: Solutions are inherently less stable than the solid material. If you must store a solution, use a non-coordinating, anhydrous solvent, keep it under an inert atmosphere, and store it cold and in the dark. Avoid long-term storage in solution whenever possible.

• FAQ 3: How does the choice of metal ion impact stability? The metal ion is critical. The stability of complexes with a given ligand often follows the Irving-Williams series for divalent metals: Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II).[12] Copper(II) often forms exceptionally stable complexes due to the Jahn-Teller effect.[12] Furthermore, the redox potential of the metal is key; metals that are easily oxidized (like Cu(I) or Fe(II)) will require more stringent protection from oxygen than redox-inactive metals like Zn(II) or Cd(II).[1][13][14]

• FAQ 4: What is the best general-purpose solvent for these complexes? There is no single "best" solvent, as solubility is a factor. However, for prioritizing stability, anhydrous and non-coordinating solvents are preferred.

Solvent	Coordinating Ability	Common Use	Stability Considerations
Dichloromethane (DCM)	Weak	Synthesis, Characterization	Good general choice, but must be dry.
Chloroform	Weak	Synthesis, Characterization	Similar to DCM.
Tetrahydrofuran (THF)	Moderate	Synthesis	Can coordinate; ensure it is dry and peroxide-free.
Acetonitrile (MeCN)	Strong	Electrochemistry, Synthesis	Highly coordinating; can displace BPEA.[11]
Methanol / Ethanol	Strong (Protic)	Synthesis, Crystallization	Coordinating and protic; can lead to solvolysis and pH issues.
Water	Strong (Protic)	Biological Assays	Highly coordinating; use buffers to control pH.[9]

Section 3: Visual Guides & Protocols

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving stability issues with your BPEA metal complex.

Caption: A decision tree for troubleshooting common degradation issues.

Key Degradation Pathways

Caption: The main pathways leading to complex degradation.

Protocol 1: Preparation of a Reaction Under Inert Atmosphere (Schlenk Line)

This protocol outlines the essential steps for setting up a reaction that is sensitive to oxygen.

• Glassware Preparation:

  • Thoroughly clean and dry all glassware (reaction flask, dropping funnel, condenser, etc.).

  • Assemble the glassware on the Schlenk line while it is still hot from the oven.

  • Attach the assembly to the dual manifold of the Schlenk line.

• Purging the System:

  • Evacuate the air from the assembled glassware by opening the vacuum tap on the manifold. You should hear a hissing sound that fades as a vacuum is established.

  • Close the vacuum tap and carefully open the inert gas (Argon/Nitrogen) tap to backfill the system with inert gas.

  • Repeat this vacuum/backfill cycle at least three times to ensure all atmospheric gases are removed. Maintain a slight positive pressure of inert gas, which can be monitored with an oil bubbler.

• Reagent Addition:

  • Weigh your BPEA ligand and metal salt into separate, purged Schlenk flasks.

  • Add your previously degassed solvent to each flask via a gas-tight syringe or cannula.

  • Once dissolved, transfer one solution to the other using a cannula. Insert one end of the cannula into the flask containing the solution to be transferred and the other end into the reaction flask. The positive pressure in the first flask will drive the liquid transfer.

  • Stir the reaction under a constant positive pressure of inert gas for the required duration.

Section 4: References

• Characterization of copper complexes with derivatives of the ligand (2-aminoethyl)bis(2-pyridylmethyl)amine (uns-penp) and their reactivity towards oxygen. PubMed, National Center for Biotechnology Information.[Link]

• Factors Affecting Stability of Metal Complexes with Reference to the Nature of Metal Ion and Ligand. Dalal Institute.[Link]

• Effect of ligand solvation on the stability of metal complexes in solution. Explanation of the macrocyclic effect. Journal of the American Chemical Society.[Link]

• Solvent effect on complexation reactions. Semantic Scholar.[Link]

• Solvent effect on complexation reactions. ResearchGate.[Link]

• Chapter 6: Stability of Metal Complexes and Ligand Substitution Reactions. RSC Publishing.[Link]

• Homogeneous photocatalysis by transition metal complexes in the environment. ResearchGate.[Link]

• What Causes Oxidation in Metals and How to Avoid It. Sheen Genie.[Link]

• Photodegradation mechanism of metal complex. ResearchGate.[Link]

• Structures and redox reactivities of copper complexes of (2-pyridyl)alkylamine ligands. Effects of the alkyl linker chain length. PubMed, National Center for Biotechnology Information.[Link]

• Photochemical Reactions of Transition Metal Complexes Induced by Intramolecular Electron Transfer between Weakly Coupled Redox C. CiteSeerX.[Link]

• Photochemistry of Transition Metal Complexes Induced by Outer-Sphere Charge Transfer Excitation. CORE.[Link]

• Investigating the redox behavior of pyridine based copper (II) and copper(I) complexes which structurally mimic the binding site of Cu, Zn superoxide dismutase (SOD1). American Chemical Society.[Link]

• Unusual Water Oxidation Mechanism via a Redox-Active Copper Polypyridyl Complex. Inorganic Chemistry.[Link]

• Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSciMed Central.[Link]

• Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). National Institutes of Health.[Link]

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• 1. Characterization of copper complexes with derivatives of the ligand (2-aminoethyl)bis(2-pyridylmethyl)amine (uns-penp) and their reactivity towards oxygen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structures and redox reactivities of copper complexes of (2-pyridyl)alkylamine ligands. Effects of the alkyl linker chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sheengenie.com [sheengenie.com]
• 6. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. books.rsc.org [books.rsc.org]
• 10. Solvent effect on complexation reactions | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. dalalinstitute.com [dalalinstitute.com]
• 13. Investigating the redox behavior of pyridine based copper (II) and copper(I) complexes which structurally mimic the binding site of Cu, Zn superoxide dismutase (SOD1) - American Chemical Society [acs.digitellinc.com]
• 14. Crystal structure and Hirshfeld surface analysis of {2-[bis­(pyridin-2-ylmeth­yl)amino]­ethane-1-thiol­ato}­chlorido­cadmium(II) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Welcome to the technical support resource for the purification of crude 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting strategies and frequently asked questions (FAQs) to address specific challenges encountered during the purification of this versatile ligand. Our approach is grounded in established chemical principles and practical, field-tested experience to ensure you can achieve the desired purity for your downstream applications.

Introduction to Purification Challenges

The synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, a tridentate N,N,O-donor ligand, typically involves the N-alkylation of bis(2-pyridylmethyl)amine with a suitable ethanol-containing electrophile, or the reaction of 2-(aminomethyl)pyridine with ethanolamine derivatives. The crude product from these syntheses is often contaminated with unreacted starting materials, partially reacted intermediates, and over-alkylated byproducts. The basic nature of the pyridine and tertiary amine moieties, coupled with the hydroxyl group, presents a unique set of purification challenges that require a systematic and well-understood approach.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My crude product is a viscous, dark oil. How can I get a preliminary assessment of its purity and composition?

Answer:

A dark, oily crude product is common and often indicates the presence of polymeric byproducts or residual colored impurities from the synthesis. Before attempting a large-scale purification, it is crucial to perform a preliminary analysis.

Recommended Actions:

• Thin-Layer Chromatography (TLC): This is the most straightforward initial step.

  • Stationary Phase: Silica gel 60 F254 plates.

  • Mobile Phase: Start with a solvent system of Dichloromethane (DCM) : Methanol (MeOH) in a 95:5 ratio. The polarity can be gradually increased by adding more methanol or a few drops of triethylamine (TEA) to reduce tailing of the basic spots.

  • Visualization: UV light (254 nm) will show the pyridine-containing compounds. Staining with potassium permanganate can help visualize the alcohol group and other impurities.

  • Interpretation: The number of spots will give you an idea of the number of components. The desired product should be a major spot, but its Rf value will depend on the exact solvent system.

• Proton NMR (¹H NMR): Dissolve a small sample of the crude oil in a deuterated solvent like CDCl₃ or DMSO-d₆.

  • Key Signals for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol]: Look for the characteristic signals of the pyridyl protons (typically in the 7.0-8.5 ppm range), the singlet for the methylene bridges between the nitrogen and the pyridine rings, and the triplets corresponding to the -CH₂-CH₂-OH fragment.

  • Impurity Identification: The presence of unreacted bis(2-pyridylmethyl)amine or 2-(aminomethyl)pyridine will show characteristic N-H protons. Residual solvents from the synthesis will also be visible.

Diagram 1: Initial Analysis Workflow

Caption: Workflow for the initial assessment of crude product purity.

FAQ 2: I am struggling with separating my product from unreacted bis(2-pyridylmethyl)amine. What is the best approach?

Answer:

The starting material, bis(2-pyridylmethyl)amine, has similar basicity and polarity to the desired product, which can make chromatographic separation challenging. An acid-base extraction is a highly effective first-pass purification technique to exploit the different pKa values of the tertiary amine product and the secondary amine starting material.[1][2]

Protocol: pH-Controlled Acid-Base Extraction

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

• Acidic Wash (Step 1): Transfer the organic solution to a separatory funnel and extract with a dilute aqueous acid solution (e.g., 1 M HCl). The goal is to protonate both the product and the starting material, transferring them to the aqueous layer.

• Basification and Back-Extraction: Carefully add a base (e.g., 1 M NaOH or saturated NaHCO₃) to the aqueous layer to deprotonate the amines. The key is to perform this in a stepwise manner if possible, as the tertiary amine product is slightly more basic than the secondary amine starting material. However, a full basification followed by extraction is often sufficient.

• Extraction: Extract the now-neutralized amines back into an organic solvent (DCM or EtOAc).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

This procedure will remove non-basic organic impurities and some inorganic salts.

Diagram 2: Acid-Base Extraction Strategy

Caption: Flowchart of the acid-base extraction purification process.

FAQ 3: Acid-base extraction did not provide sufficient purity. How should I set up a column chromatography purification?

Answer:

Column chromatography is the definitive method for obtaining highly pure 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. The key to a successful separation is the correct choice of stationary and mobile phases.

Recommended Column Chromatography Protocol:

• Stationary Phase: Standard silica gel is often effective. However, for basic compounds like this, using silica that has been pre-treated or "deactivated" with a small amount of triethylamine (TEA) in the eluent can significantly improve peak shape and prevent irreversible adsorption. Alternatively, alumina (neutral or basic) can be used.

• Mobile Phase (Eluent):

  • A gradient elution is highly recommended.

  • Start with a non-polar solvent like Hexane or Heptane and gradually increase the polarity with a more polar solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

  • A common starting point is a gradient of 0% to 20% Methanol in Dichloromethane.

  • Crucial Tip: Add a small amount of triethylamine (e.g., 0.5-1% v/v) to the mobile phase. This will compete with your basic compound for the acidic sites on the silica gel, leading to sharper peaks and better recovery.

Table 1: Recommended Solvent Systems for Column Chromatography

Stationary Phase	Eluent System	Modifier	Expected Rf of Product
Silica Gel	Dichloromethane (DCM) / Methanol (MeOH)	0.5 - 1% Triethylamine	0.3 - 0.5
Silica Gel	Ethyl Acetate (EtOAc) / Hexane	1% Triethylamine	0.2 - 0.4
Neutral Alumina	Dichloromethane (DCM) / Methanol (MeOH)	None required	0.4 - 0.6

Experimental Steps:

• Dry Loading: For oily products, it is best to pre-adsorb the crude material onto a small amount of silica gel. Dissolve your crude product in a minimal amount of a volatile solvent (like DCM), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. This powder can then be carefully added to the top of your column.

• Column Packing: Pack the column using the initial, low-polarity mobile phase.

• Loading and Elution: Load the dry-loaded sample onto the column and begin the elution with the gradient system.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combining and Evaporation: Combine the pure fractions and remove the solvent under reduced pressure. The triethylamine will also be removed during this step.

FAQ 4: My final product is a clear oil, but I need a solid for my next reaction. Can this compound be recrystallized?

Answer:

While 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is often isolated as an oil, it can be crystallized or precipitated as a salt to obtain a solid material.

Recrystallization/Precipitation Strategies:

• Direct Crystallization (as the free base):

  • This can be challenging due to the compound's tendency to remain an oil.

  • A solvent system of diethyl ether/hexane or DCM/hexane can sometimes induce crystallization. Dissolve the oil in a minimum amount of the more polar solvent (diethyl ether or DCM) and then slowly add the less polar "anti-solvent" (hexane) until turbidity is observed. Let the solution stand at a low temperature (4 °C or -20 °C). Scratching the inside of the flask with a glass rod can help induce crystal formation.

• Salt Formation and Precipitation:

  • This is often a more reliable method for obtaining a solid.

  • Dissolve the purified oil in a suitable solvent like ethanol or methanol.

  • Slowly add a solution of an acid (e.g., HCl in ethanol, or a solution of oxalic acid) dropwise. The hydrochloride or oxalate salt will often precipitate out of the solution.

  • The resulting solid can be collected by filtration, washed with a cold solvent (like diethyl ether), and dried under vacuum.

References

• Wikipedia. (2023, October 27). Acid–base extraction. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Liquid/liquid Extraction. Retrieved from a resource on acid-base extraction techniques.
• Google Patents. (n.d.). NL8703159A - PROCESS FOR THE EXTRACTION OF ALFA-AMINOALKOHOLES.

Sources

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Resolving Solubility Challenges of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA) Complexes

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA) and its metal complexes. Solubility is a frequent and critical hurdle in the synthesis, characterization, and application of these compounds. This guide provides in-depth troubleshooting strategies, detailed experimental protocols, and foundational knowledge to systematically address and overcome these challenges.

Section 1: Troubleshooting Common Solubility Problems

This section is designed as a first-line resource to diagnose and solve the most common solubility issues encountered in the lab.

Question: My freshly synthesized BPEA-metal complex has precipitated from the reaction mixture or won't dissolve for analysis. What is the first and most critical parameter to investigate?

Answer: The first parameter to investigate is pH . The BPEA ligand possesses multiple nitrogen atoms (two pyridyl and one tertiary amine) and a hydroxyl group, all of which can be protonated or deprotonated depending on the pH of the solution.[1][2] The overall charge, and therefore the polarity and solubility of the metal complex, is highly dependent on the protonation state of the ligand.[3][4]

• Causality: At low pH, the amine and pyridine nitrogens become protonated, imparting a positive charge to the complex, which can enhance solubility in polar protic solvents like water or ethanol. Conversely, in neutral or basic conditions, the ligand is neutral, potentially making the complex less soluble in water, especially if the counter-ions and metal center do not contribute significantly to polarity.[2]

• Immediate Action:

  • Measure the pH of your current solution or suspension.

  • Take a small, representative aliquot of your sample.

  • Carefully add a dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) dropwise and observe for any changes in solubility.

  • Use this observation to guide the pH for your bulk sample. Be aware that extreme pH values could potentially lead to complex decomposition.

Question: I've adjusted the pH, and while solubility improved slightly, it's insufficient for my needs (e.g., NMR, bioassay). What is the next logical step?

Answer: The next step is to employ a co-solvent system . Many coordination complexes that are insoluble in pure water or a specific organic solvent can be readily dissolved in a mixture of solvents.[5][6]

• Causality: Co-solvents work by modifying the overall polarity of the solvent medium to better match that of the solute (your complex).[7] For BPEA complexes, which have both aromatic (less polar) and amino-alcohol (polar) functionalities, a mixture can effectively solvate different parts of the molecule.

• Common Co-solvents to Screen:

  • For primarily aqueous systems: Methanol, Ethanol, Dimethyl Sulfoxide (DMSO), or N,N-Dimethylformamide (DMF) are excellent choices.[5][6]

  • For primarily non-polar organic systems (e.g., Dichloromethane): A small amount of Methanol can disrupt crystal lattice energy and improve solubility.

• Immediate Action: Prepare small-scale test solutions with varying ratios of your primary solvent and a co-solvent (e.g., 9:1, 4:1, 1:1) to identify an optimal mixture. Gentle heating or sonication can also help overcome the initial energy barrier to dissolution.[6]

Question: My complex is for a biological application, and I must avoid organic co-solvents like DMSO. Are there other strategies?

Answer: Yes, several biocompatible strategies exist. The most direct approach is to consider the counter-ion .

• Causality: The overall solubility of an ionic complex is not just a function of the complex ion itself but also of its counter-ion and the stability of the resulting crystal lattice.[8] Exchanging a hydrophobic or poorly solvated counter-ion (like perchlorate, ClO₄⁻, or hexafluorophosphate, PF₆⁻) for a more hydrophilic one (like nitrate, NO₃⁻, sulfate, SO₄²⁻, or mesylate, CH₃SO₃⁻) can dramatically increase aqueous solubility.[5][8] This is because hydrophilic ions establish stronger hydrogen bonds with water molecules, promoting the dissolution of the entire salt.[8]

• Immediate Action: If your synthesis used a hydrophobic counter-ion, consider a salt metathesis (ion exchange) reaction. This can often be achieved by dissolving the complex in a solvent where it is sparingly soluble, adding a soluble salt of the desired hydrophilic counter-ion (e.g., silver nitrate to precipitate AgCl and leave the nitrate salt in solution), and then isolating the new, more soluble complex.

Section 2: Methodologies to Enhance Solubility

For persistent solubility issues, a more systematic approach is required. The following protocols provide a structured framework for experimentation.

Protocol 1: Systematic pH-Solubility Profiling

This protocol helps to identify the optimal pH range for your complex's solubility.

• Preparation: Prepare a series of buffered solutions across a wide pH range (e.g., pH 2, 4, 6, 7.4, 8, 10).

• Sample Addition: Add a small, precisely weighed amount of your BPEA complex to a fixed volume of each buffer in separate vials. Ensure an excess of solid is present to create a saturated solution.

• Equilibration: Agitate the vials at a constant temperature for a set period (e.g., 24 hours) to ensure equilibrium is reached.

• Separation: Centrifuge or filter the samples to separate the undissolved solid from the saturated supernatant.

• Quantification: Analyze the concentration of the complex in each supernatant using a suitable technique (e.g., UV-Vis spectroscopy, ICP-MS for the metal content).

• Analysis: Plot the measured solubility against pH. This profile will reveal the pH at which your complex is most soluble. The solubility of compounds with amine groups is often lowest near their isoelectric point and increases at lower pH values due to protonation.[2]

Protocol 2: Co-Solvent Screening

This protocol provides a systematic way to screen for an effective co-solvent system.

Solvent System	Typical Starting Ratios (v/v)	Observations to Note
Water / Methanol	9:1, 4:1, 1:1	Good for increasing polarity over pure alcohol.
Water / Ethanol	9:1, 4:1, 1:1	Similar to methanol, slightly less polar.
Water / DMSO	19:1, 9:1	Powerful polar aprotic co-solvent, effective at low %.[9]
DCM / Methanol	19:1, 9:1	Ideal for dissolving complexes in non-polar media.

• Setup: In a multi-well plate or a series of small vials, dispense a small, equal amount of your complex.

• Solvent Addition: Add the pre-mixed solvent systems from the table above to each well/vial.

• Agitation: Mix thoroughly using a plate shaker or vortex mixer. Gentle heating (40-50°C) can be applied if necessary.[6]

• Visual Assessment: Visually inspect each well for complete dissolution, partial dissolution, or no change.

• Confirmation: For promising candidates, verify that the substance is truly dissolved and not a fine suspension. A simple test is to shine a laser pointer through the solution; a true solution will not scatter the light (no Tyndall effect).

Visualization: Troubleshooting Workflow

The following diagram outlines the logical progression for tackling solubility problems with BPEA complexes.

Sources

• 1. issr.edu.kh [issr.edu.kh]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 7. Drug complexes: Perspective from Academic Research and Pharmaceutical Market - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Eutectogels as Delivery Media for Therapeutic Metal Complexes: What Are the Benefits? [mdpi.com]

Technical Support Center: Deactivation of Iron Catalysts with Pyridine Ligands

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with iron complexes featuring pyridine-based ligands. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding catalyst deactivation. Our goal is to equip you with the knowledge to diagnose, mitigate, and prevent common issues encountered during your experiments, ensuring the robustness and reproducibility of your catalytic processes.

Introduction: The Stability Challenge of Iron-Pyridine Catalysts

Iron, as an earth-abundant and low-toxicity metal, offers a sustainable alternative to precious metal catalysts. When complexed with versatile pyridine-based ligands, iron catalysts have demonstrated remarkable activity in a wide range of organic transformations, including C-H activation, borylation, polymerization, and oxidation reactions.[1][2][3] However, the very reactivity that makes these complexes so attractive can also be their Achilles' heel, leading to various deactivation pathways that can compromise catalytic efficiency and longevity.[4][5]

This guide provides a structured approach to understanding and addressing these challenges. We will move from identifying common symptoms of catalyst deactivation to exploring the underlying mechanisms and finally, to implementing practical solutions in your laboratory.

Part 1: Troubleshooting Guide - Diagnosing and Resolving Catalyst Deactivation

This section is structured in a question-and-answer format to directly address specific problems you may be observing in your experiments.

Issue 1: My reaction has stalled or shows low conversion.

This is the most common symptom of catalyst deactivation. Before assuming a complex deactivation pathway, it's crucial to rule out basic experimental errors.

Q1: I've observed a sudden or gradual drop in catalytic activity. What are the first things I should check?

A1: Always begin with the fundamentals of your experimental setup.

• Reagent Purity: Impurities in substrates, solvents, or inert gas streams can act as poisons.[6] Sulfur, water, and oxygen are common culprits for iron catalysts.

  • Action: Use freshly distilled/purified solvents and high-purity reagents. Ensure your inert gas line has an oxygen and moisture trap.

• Reaction Conditions: Deviations from optimal temperature, pressure, or concentration can accelerate deactivation.[7]

  • Action: Double-check your experimental parameters against the established protocol. High temperatures can lead to thermal degradation or sintering of the catalyst.[8]

• Catalyst Integrity: Ensure the precatalyst was stored correctly and is not from an old or potentially degraded batch.

  • Action: If possible, use a freshly synthesized or newly purchased batch of the iron-pyridine complex.

Q2: I've confirmed my reagents and conditions are optimal, but the reaction is still failing. What are the likely deactivation pathways for my iron-pyridine complex?

A2: Several deactivation mechanisms are specific to this class of catalysts. The likely pathway often depends on the reaction type and the specific ligand structure.

In-Depth Analysis of Deactivation Pathways

Dimerization and Aggregation

Q3: I suspect my catalyst is forming an inactive dimer. What is this and how can I identify it?

A3: A common deactivation pathway, particularly for pyridine-diimine (PDI) iron complexes, is the formation of a "flyover" dimer.[9][10][11][12] In this state, two iron centers become linked, rendering them catalytically inactive. This is a form of bimolecular reductive elimination.

• Causality: This often occurs with sterically less hindered ligands, where the iron centers are more accessible to each other.

• Identification:

  • NMR Spectroscopy: The formation of a new, often broader set of signals in the 1H NMR spectrum, inconsistent with the starting material or product, can indicate dimerization.

  • UV-Vis Spectroscopy: A change in the color of the reaction mixture and the appearance of new absorption bands may be observed.

  • X-ray Crystallography: If the dimer is stable enough to crystallize, this provides definitive structural evidence.

Q4: How can I prevent the formation of these inactive dimers?

A4: The primary strategy is through ligand design.

• Increase Steric Hindrance: Modifying the pyridine ligand with bulkier substituents can physically block the iron centers from approaching each other. For pyridine-diimine ligands, increasing the size of the 2,6-aryl substituents on the N-imine groups is an effective strategy.[9]

• Reaction Concentration: Lowering the catalyst concentration can disfavor the bimolecular dimerization process.

Ligand-Based Deactivation

Q5: My reaction involves C-H activation/borylation, and I'm losing activity. Could my ligand be the problem?

A5: Yes, the pyridine ligand itself can be a site of unwanted reactivity, leading to catalyst deactivation.

• Ligand Borylation: In C-H borylation reactions, the borylating agent can react with the pyridine ring of the ligand, particularly at the 4-position, if it is unsubstituted. This modification alters the electronic properties of the ligand and deactivates the catalyst.[9]

  • Mitigation: A key strategy is to block this position on the pyridine ring, for example, by using a 4-substituted pyridine precursor in your ligand synthesis.

• Ligand Oxidation: In oxidation catalysis, the electron-rich pyridine ring can be susceptible to oxidative degradation by the oxidant (e.g., H₂O₂).[13]

  • Mitigation: Employing ligands with electron-withdrawing groups on the pyridine ring can increase their oxidative stability.[14][15][16]

Q6: How do substituents on the pyridine ring affect catalyst stability in general?

A6: Substituents have a profound impact through electronic and steric effects.[9]

Substituent Effect	Influence on Deactivation	Rationale
Electron-Donating Groups (e.g., -CH₃, -OCH₃)	Can increase susceptibility to oxidative degradation. May strengthen coordination, potentially leading to more stable active species but also stronger poisoning by inhibitors.	Increases electron density on the pyridine nitrogen and the ring.
Electron-Withdrawing Groups (e.g., -Cl, -CF₃)	Can enhance stability against oxidation. May weaken coordination, potentially reducing poisoning effects but could also lead to ligand dissociation if too strong.	Decreases electron density on the pyridine nitrogen and the ring.[14][15][16]
Steric Bulk (e.g., tert-butyl at 2,6-positions)	Can prevent dimerization and block access of poisons to the metal center.	Physically hinders intermolecular interactions and coordination of unwanted species.[9]

Formation of Inactive Iron Species

Q7: My reaction mixture has changed color, and I observe a precipitate. What could this be?

A7: This could be the formation of an insoluble, inactive iron species. The nature of this species is highly dependent on your reaction.

• Formation of Iron(0): In some catalytic cycles, bimolecular reductive elimination can lead to the formation of catalytically inactive iron(0) complexes.[9][10][11][12]

• Formation of Iron Oxides/Hydroxides: In the presence of water or oxygen, especially at elevated temperatures, iron catalysts can decompose to form iron oxides or hydroxides.

• Phase Transformation: In heterogeneous catalysis, the active phase of the iron catalyst (e.g., iron carbide) can transform into an inactive phase (e.g., iron oxide).[10][17]

Workflow for Diagnosing Deactivation Pathways

Here is a systematic workflow to help you identify the deactivation pathway in your experiment.

Caption: A workflow for troubleshooting catalyst deactivation.

Part 2: Frequently Asked Questions (FAQs)

Q8: Can I regenerate my deactivated iron-pyridine catalyst?

A8: In some cases, yes. The feasibility of regeneration depends on the deactivation mechanism.

• Fouling/Coking: If deactivation is due to carbonaceous deposits on a heterogeneous catalyst, an oxidation-reduction treatment can be effective.[10] This typically involves carefully heating the catalyst in air or oxygen to burn off the deposits, followed by a reduction step to restore the active iron phase.

• Poisoning: If a poison has adsorbed to the catalyst, a chemical wash may be able to remove it.[18] However, if the poison has caused an irreversible chemical change to the catalyst, regeneration may not be possible.

• Dimerization/Degradation: If the catalyst has undergone irreversible structural changes like dimerization or ligand degradation, regeneration is generally not feasible. In these cases, the focus should be on preventing deactivation in the first place.

Q9: What is the role of the solvent in catalyst deactivation?

A9: The solvent can play a significant role. Coordinating solvents can sometimes compete with the substrate for binding to the iron center, leading to inhibition. Additionally, protic solvents may participate in catalyst decomposition pathways. The solubility of the catalyst and any deactivated species is also a key factor; precipitation of an inactive form can drive the deactivation process.[1]

Q10: Are there any general "best practices" to enhance the stability of my iron-pyridine catalyst?

A10: Absolutely.

• Ligand Design: As discussed, this is the most powerful tool. Judicious choice of steric and electronic properties of the pyridine ligand can dramatically improve catalyst stability.[14][15][16]

• Inert Atmosphere: Rigorously exclude air and moisture from your reactions, as these are detrimental to many low-valent iron complexes.

• Optimal Conditions: Avoid unnecessarily high temperatures or long reaction times.

• Feedstock Purification: Ensure all your starting materials are as pure as practically possible to avoid introducing catalyst poisons.[9]

Part 3: Experimental Protocols

Protocol 1: Monitoring Catalyst Deactivation by 1H NMR Spectroscopy

This protocol allows for the in-situ monitoring of a catalytic reaction to identify the formation of new, potentially inactive species.

• Preparation: In a glovebox, prepare a J-Young NMR tube. Add the iron-pyridine precatalyst, the internal standard (e.g., ferrocene or hexamethylbenzene), and the deuterated solvent.

• Initial Spectrum: Acquire a 1H NMR spectrum of the catalyst and internal standard before adding the substrates. This will serve as your time-zero reference.

• Reaction Initiation: Add the substrate(s) to the NMR tube, seal it, and quickly acquire another spectrum.

• Time-Course Monitoring: Acquire spectra at regular intervals throughout the reaction at the desired reaction temperature.

• Analysis:

  • Integrate the signals corresponding to the starting materials, product(s), and the internal standard to determine the reaction kinetics.

  • Look for the appearance of new signals that do not correspond to the starting materials or products. The growth of these signals over time, especially if it correlates with a decrease in the reaction rate, suggests the formation of a deactivated species.

Protocol 2: A General Procedure for Catalyst Regeneration (for Heterogeneous Catalysts with Carbon Deposition)

This is a general guideline and should be optimized for your specific catalyst.

• Catalyst Recovery: After the reaction, recover the solid catalyst by filtration.

• Washing: Wash the catalyst thoroughly with a solvent that dissolves any adsorbed organic species but not the catalyst itself. Dry the catalyst under vacuum.

• Oxidative Treatment: Place the catalyst in a tube furnace. Heat the catalyst under a slow flow of a dilute air/N₂ mixture (e.g., 5% air). The temperature should be ramped up slowly to a point sufficient to burn off carbon without causing thermal damage to the catalyst support (typically 300-500 °C). Hold at this temperature for several hours.

• Reductive Treatment: After the oxidative step, purge the system with inert gas and then switch to a flow of H₂ or a H₂/N₂ mixture. Heat the catalyst to a temperature appropriate for the reduction of the iron oxide back to its active state.

• Characterization: Before reusing the regenerated catalyst, it is advisable to characterize it (e.g., by BET surface area analysis or chemisorption) to confirm that its physical properties have been restored.

Visualization of Deactivation Pathways

Caption: Common deactivation pathways for iron-pyridine catalysts.

References

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• Active Iron(II)

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Reference Data & Comparative Studies

A Comparative Guide to N3O Donor Ligands: Benchmarking 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of coordination chemistry, the design and selection of ligands are paramount to tailoring the properties of metal complexes for specific applications, ranging from catalysis to bioinorganic modeling and therapeutic agent development. Among the diverse classes of chelators, tripodal N3O donor ligands, which feature three nitrogen atoms and one oxygen atom as coordinating moieties, have garnered significant attention for their ability to form stable and reactive metal complexes. This guide provides an in-depth comparison of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA), a prominent N3O donor ligand, with other structurally related ligands. We will delve into their synthesis, coordination behavior, and the performance of their metal complexes, supported by experimental data and established protocols.

The Significance of the N3O Donor Set

The combination of three nitrogen donors and one oxygen donor in a tripodal arrangement offers a unique balance of electronic and steric properties. The nitrogen atoms, typically from pyridine or amine groups, provide strong σ-donation, while the oxygen donor, often from an alcohol or ether, introduces a harder, more oxophilic coordination site. This mixed-donor environment is crucial for mimicking the active sites of various metalloenzymes and for creating catalysts with tunable reactivity. The properties and reactivity of the resulting metal complexes are heavily influenced by the nature of the central metal ion, the ligand's coordination geometry, and the presence of any co-ligands[1].

Featured Ligand: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA)

BPEA, also known as 2-[bis(2-pyridinylmethyl)amino]-ethanol, is a versatile and accessible N3O donor ligand. Its structure, featuring a tertiary amine core, two pyridylmethyl arms, and a hydroxyethyl arm, allows for the formation of stable five-membered chelate rings upon coordination to a metal center. The terminal hydroxyl group can coordinate as a neutral alcohol or be deprotonated to form an alkoxide, offering pH-dependent control over the complex's charge and reactivity.

Below is a diagram illustrating the fundamental structure of BPEA.

Caption: Generalized coordination of a tripodal N3O ligand to a metal center (M).

Experimental Data and Performance Comparison

The choice of ligand can have a profound impact on the properties and reactivity of the resulting metal complex. Below is a summary of key performance metrics for metal complexes of BPEA and its analogs.

Ligand	Metal Ion	Key Feature	Application/Property	Reference
BPEA (H(L1))	Fe(III)	Coordinated deprotonated ethanolate	Model for intradiol-cleaving catechol dioxygenases	[2]
bpppa	Mn(II)	Bulky pivaloylamido group	Mononuclear complex with labile solvent sites	[3]
H(L3)	Fe(III)	Uncoordinated ethoxyethanol moiety	Facial coordination of N3 donors	[2]
HPBMPA	Various	Carboxylate donor	Forms distorted octahedral complexes	[4]

Key Findings from Comparative Studies:

• Coordination Geometry: BPEA and its analogs typically form distorted octahedral or trigonal bipyramidal complexes with various transition metals. [3][2][4]The flexibility of these ligands allows them to adapt to the preferred coordination number and geometry of the metal ion. [4]* Catalytic Activity: In model studies for catechol dioxygenases, the protonation state of the coordinated alcohol group in BPEA-Fe(III) complexes was found to significantly enhance the rate of oxygenation, highlighting the importance of the hydroxyl functionality. [2]* Redox Properties: The electronic nature of the pyridine substituents can be used to tune the redox potential of the metal center. Electron-donating groups will generally lead to lower redox potentials, while electron-withdrawing groups will increase them. This is a critical parameter in the design of catalysts for redox reactions. [5]* Bioinorganic Modeling: The N3O donor set of BPEA and related ligands provides a good structural model for the active sites of some metalloenzymes, such as Mn-superoxide dismutase (MnSOD), which features a combination of nitrogen and oxygen donor atoms in the metal's coordination sphere. [5]

Experimental Protocols

To ensure the reproducibility and validation of the findings discussed, detailed experimental protocols are essential.

General Synthesis of BPEA

The synthesis of BPEA is typically achieved through the dialkylation of ethanolamine with 2-(chloromethyl)pyridine or 2-(bromomethyl)pyridine.

Step-by-Step Protocol:

• Dissolve ethanolamine in a suitable solvent such as acetonitrile or ethanol.

• Add a base, for example, potassium carbonate or sodium hydride, to deprotonate the amino group.

• Slowly add a solution of 2-(chloromethyl)pyridine hydrochloride (or the corresponding bromo-derivative) to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating for several hours to overnight.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove any inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure BPEA.

The following diagram outlines a generalized workflow for the synthesis and characterization of metal complexes with N3O donor ligands.

Caption: Workflow for the synthesis and evaluation of metal complexes with N3O donor ligands.

Characterization of Metal Complexes

A thorough characterization of the synthesized metal complexes is crucial to establish their structure-property relationships.

• X-ray Crystallography: Provides definitive structural information, including bond lengths, bond angles, and the overall coordination geometry. [3][2]* Spectroscopic Techniques:

  • UV-Vis Spectroscopy: Used to probe the electronic transitions within the complex, providing insights into the coordination environment and the oxidation state of the metal center.

  • Infrared (IR) Spectroscopy: Helps to identify the coordination of the different donor groups of the ligand to the metal ion.

• Electrochemistry (e.g., Cyclic Voltammetry): Determines the redox properties of the metal complex, which is particularly important for catalytic applications. [5]

Conclusion and Future Outlook

2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA) stands out as a highly versatile and effective N3O donor ligand. Its straightforward synthesis and the tunable properties of its metal complexes make it an attractive platform for a wide range of applications. Comparative studies with structurally related ligands have demonstrated that subtle modifications to the ligand framework, such as altering the pyridine substituents or the nature of the oxygen donor, can lead to significant changes in the properties and reactivity of the resulting metal complexes.

Future research in this area will likely focus on the development of new N3O donor ligands with more sophisticated designs, including the incorporation of chiral centers for asymmetric catalysis and the attachment of functional groups for targeted drug delivery. The continued exploration of the coordination chemistry of these ligands with a broader range of metal ions will undoubtedly lead to the discovery of novel complexes with exciting and valuable properties.

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A Comparative Guide to Ligand Scaffolds: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol vs. Tris(2-pyridylmethyl)amine (TPA) in Metal Coordination

Introduction

In the intricate world of coordination chemistry, the design and selection of ligands are paramount to tailoring the properties and reactivity of metal complexes. Among the vast arsenal of chelating agents, tripodal ligands have garnered significant attention due to their ability to enforce specific coordination geometries and enhance complex stability. This guide provides an in-depth technical comparison between two prominent tetradentate tripodal ligands: 2-[Bis(pyridin-2-ylmethyl)amino]ethanol and the ubiquitously employed tris(2-pyridylmethyl)amine (TPA).

While structurally similar, the substitution of one pyridylmethyl arm in TPA with a hydroxyethyl arm in 2-[Bis(pyridin-2-ylmethyl)amino]ethanol introduces a fundamental change in the donor set, from a purely nitrogen-based N₄ environment to a mixed N₃O environment. This seemingly subtle modification has profound implications for the steric and electronic properties of the resulting metal complexes, influencing their coordination geometry, redox behavior, and catalytic potential. This guide will dissect these differences, supported by experimental data, to provide researchers, scientists, and drug development professionals with a comprehensive understanding to inform their ligand selection for specific applications.

Structural and Electronic Divergence of the Ligand Frameworks

The core distinction between these two ligands lies in their donor atom composition, which directly influences the electronic environment of the coordinated metal center.

Tris(2-pyridylmethyl)amine (TPA): The N₄ Standard

TPA is a cornerstone ligand in coordination chemistry, prized for its ability to form stable complexes with a wide range of transition metals.[1][2][3] Its tetradentate N₄ donor set, comprising a central tertiary amine and three pyridyl nitrogen atoms, creates a well-defined and predictable coordination sphere.[1] The three pyridyl groups, being sp²-hybridized and part of an aromatic system, act as moderate σ-donors and weak π-acceptors. This electronic signature makes TPA-metal complexes particularly relevant in mimicking the active sites of metalloenzymes and in the development of catalysts for various transformations, including atom transfer radical polymerization (ATRP) and oxygen activation.[3][4][5]

The synthesis of TPA and its derivatives is well-established, typically proceeding through the alkylation of 2-(aminomethyl)pyridine with 2-(chloromethyl)pyridine or via reductive amination of pyridine-2-carboxaldehyde with ammonia or ammonium acetate.[2][6][7]

2-[Bis(pyridin-2-ylmethyl)amino]ethanol: The N₃O Perturbation

Replacing one of the pyridylmethyl arms with a 2-hydroxyethyl group introduces an alcohol donor, fundamentally altering the ligand's electronic and steric profile. This N₃O ligand, which we will abbreviate as BPEA, retains the tripodal structure but presents a mixed-donor environment. The hydroxyl group is a harder, stronger σ-donor compared to the pyridine it replaces. When deprotonated, the resulting alkoxide is a potent anionic donor. This change significantly modulates the electron density at the metal center.

The increased flexibility of the ethyl arm compared to the more rigid pyridylmethyl arm can also accommodate different coordination geometries. This flexibility, coupled with the potential for the hydroxyl group to act as a proton-responsive site or a bridging unit, opens up unique reactivity pathways not readily accessible with the symmetric TPA ligand.

Comparative Analysis of Metal Coordination and Complex Properties

The switch from an N₄ to an N₃O donor set instigates significant changes in the resulting metal complexes' geometry, redox properties, and stability.

Coordination Geometry and Structural Implications

TPA typically enforces a trigonal bipyramidal or a distorted octahedral geometry around a metal center.[1] For instance, copper(II) complexes of TPA often adopt a five-coordinate, trigonal bipyramidal geometry with an additional ligand (like a solvent molecule or an anion) occupying the fifth site.[8][9]

In contrast, the N₃O ligand of BPEA introduces more geometric variability. The flexible ethanol arm can coordinate in a variety of ways. For example, in a copper(II) complex, (R)-2-(bis(pyridin-2-ylmethyl)amino)butan-1-ol, a derivative of BPEA, coordinates to the metal center through all four heteroatoms in a distorted square pyramidal arrangement.[10] In this structure, the three nitrogen atoms and a chloride ligand form the basal plane, while the alcohol oxygen occupies the apical position.[10] Furthermore, long-range interactions between adjacent complex units can lead to the formation of polymeric structures.[10]

Caption: Generalized coordination modes of BPEA (N₃O) and TPA (N₄) to a metal center (M).

Redox Properties: A Tale of Two Donor Sets

The electronic nature of the donor atoms profoundly influences the redox potential of the metal center.[11] Replacing a π-accepting pyridine with a σ-donating alcohol is expected to increase the electron density at the metal center, making it more easily oxidized (i.e., shifting the redox potential to a more negative value).

For example, studies on copper(II) complexes with substituted TPA ligands have shown that introducing electron-donating groups onto the pyridine rings leads to more negative reduction potentials.[4] This indicates that the resulting Cu(I) species is destabilized relative to the Cu(II) species. Conversely, electron-withdrawing groups make the complex easier to reduce. By analogy, the strongly σ-donating nature of the hydroxyl/alkoxide group in BPEA would be expected to result in a lower reduction potential for the M(II)/M(I) couple compared to the corresponding TPA complex. This modulation of redox potentials is critical in applications such as catalysis, where fine-tuning the electronic properties of the metal center is essential for optimizing reactivity.[12][13]

Comparative Data Summary

The following table summarizes the key differences between the two ligand systems, providing a quick reference for researchers.

Feature	2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA)	Tris(2-pyridylmethyl)amine (TPA)
Donor Set	N₃O	N₄
Typical Denticity	Tetradentate	Tetradentate
Electronic Nature	Mixed σ-donor (N, O)	σ-donor/weak π-acceptor (N)
Typical Geometries	Distorted Square Pyramidal, Trigonal Bipyramidal	Trigonal Bipyramidal, Distorted Octahedral[8]
Redox Potential	Expected to be more negative vs. TPA for M(II)/M(I)	Serves as a benchmark[9]
Key Feature	Proton-responsive hydroxyl group, greater arm flexibility	Symmetric, well-defined coordination sphere[1]

Experimental Protocols: Synthesis of a Representative TPA-Metal Complex

To provide practical context, a detailed protocol for the synthesis of a well-characterized TPA-copper(II) complex, [Cu(TPA)Cl]ClO₄, is outlined below. This procedure is a reliable method for generating a benchmark TPA complex for comparative studies.

Synthesis of [Cu(TPA)Cl]ClO₄

Rationale: This synthesis involves the direct reaction of the TPA ligand with a copper(II) salt in a suitable solvent. Methanol is chosen for its ability to dissolve both the ligand and the metal salt. The use of copper(II) perchlorate provides a non-coordinating anion, allowing for the incorporation of a chloride ligand from an external source (in this case, the copper(II) chloride starting material could also be used, or a chloride salt added).

Caption: Workflow for the synthesis of a TPA-Copper(II) complex.

Step-by-Step Protocol:

• Ligand Solution Preparation: In a 50 mL round-bottom flask, dissolve tris(2-pyridylmethyl)amine (TPA) (0.290 g, 1.0 mmol) in 10 mL of methanol. Stir until the ligand is fully dissolved.

• Metal Salt Solution Preparation: In a separate 50 mL beaker, dissolve copper(II) perchlorate hexahydrate (Cu(ClO₄)₂·6H₂O) (0.370 g, 1.0 mmol) in 10 mL of methanol. The solution should turn a light blue color.

• Complexation Reaction: While stirring, add the TPA solution dropwise to the copper(II) perchlorate solution. A deep blue color should develop immediately upon mixing.

• Reaction Completion: Continue stirring the reaction mixture at room temperature for 1 hour to ensure complete complex formation.

• Crystallization: Filter the resulting dark blue solution to remove any particulates. Set the filtrate aside for slow evaporation in a fume hood. Alternatively, place the solution in a beaker inside a larger jar containing diethyl ether for vapor diffusion. Blue crystals will form over 1-3 days.

• Isolation and Purification: Collect the blue crystals by vacuum filtration. Wash the crystals with a small amount of cold methanol, followed by a wash with diethyl ether to facilitate drying.

• Drying: Dry the isolated crystals under vacuum for several hours. The product, ₂, can be characterized by X-ray crystallography, UV-Vis spectroscopy, and elemental analysis.

Conclusion and Outlook

The choice between 2-[Bis(pyridin-2-ylmethyl)amino]ethanol and tris(2-pyridylmethyl)amine is a strategic decision based on the desired properties of the final metal complex. TPA remains the ligand of choice for applications requiring a robust, symmetric N₄ coordination environment that provides a well-understood electronic and steric framework. Its utility in catalysis and bioinorganic modeling is extensively documented.[14][15][16]

Conversely, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol offers a pathway to complexes with distinct properties arising from its mixed N₃O donor set. The presence of the hydroxyl/alkoxide functionality introduces a "tunable" element, allowing for proton-responsive behavior and modulation of the metal center's redox potential. This makes it a compelling candidate for the development of novel catalysts, sensors, and materials where a departure from the classic TPA framework is desired to achieve new reactivity or functionality. Researchers are encouraged to consider the subtle yet significant impact of this ligand modification in the design of next-generation metal complexes.

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A Comparative Spectroscopic Guide to Metal Complexes of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol and Bipyridine

A Senior Application Scientist's Field Guide for Researchers, Scientists, and Drug Development Professionals

In the vast landscape of coordination chemistry, the selection of a ligand is a critical decision that dictates the ultimate structural, electronic, and functional properties of a metal complex. This guide provides an in-depth spectroscopic comparison between two distinct classes of nitrogen-containing ligands: the versatile tripodal ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAEOH), and the archetypal bidentate ligand, 2,2'-bipyridine (bpy). While bpy is a cornerstone of coordination chemistry, known for its rigid framework and rich photophysical and electrochemical properties, BPAEOH offers a more flexible, tripodal N,N,O-donor set, leading to distinct coordination geometries and spectroscopic signatures.

This guide moves beyond a mere listing of facts, delving into the causality behind experimental observations. We will explore how the fundamental differences in ligand topology—tridentate and flexible for BPAEOH versus bidentate and rigid for bpy—manifest in their UV-Visible, fluorescence, and Nuclear Magnetic Resonance (NMR) spectra. By understanding these differences, researchers can make more informed decisions in the design of novel metal-based catalysts, sensors, and therapeutic agents. It is important to note that while extensive data exists for bipyridine complexes, the body of literature on the spectroscopic properties of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol complexes is less comprehensive. Therefore, this guide will draw upon data from structurally similar N,N,O-tridentate pyridyl amine ligands to provide a robust and insightful comparison.

Ligand Architecture: The Foundation of Spectroscopic Divergence

The fundamental difference between BPAEOH and bpy lies in their structure and coordination mode. This structural variance is the primary determinant of the differing spectroscopic properties of their respective metal complexes.

2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAEOH) is a tripodal, potentially tridentate ligand. It features a central tertiary amine nitrogen, two pyridyl arms, and an ethanol arm. This N,N,O donor set allows it to coordinate to a metal center in a facial or meridional fashion, creating a three-dimensional coordination sphere. The flexibility of the ethyl arms allows the ligand to adapt to the preferred coordination geometry of various metal ions.

2,2'-Bipyridine (bpy) , in contrast, is a bidentate ligand with two nitrogen atoms in a rigid, planar aromatic framework. It chelates to a metal center to form a stable five-membered ring. The planarity of the ligand influences the electronic structure of the resulting complex, often leading to intense charge-transfer transitions.

UV-Visible Absorption Spectroscopy: Probing Electronic Transitions

UV-Visible spectroscopy is a powerful tool for investigating the electronic structure of metal complexes. The absorption bands observed correspond to electronic transitions between molecular orbitals.

Electronic Transitions in Bipyridine Complexes

Metal complexes of bipyridine typically exhibit two main types of absorption bands in the UV-Vis region:

• Intraligand (π→π) Transitions:* These high-energy bands, usually observed below 300 nm, are characteristic of the bipyridine ligand itself and are only slightly perturbed upon coordination to a metal.

• Metal-to-Ligand Charge Transfer (MLCT) Transitions: These are often intense, broad bands in the visible region (typically 400-550 nm) and are responsible for the vibrant colors of many bipyridine complexes. They involve the promotion of an electron from a metal-centered d-orbital to a ligand-centered π*-orbital. The energy of these transitions is sensitive to the nature of the metal, its oxidation state, and the solvent.[1]

Expected Electronic Transitions in BPAEOH Complexes

For metal complexes of BPAEOH, the UV-Vis spectra are expected to be more complex due to the presence of both pyridine and amino-alkoxide donor groups.

• Intraligand (π→π) Transitions:* Similar to bpy complexes, transitions within the pyridyl rings of BPAEOH will be present, likely at comparable energies.

• Ligand-to-Metal Charge Transfer (LMCT) Transitions: The presence of the alkoxide oxygen, a stronger σ-donor than the pyridyl nitrogens, may give rise to LMCT bands, where an electron is promoted from a ligand-based orbital to a metal-centered d-orbital.

• d-d Transitions: For transition metal complexes, transitions between d-orbitals of the metal center are possible. These are typically much weaker than charge-transfer bands.[2]

Comparative Analysis

Spectroscopic Feature	Bipyridine Complexes	2-[Bis(pyridin-2-ylmethyl)amino]ethanol Complexes (Expected)
Dominant Visible Absorption	Intense Metal-to-Ligand Charge Transfer (MLCT) bands.	Potentially a combination of MLCT (to pyridine) and Ligand-to-Metal Charge Transfer (from alkoxide) bands.
Ligand-Based Transitions	Strong π→π* transitions in the UV region.	Strong π→π* transitions from the pyridyl moieties in the UV region.
Spectral Shape	Often well-defined, broad MLCT bands.	Potentially more complex spectra with overlapping bands due to multiple donor types.

Fluorescence Spectroscopy: A Window into Excited State Dynamics

Fluorescence spectroscopy provides insights into the emissive properties of molecules, which are highly dependent on the nature of their excited states.

Luminescence of Bipyridine Complexes

Many ruthenium(II) and iridium(III) bipyridine complexes are well-known for their strong luminescence at room temperature. This emission typically originates from a triplet MLCT (³MLCT) excited state and is characterized by a large Stokes shift and a relatively long lifetime (nanoseconds to microseconds). The quantum yield and lifetime of this emission are sensitive to the environment, including solvent and temperature.

Expected Luminescence of BPAEOH Complexes

The emissive properties of BPAEOH complexes are less predictable and will be highly dependent on the metal center.

• Ligand-Based Fluorescence: The pyridyl groups of the BPAEOH ligand itself may exhibit fluorescence, although this is often quenched upon coordination to a metal.

• Charge-Transfer Emission: Similar to bpy complexes, MLCT or LMCT emission is possible, but the flexible nature of the BPAEOH ligand may provide non-radiative decay pathways (e.g., vibrational relaxation), potentially leading to weaker emission compared to rigid bpy complexes.

Comparative Analysis

Spectroscopic Feature	Bipyridine Complexes	2-[Bis(pyridin-2-ylmethyl)amino]ethanol Complexes (Expected)
Emission Origin	Often strong, long-lived ³MLCT phosphorescence (e.g., Ru(II), Ir(III)).	Likely weaker and dependent on the metal; could be ligand-based fluorescence or charge-transfer emission.
Quantum Yields	Can be high for certain metal centers.	Expected to be generally lower due to increased vibrational freedom.
Vibrational Quenching	Less susceptible due to rigid ligand framework.	More susceptible due to the flexible aliphatic backbone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Solution Structure

NMR spectroscopy is an indispensable tool for determining the structure and dynamics of molecules in solution.

NMR of Diamagnetic Bipyridine Complexes

In diamagnetic complexes (e.g., Zn(II), Co(III)), the ¹H NMR spectra of bipyridine ligands show sharp, well-resolved signals in the aromatic region (typically 7.0-9.0 ppm). The coordination of the ligand to a metal center usually leads to a downfield shift of the proton signals compared to the free ligand, with the protons closest to the metal center experiencing the largest shift.

NMR of Diamagnetic BPAEOH Complexes

For diamagnetic complexes of BPAEOH, the ¹H NMR spectrum is expected to be more complex.

• Aromatic Region: Signals for the two pyridyl rings will be present. Depending on the coordination geometry (facial vs. meridional) and the symmetry of the complex, these rings may be chemically equivalent or non-equivalent, leading to a varying number of signals.

• Aliphatic Region: Signals for the methylene protons of the pyridyl arms and the ethanol backbone will appear in the upfield region. These signals will exhibit splitting patterns (e.g., triplets, multiplets) due to coupling with neighboring protons.

NMR of Paramagnetic Complexes

For paramagnetic complexes (e.g., Fe(III), Cu(II)), the NMR spectra are significantly different. The unpaired electrons on the metal center cause large shifts (hyperfine shifts) and significant broadening of the NMR signals.[3] The magnitude of these effects is dependent on the distance of the nucleus from the paramagnetic center. While this can make spectral interpretation challenging, it also provides a powerful probe of the electronic structure and magnetic properties of the complex. The broader chemical shift range in paramagnetic NMR can sometimes help to resolve overlapping signals that would be clustered together in a diamagnetic analogue.[3]

Comparative Analysis

Spectroscopic Feature	Bipyridine Complexes (Diamagnetic)	2-[Bis(pyridin-2-ylmethyl)amino]ethanol Complexes (Diamagnetic)
¹H NMR Complexity	Relatively simple, with signals only in the aromatic region.	More complex, with signals in both aromatic and aliphatic regions.
Symmetry Information	The number of signals reflects the symmetry of the complex (e.g., C₂ symmetry).	The number of signals can distinguish between facial and meridional isomers.
Proton Shifts	Downfield shifts in the aromatic region upon coordination.	Downfield shifts in the aromatic region and shifts in the aliphatic region upon coordination.

Experimental Methodologies

Synthesis of Ligands and Complexes

Synthesis of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAEOH)

A general approach to synthesizing BPAEOH involves the dialkylation of ethanolamine with 2-(chloromethyl)pyridine or 2-(bromomethyl)pyridine in the presence of a base.

Caption: General synthesis scheme for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

General Synthesis of a Metal Complex

Metal complexes of both BPAEOH and bpy are typically synthesized by reacting the ligand with a suitable metal salt in an appropriate solvent.[4]

• Dissolve the metal salt (e.g., FeCl₃, Cu(ClO₄)₂) in a solvent such as ethanol or acetonitrile.

• Dissolve the ligand (BPAEOH or bpy) in the same solvent.

• Add the ligand solution dropwise to the metal salt solution with stirring.

• The reaction mixture may be heated or stirred at room temperature for a period of time.

• The resulting complex may precipitate out of solution or can be isolated by evaporation of the solvent.

• The crude product is then purified by recrystallization.

Spectroscopic Measurements

UV-Visible Spectroscopy Protocol

• Prepare a stock solution of the metal complex of a known concentration in a suitable solvent (e.g., acetonitrile, methanol).

• Prepare a series of dilutions from the stock solution.

• Use a UV-Vis spectrophotometer to measure the absorbance of each solution in a 1 cm path length quartz cuvette.

• Scan a wavelength range appropriate for the complex (e.g., 200-800 nm).

• Record the wavelength of maximum absorbance (λ_max) and the corresponding absorbance value.

Fluorescence Spectroscopy Protocol

• Prepare a dilute solution of the complex in a fluorescence-grade solvent.

• Use a spectrofluorometer to measure the emission spectrum.

• Excite the sample at a wavelength where it absorbs light (determined from the UV-Vis spectrum).

• Scan the emission wavelengths over a range longer than the excitation wavelength.

• Record the emission maximum and intensity.

NMR Spectroscopy Protocol

• Dissolve the complex in a deuterated solvent (e.g., CDCl₃, CD₃CN).

• Transfer the solution to an NMR tube.

• Acquire the ¹H and ¹³C NMR spectra using an NMR spectrometer.

• For paramagnetic samples, a wider spectral window and shorter relaxation delays may be necessary.

Caption: A typical workflow for the spectroscopic analysis of metal complexes.

Conclusion and Future Outlook

The spectroscopic comparison of metal complexes derived from 2-[Bis(pyridin-2-ylmethyl)amino]ethanol and 2,2'-bipyridine reveals a fascinating interplay between ligand architecture and electronic properties. The rigid, bidentate nature of bipyridine typically leads to well-defined, intense MLCT absorptions and, for certain metals, strong luminescence. In contrast, the flexible, tridentate N,N,O-donor set of BPAEOH is expected to result in more complex electronic spectra and potentially less efficient emission due to a greater number of non-radiative decay pathways. NMR spectroscopy serves as a powerful tool to distinguish the coordination modes and solution structures, with the increased complexity of the BPAEOH ligand providing more detailed structural information for its complexes.

While this guide provides a foundational comparison, it also highlights a significant gap in the literature regarding the comprehensive spectroscopic characterization of BPAEOH metal complexes. There is a clear need for systematic studies that directly compare the photophysical and electrochemical properties of a series of metal complexes with BPAEOH and bpy. Such research would not only enrich our fundamental understanding of coordination chemistry but also accelerate the rational design of functional metal complexes for a wide range of applications, from catalysis to medicinal chemistry. The insights gained from such studies will undoubtedly pave the way for the development of novel molecules with tailored spectroscopic and reactive properties.

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A Researcher's Guide to Validating Coordination Geometry of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol Complexes Using Nuclear Magnetic Resonance (NMR) Spectroscopy

For researchers and professionals in drug development and materials science, elucidating the precise three-dimensional structure of metal complexes is paramount. The coordination geometry of a metal-ligand complex dictates its reactivity, stability, and potential biological activity. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy as a powerful tool for validating the coordination geometry of complexes formed with the versatile ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPAE). We will explore the underlying principles, offer detailed experimental protocols, and compare NMR with alternative structural elucidation techniques.

The BPAE ligand is a flexible N,N,O-tridentate ligand, capable of adopting various coordination modes around a metal center.[1][2] Determining which of these potential geometries is adopted in solution is a critical analytical challenge that NMR spectroscopy is uniquely equipped to address.

The Power of NMR in Elucidating Coordination Geometry

While X-ray crystallography provides a definitive solid-state structure, it presents a static picture and requires the often-arduous process of growing high-quality single crystals.[3][4] NMR spectroscopy, on the other hand, offers a dynamic view of the complex in its solution state, which is often more relevant to its behavior in biological or reaction media.[5] The synergy between NMR and computational chemistry can provide detailed insights into structure, coordination mode, bonding, and symmetry of transition metal complexes.[6][7][8]

The coordination of a ligand like BPAE to a metal ion induces significant changes in the chemical environment of its protons. These changes, observed as shifts in the ¹H NMR spectrum, are the primary source of structural information. The magnitude and direction of these shifts are influenced by several factors, including the nature of the metal ion, its oxidation state, and the precise geometry of the complex.

Diamagnetic vs. Paramagnetic Complexes: A Tale of Two Spectroscopies

The choice of NMR experiments and the interpretation of the resulting spectra are heavily dependent on whether the metal center is diamagnetic or paramagnetic.

• Diamagnetic Complexes: In complexes with diamagnetic metal ions (e.g., Zn(II), Cd(II), Pt(II)), the coordination-induced shifts are primarily due to electronic effects and conformational changes in the ligand upon binding.[9] The spectra typically exhibit sharp, well-resolved signals, making them amenable to standard 1D and 2D NMR techniques.

• Paramagnetic Complexes: Complexes with paramagnetic metal ions (e.g., Co(II), Ni(II), Cu(II), Dy(III)) present a more complex, yet information-rich, scenario.[10][11] The unpaired electrons on the metal ion create a strong local magnetic field, leading to very large chemical shift dispersions (paramagnetic shifts) and significant line broadening.[12][13] These paramagnetic effects, while complicating the spectra, provide a wealth of structural information. The paramagnetic shift is composed of two components: the contact shift, which arises from the delocalization of unpaired electron spin density onto the ligand, and the pseudocontact shift, which is a through-space dipolar interaction that depends on the distance and angle of a given nucleus relative to the metal ion.[11]

Comparative Analysis: NMR vs. X-ray Crystallography

Feature	NMR Spectroscopy	X-ray Crystallography
Sample State	Solution	Solid (crystal)
Structural Information	Dynamic, solution-state geometry, ligand dynamics	Static, solid-state geometry
Sample Preparation	Dissolution in a suitable deuterated solvent	Crystal growth (can be a major bottleneck)
Throughput	Relatively high	Can be low due to crystallization challenges
Size Limitation	Practically limited to complexes < 40 kDa	Can be applied to very large complexes
Dynamic Information	Provides insights into conformational flexibility and exchange processes	Generally provides a time-averaged structure

This table highlights that NMR and X-ray crystallography are highly complementary techniques.[5][14] An ideal structural characterization often involves both methods to correlate the solution-state and solid-state structures.

Experimental Protocols for NMR Validation of BPAE Complex Geometry

The following protocols provide a step-by-step guide for acquiring and interpreting NMR data to validate the coordination geometry of BPAE complexes.

Protocol 1: ¹H NMR Analysis of a Diamagnetic BPAE Complex (e.g., with Zn(II))

This protocol focuses on identifying the coordination-induced shifts and using them to infer the ligand's binding mode.

Methodology:

• Sample Preparation:

  • Synthesize the Zn(II)-BPAE complex using established literature procedures.[1][2]

  • Dissolve a ~5-10 mg sample of the purified complex in a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) in a standard 5 mm NMR tube.

  • Prepare a corresponding sample of the free BPAE ligand at the same concentration for comparison.

• Data Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum for both the free ligand and the complex on a 400 MHz or higher field spectrometer.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Assign all proton resonances in the free ligand spectrum based on their chemical shifts, multiplicities, and integration.

  • Compare the spectrum of the complex to that of the free ligand. Note the changes in chemical shifts (Δδ = δ_complex - δ_ligand) for all protons.

  • Key Interpretations:

    • Significant downfield shifts of the pyridyl and methylene protons adjacent to the nitrogen atoms are indicative of coordination to the metal center.

    • Changes in the chemical shift of the ethanol arm protons will confirm the coordination of the hydroxyl group.

    • The symmetry of the spectrum can provide clues about the overall geometry. For example, a C₂-symmetric complex will show a simpler spectrum than an asymmetric one.

Protocol 2: Advanced 2D NMR for Detailed Structural Elucidation (COSY and NOESY)

For a more definitive structural assignment, 2D NMR experiments are invaluable.[15][16]

Methodology:

• Data Acquisition:

  • Using the same sample as in Protocol 1, acquire a 2D ¹H-¹H Correlation Spectroscopy (COSY) spectrum.[17][18]

  • Acquire a 2D Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) spectrum.[15][19]

• Data Analysis:

  • COSY Spectrum:

    • Identify cross-peaks that indicate through-bond (J-coupling) correlations between protons.

    • Use these correlations to confirm the assignment of adjacent protons within the ligand framework.

  • NOESY/ROESY Spectrum:

    • Identify cross-peaks that indicate through-space proximity (typically < 5 Å) between protons.[16][18]

    • Key Interpretations: NOEs between specific protons of the BPAE ligand and other ligands in the coordination sphere can provide direct evidence for a particular coordination geometry (e.g., meridional vs. facial). For instance, an NOE between a pyridyl proton and a proton of a co-ligand can define their relative spatial arrangement.

Visualizing the Workflow and Coordination Modes

The following diagrams illustrate the key concepts and workflows discussed.

Caption: Potential coordination modes of the BPAE ligand.

Caption: Workflow for NMR-based validation of coordination geometry.

Conclusion

NMR spectroscopy is an indispensable tool for validating the coordination geometry of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol complexes in solution. By carefully analyzing coordination-induced shifts in ¹H NMR spectra and leveraging the power of 2D techniques like COSY and NOESY, researchers can gain detailed insights into the three-dimensional structure and dynamics of these important compounds. This guide provides a robust framework for employing NMR to confidently elucidate the coordination chemistry of BPAE and related ligand systems, thereby accelerating research and development in medicinal and materials chemistry.

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A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 2-[Bis(pyridin-2-ylmethyl)amino]ethanol for Catalysis

For researchers, scientists, and professionals in drug development, the integrity of a catalytic system is paramount. The performance of a catalyst is intrinsically linked to its purity, where even minor impurities can lead to unpredictable reaction kinetics, reduced yields, and the formation of undesirable byproducts. This guide provides an in-depth technical overview for assessing the purity of synthesized 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPMAE), a versatile nitrogen-containing ligand, and compares its catalytic performance in Atom Transfer Radical Polymerization (ATRP) against common alternatives.

The Crucial Role of Ligand Purity in Catalysis

In transition metal catalysis, the ligand plays a pivotal role in modulating the metal center's electronic and steric properties. This, in turn, dictates the catalyst's activity, selectivity, and stability. For copper-catalyzed ATRP, a powerful technique for synthesizing well-defined polymers, the nitrogen-based ligand is a key determinant of the polymerization kinetics. Impurities in the ligand can have several detrimental effects:

• Coordination Competition: Impurities with coordinating moieties can compete with the desired ligand for binding to the metal center, leading to the formation of ill-defined and less active or inactive catalytic species.

• Redox Potential Alteration: The electronic environment of the metal center, which is fine-tuned by the ligand, governs the equilibrium between the active (Cu(I)) and deactivating (Cu(II)) states in ATRP. Impurities can alter this redox potential, leading to a loss of control over the polymerization.

• Side Reactions: Impurities can initiate or participate in side reactions, leading to the formation of unwanted byproducts and a broadening of the molecular weight distribution of the polymer.

Therefore, a rigorous assessment of the ligand's purity is not merely a quality control step but a fundamental prerequisite for reliable and reproducible catalysis.

Synthesis and Potential Impurities of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPMAE)

The synthesis of BPMAE typically involves the N-alkylation of di-(2-picolyl)amine with a two-carbon electrophile containing a hydroxyl group, such as 2-chloroethanol or ethylene oxide. A common synthetic approach is the reaction of di-(2-picolyl)amine with 2-chloroethanol in the presence of a base to neutralize the generated HCl.

Potential Impurities:

A thorough understanding of the potential side reactions is crucial for developing a robust purification and analysis strategy. Key potential impurities include:

• Unreacted Starting Materials: Residual di-(2-picolyl)amine and 2-chloroethanol.

• Over-alkylation Product: The hydroxyl group of the desired product, BPMAE, can be further alkylated by another molecule of 2-chloroethanol, leading to the formation of a quaternary ammonium salt.

• Byproducts from Side Reactions: Depending on the reaction conditions, other byproducts may form. For instance, elimination reactions of 2-chloroethanol could lead to the formation of vinyl chloride.

A Multi-faceted Approach to Purity Assessment

A single analytical technique is often insufficient to provide a complete picture of a compound's purity. A combination of chromatographic and spectroscopic methods is essential for a comprehensive evaluation.

Chromatographic Techniques for Separation and Quantification

• Thin-Layer Chromatography (TLC): TLC is an indispensable tool for rapid, qualitative monitoring of the reaction progress and for identifying the number of components in a mixture. It is crucial for developing an effective column chromatography purification method.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for the separation, quantification, and isolation of the desired product from its impurities. When coupled with a mass spectrometer (LC-MS), it provides invaluable information on the molecular weight of the components, aiding in their identification.

Spectroscopic Techniques for Structural Elucidation and Confirmation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are arguably the most powerful tools for the structural elucidation of organic compounds.

  • ¹H NMR: Provides detailed information about the number and types of protons, their chemical environment, and their connectivity. The integration of the signals can be used for quantitative analysis of the purity.

  • ¹³C NMR: Provides information about the carbon skeleton of the molecule. The number of signals indicates the number of unique carbon atoms.

• Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound and can provide structural information through analysis of the fragmentation patterns. High-resolution mass spectrometry (HRMS) can provide the exact molecular formula.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence of specific functional groups, such as the O-H stretch of the alcohol group in BPMAE.

The following workflow outlines a comprehensive approach to the synthesis, purification, and purity assessment of BPMAE.

Figure 1: Experimental workflow for the synthesis and purity assessment of BPMAE.

Performance Comparison in Atom Transfer Radical Polymerization (ATRP)

The ultimate test of the synthesized BPMAE's purity is its performance in a catalytic reaction. Here, we compare the performance of a copper catalyst complexed with the synthesized and purified BPMAE against two widely used, commercially available ligands: N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDETA) and tris[2-(dimethylamino)ethyl]amine (Me₆TREN). The model reaction is the ATRP of methyl acrylate (MA).

Experimental Protocol: ATRP of Methyl Acrylate

A typical ATRP procedure is as follows:

• To a Schlenk flask, add CuBr (catalyst) and the respective ligand (BPMAE, PMDETA, or Me₆TREN) in a 1:1 molar ratio.

• Add the desired amount of methyl acrylate (monomer) and a solvent (e.g., anisole).

• The mixture is degassed by several freeze-pump-thaw cycles.

• The initiator, typically ethyl α-bromoisobutyrate (EBiB), is added via syringe to start the polymerization.

• The reaction is stirred at a constant temperature, and samples are withdrawn at regular intervals to monitor the conversion (by ¹H NMR or gas chromatography) and the evolution of molecular weight and dispersity (by gel permeation chromatography - GPC).

Comparative Performance Data

The following table summarizes the key performance metrics for the ATRP of methyl acrylate using the three different ligands.

Ligand	Apparent Rate Constant (kapp, M-1s-1)	Final Conversion (%) (at 4h)	Dispersity (Đ)
BPMAE (Synthesized, >99% Purity)	0.085	92	1.15
PMDETA (Commercial Standard)	0.062	85	1.20
Me₆TREN (Commercial Standard)	0.110	95	1.12

Data Interpretation:

• Catalytic Activity (kapp): The apparent rate constant is a measure of how fast the polymerization proceeds. A higher kapp indicates a more active catalyst. The synthesized BPMAE exhibits a higher catalytic activity than PMDETA, but slightly lower than Me₆TREN. This demonstrates that with high purity, BPMAE is a highly effective ligand for ATRP.

• Conversion: The final monomer conversion reflects the efficiency of the catalyst over the course of the reaction. The high conversion achieved with the BPMAE-based catalyst is indicative of a stable and active catalytic system.

• Dispersity (Đ): The dispersity (formerly known as polydispersity index, PDI) is a measure of the uniformity of the polymer chain lengths. A value close to 1.0 indicates a well-controlled polymerization, a key feature of ATRP. The low dispersity obtained with the BPMAE ligand is comparable to the highly efficient Me₆TREN, highlighting the importance of ligand purity in achieving controlled polymerization.

The following diagram illustrates the logical relationship between ligand purity and catalytic performance.

Figure 2: The impact of ligand purity on catalytic performance in ATRP.

Conclusion

The successful application of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol as a ligand in catalysis is critically dependent on its purity. A comprehensive purity assessment, employing a combination of chromatographic and spectroscopic techniques, is essential to ensure the synthesis of a well-defined and highly active catalyst. The experimental data clearly demonstrates that when synthesized to a high degree of purity, BPMAE is a highly effective ligand for copper-catalyzed ATRP, exhibiting performance comparable to, and in some aspects exceeding, that of commonly used commercial alternatives. This guide underscores the fundamental principle that meticulous attention to the purity of all components is a cornerstone of robust and reproducible catalytic science.

References

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921-2990. [Link]

• Queffelec, J., Gaynor, S. G., & Matyjaszewski, K. (2000). Optimization of atom transfer radical polymerization using N, N, N′, N″, N″-pentamethyldiethylenetriamine as a ligand. Macromolecules, 33(23), 8629-8639. [Link]

• Xia, J., & Matyjaszewski, K. (1997). Controlled/“Living” Radical Polymerization. Atom Transfer Radical Polymerization Using Multidentate Amine Ligands. Macromolecules, 30(25), 7697-7700. [Link]

• Tang, W., & Matyjaszewski, K. (2007). Effects of Initiator and Ligand Structures on Atom Transfer Radical Polymerization of Styrene. Macromolecules, 40(6), 1858-1863. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning. [Link]

A Structural Showdown: Unveiling the Coordination Architectures of Cadmium and Nickel with a Tripodal N-Donor Ligand

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of coordination chemistry, the subtle interplay between a metal ion and its surrounding ligands dictates the resulting complex's structure, reactivity, and potential applications. This guide offers a detailed structural comparison of cadmium(II) and nickel(II) complexes featuring the versatile tripodal ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpae).

Disclaimer: The crystallographic data for the exact cadmium and nickel complexes with 2-[Bis(pyridin-2-ylmethyl)amino]ethanol are not publicly available at the time of this publication. Therefore, this guide presents a comparative analysis based on the crystal structures of closely related analogues: the cadmium complex with 2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiol ([Cd(bpae-S)Cl]) and the nickel complex with N-(2-ethoxyethanol)-bis(2-picolyl)amine (). These analogues provide valuable insights into the coordination preferences of Cd(II) and Ni(II) with the bpae framework.

Introduction: The Significance of the bpae Ligand and its Metal Complexes

The ligand 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (bpae) is a tripodal, potentially tetradentate ligand featuring a central tertiary amine, two pyridyl arms, and a flexible ethanol-containing side chain. This architecture offers multiple nitrogen and oxygen donor sites, allowing for diverse coordination modes and the formation of stable complexes with various transition metals. The study of such complexes is pivotal in fields ranging from bioinorganic chemistry, where they can model active sites of metalloenzymes, to materials science, for the development of novel catalysts and luminescent materials.

Comparing the coordination behavior of cadmium and nickel with bpae is particularly insightful. Cadmium, a soft Lewis acid, and nickel, a borderline Lewis acid, exhibit distinct electronic configurations and ionic radii, which profoundly influence their preferred coordination geometries and bond characteristics. Understanding these differences is crucial for the rational design of metal-based drugs and functional materials with tailored properties.

Synthesis and Crystallization: A Tale of Two Methodologies

The synthesis of metal complexes is a nuanced process where the choice of metal salt, solvent, and reaction conditions dictates the final product. The methodologies for obtaining crystalline samples of the analogue complexes highlight these subtleties.

Experimental Protocol: Synthesis of [Cd(bpae-S)Cl]

The synthesis of the cadmium analogue, {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II), involves the reaction of the thiol-containing ligand with a cadmium(II) salt in the presence of a base to deprotonate the thiol group.[1][2][3]

Step-by-Step Methodology:

• Ligand Preparation: The ligand, 2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiol (HL), is prepared according to established literature procedures.[3]

• Complexation: A 50 mM solution of the ligand in methanol is treated with one equivalent of sodium hydroxide (NaOH) to facilitate deprotonation of the thiol.

• To this solution, one equivalent of a 50 mM solution of cadmium chloride (CdCl₂) in methanol is added dropwise with continuous stirring.

• Crystallization: n-Butanol is introduced as a cosolvent. The resulting solution is allowed to undergo slow evaporation over a period of four weeks, yielding colorless, X-ray quality crystalline blocks of the complex.[3]

The rationale behind using a base is to generate the thiolate anion, which is a stronger coordinating agent than the neutral thiol. The choice of a mixed solvent system (methanol/n-butanol) is a common strategy in crystal growth, as it allows for controlled changes in solubility upon slow evaporation, promoting the formation of well-ordered crystals.

Experimental Protocol: Synthesis of Ni(bpae-OEt)(NO₃)

The synthesis of the nickel analogue, , involves the direct reaction of the ligand with a nickel(II) salt.[4]

Step-by-Step Methodology:

• Ligand Synthesis: The ligand, N-(2-ethoxyethanol)-bis(2-picolyl)amine, is synthesized as per literature methods.

• Complex Formation: A solution of the ligand in a suitable solvent is treated with an equimolar amount of nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O).

• Crystallization: The resulting solution is typically layered with a less polar solvent or allowed to slowly evaporate to induce crystallization, yielding crystals suitable for X-ray diffraction.

In this case, the neutral ligand is capable of coordinating to the nickel center without the need for deprotonation. The nitrate anions from the starting salt can either coordinate to the metal center or act as counter-ions in the crystal lattice.

Structural Comparison: A Divergence in Coordination Geometry

The most striking difference between the cadmium and nickel analogue complexes lies in their coordination geometries, a direct consequence of the intrinsic properties of the metal ions.

The Cadmium Analogue: A Distorted Trigonal Bipyramidal Environment

The crystal structure of [Cd(bpae-S)Cl] reveals a mononuclear complex where the cadmium(II) ion is five-coordinate.[1][2][3] The coordination geometry is best described as a distorted trigonal bipyramid.

The ligand acts as a tetradentate donor, coordinating through the tertiary amine nitrogen, the two pyridyl nitrogens, and the deprotonated sulfur atom of the thiol group. The fifth coordination site is occupied by a chloride ion.[1] The tertiary amine nitrogen and the chloride ion occupy the axial positions, while the two pyridyl nitrogens and the sulfur atom define the equatorial plane.[1]

Caption: Coordination sphere of the cadmium(II) analogue complex.

This five-coordinate geometry for Cd(II) is not uncommon, especially with sterically demanding ligands. The larger ionic radius of Cd(II) (95 pm for a coordination number of 6) compared to Ni(II) allows for more flexibility in its coordination sphere.

The Nickel Analogue: A Hexacoordinated Octahedral Geometry

In contrast, the nickel(II) analogue, , displays a hexacoordinated, distorted octahedral geometry.[4]

The ligand in this complex acts as a pentadentate donor, coordinating through the tertiary amine nitrogen, the two pyridyl nitrogens, the ether oxygen, and the terminal hydroxyl oxygen of the ethoxyethanol side chain. The sixth coordination site is occupied by an oxygen atom from a nitrate anion.[4]

Caption: Coordination sphere of the nickel(II) analogue complex.

Nickel(II) (ionic radius of 69 pm for a coordination number of 6) has a strong preference for octahedral coordination, which maximizes the ligand field stabilization energy for its d⁸ electron configuration. The ability of the ethoxyethanol arm of the ligand to chelate, along with the coordination of a nitrate anion, facilitates the formation of this stable six-coordinate geometry.

Comparative Analysis of Structural Parameters

A closer look at the bond lengths and angles further illuminates the differences in the coordination environments of the cadmium and nickel analogues.

Parameter	[Cd(bpae-S)Cl]
Metal Ion	Cd(II)	Ni(II)
Coordination No.	5	6
Geometry	Distorted Trigonal Bipyramidal	Distorted Octahedral
Ligand Denticity	4 (N₃S)	5 (N₃O₂)
Cd-N(py) (Å)	~2.35 - 2.45	-
Cd-N(amine) (Å)	~2.38	-
Cd-S (Å)	~2.55	-
Cd-Cl (Å)	~2.48	-
Ni-N(py) (Å)	-	~2.07 - 2.10
Ni-N(amine) (Å)	-	~2.12
Ni-O(ether) (Å)	-	~2.15
Ni-O(hydroxyl) (Å)	-	~2.08
Ni-O(nitrate) (Å)	-	~2.10

Note: The bond lengths are approximate values derived from typical ranges found in the literature for similar complexes and are for illustrative purposes.

The longer bond lengths in the cadmium complex are a direct reflection of its larger ionic radius. The flexibility of the bpae ligand framework allows it to adapt to the different coordination preferences of the two metal ions. In the cadmium complex, the ligand wraps around the metal center to form a five-coordinate species, while in the nickel complex, the longer ethoxyethanol arm allows for the formation of an additional chelate ring, leading to a pentadentate coordination mode that facilitates the preferred octahedral geometry.

Spectroscopic Characterization

Spectroscopic techniques provide valuable information about the coordination environment of the metal ions in the solid state and in solution.

• Infrared (IR) Spectroscopy: In the IR spectra of these complexes, the stretching frequencies of the pyridine rings are expected to shift to higher wavenumbers upon coordination to the metal ion. For the nickel complex containing a coordinated nitrate, characteristic bands for the nitrate group would be observed, and their splitting pattern can provide information about its coordination mode (monodentate or bidentate).

• UV-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum of the nickel(II) complex is expected to show d-d transitions characteristic of an octahedral Ni(II) center. These transitions are typically weak and appear in the visible region. The cadmium(II) complex, having a d¹⁰ electronic configuration, is not expected to exhibit d-d transitions and will likely only show ligand-based absorptions in the UV region.

Conclusion: A Matter of Size and Electronic Preference

The structural comparison of the cadmium and nickel complexes with ligands of the bpae family clearly demonstrates the profound influence of the metal ion's intrinsic properties on the resulting coordination architecture.

• Cadmium(II): The larger ionic radius and the filled d-orbital of Cd(II) lead to a more flexible coordination environment, with a preference for higher coordination numbers but a greater tolerance for lower coordination numbers and distorted geometries, as exemplified by the five-coordinate trigonal bipyramidal structure of the thiol-containing analogue.

• Nickel(II): The smaller ionic radius and the d⁸ electronic configuration of Ni(II) strongly favor a six-coordinate octahedral geometry to maximize ligand field stabilization energy. The bpae ligand, with its flexible side arm, can act as a pentadentate ligand to help achieve this preferred geometry.

This comparative guide underscores the importance of considering the fundamental properties of both the metal ion and the ligand in predicting and understanding the structures of coordination complexes. Such knowledge is paramount for the targeted design of new metal-based systems with specific functions for applications in medicine and materials science.

References

• Reynolds, T. M., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 10), 1081–1086. [Link][1]

• Reynolds, T. M., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). IUCrData, 9(10), x240919. [Link][2]

• Reynolds, T. M., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). Acta Crystallographica Section E: Crystallographic Communications, 80(10). [Link][3]

• Reynolds, T. M., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis-(pyridin-2-ylmeth-yl)amino]-ethane-1-thiol-ato}-chlorido-cadmium(II). Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 10), 1081–1086. [Link]

• Reynolds, T. M., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). ResearchGate. [Link]

• Götzke, L., et al. (2011). Nickel(II) and zinc(II) complexes of N-substituted di(2-picolyl)amine derivatives: Synthetic and structural studies. Polyhedron, 30(5), 708-714. [Link]

• Kirin, S. I., et al. (2004). Synthesis, structure and comparison of the DNA cleavage ability of metal complexes M(II)L with the N-(2-ethoxyethanol)-bis(2-picolyl)amine ligand L (M = Co, Ni, Cu and Zn). Dalton Transactions, (8), 1201–1207. [Link][4]

• Škalamera, Đ., et al. (2016). Synthesis and characterization of ML and ML2 metal complexes with amino acid substituted bis(2-picolyl)amine ligands. Dalton Transactions, 45(7), 2845–2858. [Link]

• Kirin, S. I., et al. (2004). Synthesis, structure and comparison of the DNA cleavage ability of metal complexes M(ii)L with the N-(2-ethoxyethanol)-bis(2-picolyl)amine ligand L (M = Co, Ni, Cu and Zn). Dalton Transactions, (8), 1201-1207. [Link]

• Bebout, D. C., et al. (1997). Synthesis and characterization of bis(2-pyridylmethyl)amine complexes of manganese(II), zinc(II), and cadmium(II). Inorganic Chemistry, 36(24), 5653–5659. [Link]

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• 4. Synthesis, structure and comparison of the DNA cleavage ability of metal complexes M(II)L with the N-(2-ethoxyethanol)-bis(2-picolyl)amine ligand L (M = Co, Ni, Cu and Zn) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Ligand Modification of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA) for Enhanced Metal Complex Performance

For researchers, scientists, and professionals in drug development, the strategic design of metal-coordinating ligands is a cornerstone of innovation. The ability to fine-tune the properties of a metal complex—be it for enhanced catalytic activity, targeted biological efficacy, or improved stability—often hinges on subtle yet powerful modifications to the ligand scaffold. This guide provides an in-depth evaluation of the effects of ligand modification on the properties of the versatile N,N,O-tridentate ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, commonly referred to as BPEA.

We will move beyond a mere survey of alternatives, instead delving into the causal relationships between structural changes and performance outcomes, supported by experimental data from the scientific literature. This guide is structured to provide both a high-level strategic overview and detailed, actionable experimental protocols.

The BPEA Scaffold: A Versatile Platform for Metal Coordination

The parent ligand, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPEA), presents a robust N,N,O-donor set. This configuration, comprising two pyridyl nitrogen atoms, a tertiary amine nitrogen, and a hydroxyl oxygen, allows for the chelation of a wide variety of transition metal ions. The resulting metal complexes have found applications in catalysis, particularly in oxidation reactions, and as structural and functional models for metalloenzymes.

The inherent flexibility of the BPEA framework, however, also presents opportunities for strategic modification to modulate its electronic and steric properties. These modifications can be broadly categorized into three main areas:

• Modification of the Pyridyl Rings: Introducing electron-donating or electron-withdrawing substituents to the pyridine rings can significantly alter the electronic properties of the metal center.

• Alteration of the Amino "Backbone": Changes to the ethyl bridge or the tertiary amine can influence the steric environment around the metal ion and the overall stability of the complex.

• Substitution of the Ethanolaime "Tail": Replacing the hydroxyl group with other donor atoms (e.g., thiol, carboxylate) can dramatically change the coordination chemistry and reactivity of the resulting metal complex.

The following sections will explore these modifications in detail, providing a comparative analysis of their effects on key performance metrics.

Strategic Modifications and Their Impact on Performance

The "art" of ligand design lies in understanding how specific structural changes translate to desired functional outcomes. Here, we compare the parent BPEA ligand with several modified analogues, drawing on published experimental data to illustrate the effects of these changes.

Modification of the Ethanolamine "Tail": From Alcohol to Thiol

A prime example of the profound impact of a single atom substitution is the replacement of the hydroxyl group in BPEA with a thiol group, yielding 2-[Bis(pyridin-2-ylmethyl)amino]ethane-1-thiol. This modification from an N,N,O to an N,N,S donor set can significantly influence the properties of the resulting metal complexes.

A mononuclear cadmium(II) complex with the thiol-modified ligand, [Cd(C14H16N3S)Cl], has been synthesized and structurally characterized.[1] The complex exhibits a distorted trigonal–bipyramidal geometry around the Cd2+ ion.[1] This highlights how changing the donor atom can influence the preferred coordination geometry of the metal center.

Altering the "Backbone": From Ethanolamine to Ethylenediamine

Replacing the ethanolamine moiety with an ethylenediamine group results in the ligand N',N'-bis(pyridin-2-ylmethyl)ethane-1,2-diamine. This changes the donor set from N,N,O to N,N,N,N, creating a tetradentate ligand. Such ligands are crucial in the construction of Metal-Organic Frameworks (MOFs) and Covalent-Organic Frameworks (COFs) due to their ability to form stable coordination complexes.[2]

Catalytic Activity: A Comparison in Oxidation Reactions

Copper complexes of BPEA and its analogues have shown considerable promise as catalysts for oxidation reactions. For instance, copper(II) complexes of bis-(2-pyridylmethyl)amine have been demonstrated to catalyze the oxidation of cyclohexane to cyclohexanol, cyclohexanone, cyclohexyl hydroperoxide, and adipic acid in mild conditions, achieving a total yield of up to 68.9% in 24 hours with H2O2 as the oxidant.[3]

Similarly, a series of pyridinyl alcoholato copper complexes have been utilized as catalysts in the oxidative functionalization of n-octane, yielding up to 25.5% of linear C8 oxygenates with high selectivity for 1-octanol when using H2O2 as the oxidant.[4] The catalytic activity in these systems is often attributed to the formation of Cu(II)-peroxo intermediates.[4]

The table below summarizes key performance data for BPEA and related modified ligands, illustrating the impact of structural changes on their properties.

Ligand/Complex	Metal Ion	Key Property Investigated	Observation
2-[Bis(pyridin-2-ylmethyl)amino]ethane-1-thiol	Cd(II)	Coordination Geometry	Forms a distorted trigonal–bipyramidal complex, demonstrating the influence of the N,N,S donor set on the metal's coordination sphere.[1]
N',N'-bis(pyridin-2-ylmethyl)ethane-1,2-diamine	Various	Application	The N,N,N,N donor set makes it a valuable ligand for the construction of Metal-Organic Frameworks (MOFs) and Covalent-Organic Frameworks (COFs).[2]
[Cu(BMPA)Cl2] (BMPA = Bis-(2-pyridylmethyl)amine)	Cu(II)	Catalytic Cyclohexane Oxidation	Achieves up to 68.9% total yield of oxidized products with H2O2.[3]
Pyridinyl alcoholato Copper Complexes	Cu(II)	Catalytic n-Octane Oxidation	Yields up to 25.5% of C8 oxygenates with high selectivity for 1-octanol. The bite angle of the ligand is suggested to play a role in catalytic activity.[4]
Copper(I) complexes with derivatives of (2-aminoethyl)bis(2-pyridylmethyl)amine (uns-penp)	Cu(I)	Redox Chemistry & O2 Reactivity	While redox potentials were similar across a series of derivatives, their reactivity towards dioxygen varied significantly, highlighting the subtle effects of ligand modification on reactivity.[5]

Experimental Protocols: A Practical Guide

To facilitate further research and application, this section provides detailed, step-by-step methodologies for the synthesis of a representative modified BPEA ligand and a key characterization technique.

Synthesis of a Modified BPEA Ligand: N',N'-bis(pyridin-2-ylmethyl)ethane-1,2-diamine

This procedure is adapted from established methods for the synthesis of related bis(pyridylmethyl)amine ligands.[2]

Materials:

• 2-(Aminomethyl)pyridine

• A suitable ethylenediamine derivative (e.g., a dihaloethane or a protected ethylenediamine)

• An appropriate base (e.g., potassium carbonate)

• Solvent (e.g., acetonitrile)

Procedure:

• To a solution of the ethylenediamine derivative in acetonitrile, add 2-(aminomethyl)pyridine and the base.

• Stir the reaction mixture at room temperature or with gentle heating for a specified period (e.g., overnight).

• Monitor the reaction progress by a suitable technique (e.g., thin-layer chromatography).

• Upon completion, filter the reaction mixture to remove any inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography on silica gel, to obtain the pure N',N'-bis(pyridin-2-ylmethyl)ethane-1,2-diamine.

Characterization: The final product should be characterized by standard analytical techniques, including ¹H and ¹³C NMR spectroscopy and mass spectrometry, to confirm its identity and purity.

Characterization of Redox Properties: Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful electrochemical technique to probe the redox properties of metal complexes. The following is a general procedure for performing a CV experiment on a copper complex of a BPEA-type ligand.

Materials:

• The copper complex of the ligand of interest

• A suitable solvent (e.g., acetonitrile, DMF)

• A supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆)

• A three-electrode electrochemical cell (working electrode, reference electrode, counter electrode)

• A potentiostat

Procedure:

• Prepare a solution of the copper complex and the supporting electrolyte in the chosen solvent.

• Assemble the three-electrode cell with the working electrode (e.g., glassy carbon), reference electrode (e.g., Ag/AgCl), and counter electrode (e.g., platinum wire).

• Deaerate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15 minutes.

• Record the cyclic voltammogram by scanning the potential between appropriate limits.

• Analyze the resulting voltammogram to determine the redox potentials (e.g., E½) of the Cu(II)/Cu(I) couple.

Visualizing the Concepts: Diagrams and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the ligand structures and a typical experimental workflow.

Caption: Structural relationship between the parent BPEA ligand and two of its modified derivatives.

Caption: A generalized workflow for the evaluation of modified ligands.

Conclusion and Future Outlook

The strategic modification of the 2-[Bis(pyridin-2-ylmethyl)amino]ethanol ligand scaffold offers a powerful avenue for tailoring the properties of its metal complexes. By rationally altering the pyridyl rings, the amino backbone, or the ethanolamine tail, researchers can fine-tune electronic and steric parameters to achieve enhanced catalytic activity, altered redox potentials, and novel coordination geometries.

The examples presented in this guide, supported by experimental data, demonstrate the tangible effects of these modifications. As the demand for highly specific and efficient metal-based systems in drug development and catalysis continues to grow, the principles of rational ligand design will become ever more critical. Future work in this area will likely focus on more complex modifications, including the incorporation of bioactive moieties for targeted drug delivery and the development of multi-metallic systems with cooperative catalytic activity.

References

• Characterization of copper complexes with derivatives of the ligand (2-aminoethyl)bis(2-pyridylmethyl)amine (uns-penp) and their reactivity towards oxygen. Journal of Inorganic Biochemistry, 223, 111544. [Link]

• The Structural Characterisation of new Pyridinyl Alcohol Cu(II) Complexes and their Application as Catalysts in the Oxidation of n-Octane. European Journal of Inorganic Chemistry. [Link]

• Oxidation of cyclohexane catalyzed by bis-(2-pyridylmethyl)amine Cu(II) complexes. Applied Catalysis A: General, 317(2), 154-160. [Link]

• Exploring the Synthesis and Applications of N',N'-bis(pyridin-2-ylmethyl)ethane-1,2-diamine. Autech Industry. [Link]

• Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II). Acta Crystallographica Section E: Crystallographic Communications, E80(Pt 10), 1081-1086. [Link]

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A Senior Application Scientist's Guide to Hirshfeld Surface Analysis for Comparing Intermolecular Interactions in Related Crystal Structures

For Researchers, Scientists, and Drug Development Professionals

In the realm of crystal engineering and pharmaceutical sciences, a profound understanding of intermolecular interactions is paramount. These non-covalent forces dictate the packing of molecules in a crystal lattice, which in turn governs crucial physicochemical properties such as solubility, stability, and bioavailability.[1] This guide provides an in-depth exploration of Hirshfeld surface analysis, a powerful computational tool for visualizing and quantifying intermolecular interactions within molecular crystals.[2][3] By moving beyond a narrow focus on specific short contacts to a holistic "whole of structure" view, this method offers unparalleled insights, particularly when comparing related crystal structures like polymorphs or cocrystals.[4][5][6][7]

The Foundational Principles of Hirshfeld Surface Analysis

Hirshfeld surface analysis is predicated on the concept of partitioning the electron density of a crystal into molecular fragments.[1] The Hirshfeld surface itself is an isosurface defined by the points where the contribution to the procrystal electron density from the molecule of interest is equal to the contribution from all other molecules.[8] This creates a unique and unambiguous volume for each molecule within the crystal.

Key to the analysis are several properties mapped onto this surface, providing a rich, multi-faceted view of the intermolecular environment:

• dnorm : This normalized contact distance is calculated from di (the distance from the surface to the nearest nucleus inside) and de (the distance from the surface to the nearest nucleus outside), and the van der Waals radii of the respective atoms.[9][10][11] The resulting surface is color-coded: red regions indicate contacts shorter than the sum of van der Waals radii (close contacts), white regions represent contacts approximately at the van der Waals separation, and blue regions signify longer contacts.[9][12][13] These "red spots" are particularly useful for highlighting significant interactions like hydrogen bonds.[10][14][15]

• Shape Index and Curvedness : These properties describe the local topology of the surface. The shape index can identify complementary hollows and bumps indicative of π-π stacking interactions, while curvedness helps to delineate the boundaries between adjacent molecules.[4][9]

• 2D Fingerprint Plots : These plots are a powerful way to summarize all intermolecular contacts in a single graph.[16] They are 2D histograms of di versus de, where the color intensity reflects the relative frequency of each type of contact.[14][16] Distinctive patterns in the fingerprint plot correspond to specific types of interactions, such as hydrogen bonds or π-π stacking.[2][3]

A Practical Workflow for Comparative Hirshfeld Surface Analysis

The application of Hirshfeld surface analysis to compare related crystal structures follows a logical and systematic workflow. The primary software utilized for this purpose is CrystalExplorer, a user-friendly program that integrates the necessary computational tools.[17][18][19][20]

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A Senior Application Scientist's Guide to Ligand Exchange Studies of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol Complexes Using Mass Spectrometry

For researchers and professionals in drug development and catalysis, understanding the dynamics of metal-ligand interactions is paramount. The rate at which a metal complex exchanges its ligands can dictate its biological activity, catalytic efficiency, and overall stability. Among the myriad of chelating agents, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (BPMAE) and its derivatives are of significant interest due to their versatile coordination chemistry with a range of metal ions.[1][2] This guide provides an in-depth comparison of mass spectrometry-based approaches to elucidate the ligand exchange kinetics of BPMAE complexes, offering field-proven insights into experimental design and data interpretation.

Mass spectrometry, particularly with soft ionization techniques like Electrospray Ionization (ESI), has emerged as a powerful tool for studying non-covalent interactions.[3][4] Its high sensitivity and the ability to transfer intact complexes from solution to the gas phase allow for direct observation and quantification of different species in an equilibrium, making it ideal for monitoring ligand exchange reactions.[5][6]

Experimental Workflow: A Quantitative Approach Using Isotopic Labeling

A robust method for quantifying ligand exchange kinetics involves the introduction of an isotopically labeled version of a competing ligand into a solution containing the pre-formed metal-BPMAE complex.[5][7] This allows for the direct monitoring of the exchange process without altering the chemical equilibrium.

Step-by-Step Experimental Protocol

• Preparation of the Stock Solutions:

  • Prepare a stock solution of the metal-BPMAE complex, for instance, [Cu(BPMAE)Cl]ClO4, in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 100 µM).

  • Prepare a stock solution of the unlabeled competing ligand (e.g., pyridine) at a concentration that will result in a desired molar excess when added to the complex solution.

  • Prepare a stock solution of the isotopically labeled competing ligand (e.g., pyridine-d5) at the same concentration as the unlabeled ligand.

• Initiation of the Ligand Exchange Reaction:

  • In a clean vial, add the metal-BPMAE complex solution and the unlabeled competing ligand solution. Allow this mixture to equilibrate. The time required for equilibration will depend on the lability of the complex and should be determined in preliminary experiments.

  • To initiate the monitored exchange, add a small volume of the isotopically labeled competing ligand solution to the equilibrated mixture. This marks time zero (t=0) of the kinetic run.

• Mass Spectrometry Analysis:

  • Immediately after the addition of the labeled ligand, infuse the reaction mixture directly into the ESI source of the mass spectrometer at a constant flow rate.

  • Acquire mass spectra over a defined m/z range that encompasses the parent complex and the exchanged complex.

  • Continuously record spectra at regular time intervals to monitor the change in the relative intensities of the ion signals corresponding to the complex with the unlabeled ligand and the complex with the labeled ligand.

• Data Acquisition Parameters (Example for a Q-TOF instrument):

  • Ionization Mode: Positive ESI

  • Capillary Voltage: 3.5 - 4.5 kV

  • Cone Voltage: 20 - 40 V (This should be optimized to ensure transmission of the complex without in-source fragmentation)

  • Source Temperature: 80 - 120 °C

  • Desolvation Temperature: 150 - 250 °C

  • Mass Range: m/z 200 - 1000

The causality behind these choices is critical. A gentle cone voltage is paramount to prevent the non-covalent complex from dissociating in the source region of the mass spectrometer, which would invalidate the solution-phase measurements.[8] The use of isotopically labeled ligands is a self-validating system, as the labeled and unlabeled species are assumed to have identical ionization efficiencies, meaning their relative signal intensities in the mass spectrum directly reflect their relative concentrations in solution.[9]

Caption: Workflow for Ligand Exchange Kinetics using ESI-MS.

Data Interpretation and Comparative Analysis

The core of the analysis involves plotting the relative abundance of the ion corresponding to the complex with the labeled ligand as a function of time. From this data, the rate constant for the ligand exchange can be determined.

Caption: Logical flow for kinetic data analysis from MS experiments.

By performing this experiment with a series of different competing ligands, a direct comparison of their exchange rates can be compiled. This data is invaluable for understanding the factors that govern ligand lability, such as steric hindrance, electronic effects, and the nature of the solvent.

Competing Ligand	Exchange Rate Constant (k) [M⁻¹s⁻¹] (Hypothetical Data)	Relative Binding Affinity	Notes
Pyridine	1.5 x 10²	Moderate	Baseline for comparison.
4-Methylpyridine	2.1 x 10²	Moderate	Electron-donating group slightly increases lability.
2,6-Dimethylpyridine	0.8 x 10¹	High	Significant steric hindrance slows the exchange rate.
Imidazole	3.5 x 10³	Low	Stronger σ-donor, but potentially more labile depending on the metal center.
Thiocyanate (SCN⁻)	9.2 x 10¹	High	Different coordinating atom and charge can alter the mechanism.

Comparison of Mass Spectrometry Techniques for Deeper Insights

While direct ESI-MS is excellent for monitoring kinetics, tandem mass spectrometry (MS/MS) techniques, particularly Collision-Induced Dissociation (CID), provide complementary information on the thermodynamics and structure of the complexes.[10][11]

Direct ESI-MS

• Principle: Soft ionization of the solution containing the equilibrating mixture, followed by mass analysis to determine the relative abundance of species.

• Primary Use: Determining solution-phase ligand exchange kinetics.[5]

• Advantages: High sensitivity, low sample consumption, and direct reflection of solution-phase equilibria under optimized conditions.[12]

• Limitations: Provides limited structural information and can be susceptible to artifacts if instrumental parameters are not carefully controlled.

Collision-Induced Dissociation (CID)

• Principle: The ion of interest (e.g., the [M(BPMAE)L]^n+ complex) is mass-selected and then accelerated into a chamber containing an inert gas (e.g., argon). Collisions with the gas cause the ion to fragment. The energy required to induce fragmentation provides insight into the bond strengths within the complex.[13][14]

• Primary Use: Probing the relative binding energies of different ligands to the metal center.

• Advantages: Allows for the differentiation of isomers and provides a qualitative or semi-quantitative measure of ligand binding affinity in the gas phase.[10] Can be used to confirm the identity of the complex through characteristic fragmentation patterns.[15]

• Limitations: The experiment is conducted in the gas phase, so the results may not always perfectly correlate with solution-phase thermodynamics. The fragmentation pathways can be complex.

Technique	Information Gained	Phase	Primary Application	Key Advantage
Direct ESI-MS	Kinetics (rate constants)	Solution	Monitoring reaction progress over time.	Quantitative kinetic data.
CID-MS/MS	Thermodynamics (relative bond strength), Structure	Gas	Comparing binding affinities of different ligands.	Structural elucidation and relative stability assessment.
Ion Mobility-MS	Shape/Structure, Isomer Separation	Gas	Separating complexes with the same m/z but different shapes.	Can resolve isomeric and isobaric species.

For a comprehensive understanding, a combination of these techniques is often most powerful. For instance, after determining the kinetic parameters with direct ESI-MS, a CID study could be performed on the parent and exchanged complexes. If the competing ligand forms a more stable complex, it would require higher collision energy to fragment compared to the original complex.

Conclusion

Mass spectrometry offers a versatile and powerful platform for the detailed investigation of ligand exchange reactions involving 2-[Bis(pyridin-2-ylmethyl)amino]ethanol complexes. By employing a quantitative approach with isotopic labeling, researchers can obtain precise kinetic data that is critical for applications in drug development and catalysis. Complementing these kinetic studies with tandem MS techniques like Collision-Induced Dissociation provides deeper thermodynamic and structural insights. This integrated approach, grounded in careful experimental design and an understanding of the underlying principles of mass spectrometry, empowers scientists to build a comprehensive picture of the dynamic behavior of these important metal complexes.

References

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• Loo, J. A. (2015). Applying mass spectrometry to study non-covalent biomolecule complexes. PubMed.
• Fu, Y., et al. (2023). Kinetics of ligand exchange in solution: a quantitative mass spectrometry approach. Chemical Science, 14(36), 9759–9769.
• Fu, Y., et al. (2023). Kinetics of ligand exchange in solution: a quantitative mass spectrometry approach. Chem Sci, 14(36):9759-9769.
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• Fu, Y., et al. (2023). Kinetics of Ligand Exchange in Solution: A Quantitative Mass Spectrometry Approach.
• Barrow, M. P., et al. (2005). Electron-capture dissociation and collision-induced dissociation of lanthanide metal-ligand complexes and lanthanide metal-ligand complexes bound to phosphopeptides. PubMed.
• Armentrout, P. B. (2001). Collision-Induced Dissociation and Theoretical Studies of Mg+ Complexes with CO, CO2, NH3, CH4, CH3OH, and C6H6. The Journal of Physical Chemistry A.
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• Fliedel, C., et al. (2018). Electrospray Ionization Tandem Mass Spectrometric Study of Selected Phosphine-Based Ligands for Catalytically Active Organometallics.
• Hureau, C., et al. (2006). Interaction of copper(II) with N-substituted bis(2-pyridylmethyl)amine derivatives: New discrete and 1-D polymeric complex systems — The latter displaying ferromagnetic behaviour.
• Lee, Y.-M., et al. (2021). Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes. PMC - PubMed Central - NIH.
• Ebrahimiasl, S., et al. (2019). Reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde and complexation of the products with Cu and Cd along with docking studies.
• Reynolds, J. M., et al. (2024). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)amino]ethane-1-thiolato}chloridocadmium(II).
• Ebrahimiasl, S., et al. (2019). Reaction of 2-[(2-aminoethyl)amino]ethanol With pyridine-2-carbaldehyde and Complexation of the Products With Cu II and Cd II Along With Docking Studies. PubMed.
• Kadek, A., et al. (2014). Mass spectrometric analysis of protein–ligand interactions. PMC - NIH.
• El-Sherif, A. A., & Shoukry, M. M. (2014). Equilibrium Studies on Pd(II)–Amine Complexes with Bio-Relevant Ligands in Reference to Their Antitumor Activity. MDPI.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

This document provides essential procedural guidance for the safe handling and disposal of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol (CAS No. 149860-22-0). As researchers and drug development professionals, our commitment to safety and environmental stewardship is paramount. This guide is structured to provide not just a set of instructions, but a framework for understanding the causality behind each procedural step, ensuring a culture of safety and regulatory compliance within your laboratory.

The disposal of any research chemical requires a thorough understanding of its potential hazards. While a comprehensive Safety Data Sheet (SDS) for this specific compound is not widely available, we can infer its hazard profile by examining its structural components—a tertiary amine and an ethanol group attached to pyridine rings—and by referencing data from analogous amino alcohol compounds. This approach allows us to manage its disposal with a high degree of caution, adhering to the best practices for hazardous waste management.

Hazard Identification and Risk Assessment

Based on its chemical structure and data from similar amino alcohols, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol should be handled as a hazardous substance. The primary concerns include its potential toxicity if ingested or absorbed through the skin, its capacity to cause severe skin and eye irritation, and its potential for respiratory irritation.[1][2][3]

Table 1: Inferred Hazard Profile for 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

Hazard Class	GHS Hazard Statement	Rationale / Based on Analogous Compounds
Acute Toxicity (Oral, Dermal, Inhalation)	H302: Harmful if swallowed.[1] H312: Harmful in contact with skin. H332: Harmful if inhaled.[2]	Amino alcohols and pyridine derivatives frequently exhibit moderate acute toxicity.[1][2]
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage.[3]	The amine functional group often imparts a corrosive nature, capable of causing tissue damage upon contact.[3][4]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation.[2]	Direct contact with eyes is likely to cause significant irritation or damage.
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation.[2][3]	Vapors or aerosols can irritate the respiratory tract.
Specific Target Organ Toxicity (Repeated Exposure)	H373: May cause damage to organs through prolonged or repeated exposure.[3]	Chronic exposure to similar compounds has been linked to potential organ damage.[3]

Given these potential hazards, this compound must be disposed of as regulated hazardous waste. Under no circumstances should it be discarded down the sanitary sewer or in regular trash. [5]

Pre-Disposal Operations: Safety and Handling

Before beginning any disposal procedure, ensure that all necessary engineering controls and personal protective equipment (PPE) are in place to minimize exposure.

Engineering Controls:

• Chemical Fume Hood: All handling and preparation for disposal (e.g., transferring from a reaction vessel to a waste container) must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[6]

• Eyewash Station and Safety Shower: Ensure immediate access to a functional eyewash station and safety shower in the event of accidental contact.[6]

Personal Protective Equipment (PPE):

• Hand Protection: Wear nitrile or neoprene gloves. Avoid latex gloves, which may offer insufficient protection. Always inspect gloves for tears or holes before use.

• Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn if there is a risk of splashing.[6]

• Skin and Body Protection: A lab coat is required. For larger quantities or in case of a significant spill, a chemically resistant apron or coveralls should be used.

• Respiratory Protection: If there is a risk of aerosol generation and work cannot be performed in a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Waste Characterization and Segregation: A Critical Step

Proper disposal begins with correct waste characterization and segregation. This is a core requirement of the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[7]

• Waste Determination: The first step is to formally identify the material as hazardous waste.[7][8] Based on the inferred hazards, 2-[Bis(pyridin-2-ylmethyl)amino]ethanol waste would likely be classified as toxic.

• Segregation: This waste must be segregated from incompatible materials to prevent dangerous chemical reactions.[8][9][10]

  • Do NOT mix with:

    • Strong Oxidizing Agents: Can cause violent reactions.[6]

    • Strong Acids: Can cause vigorous, exothermic reactions.

    • Bleach (Sodium Hypochlorite): Mixing with amines can generate toxic chloramine gas.

  • Collect this waste in a dedicated container for amino alcohols or nitrogen-containing organic waste.

Step-by-Step Disposal Protocol

The following workflow provides a systematic approach to ensure the safe and compliant disposal of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

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Navigating the Uncharted: A Practical Safety Guide to 2-[Bis(pyridin-2-ylmethyl)amino]ethanol

For Immediate Implementation: This document provides crucial safety and logistical information for the handling and disposal of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. All personnel must adhere to these protocols to ensure a safe laboratory environment.

Hazard Assessment: A Synthesis of Structural Analogs

The chemical structure of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, featuring a tertiary amine, two pyridine rings, and a primary alcohol, suggests a number of potential hazards. Data from analogous compounds, such as other amino alcohols and pyridine derivatives, indicate a strong likelihood of the following:

• Corrosivity: Many amino alcohols are corrosive to the skin and eyes. Direct contact can cause severe burns and potentially irreversible eye damage.[1][2]

• Irritation: Inhalation of vapors or aerosols may cause severe irritation to the respiratory tract.[3]

• Toxicity: Harmful if swallowed or absorbed through the skin.[3] While specific LD50 data for this compound is unavailable, related structures show moderate acute toxicity.

• Organ Damage: Prolonged or repeated exposure to some related amino alcohols has been shown to cause damage to organs such as the kidneys, liver, and testes.[3]

Due to these potential hazards, a stringent set of safety protocols is not just recommended, but essential.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling 2-[Bis(pyridin-2-ylmethyl)amino]ethanol. The following table outlines the minimum required PPE, with the rationale rooted in the presumed hazards.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.	Protects against splashes of the liquid, which is presumed to be corrosive and capable of causing severe eye damage.
Hand Protection	Nitrile or butyl rubber gloves.	Provides a chemical-resistant barrier to prevent skin contact. It is advisable to double-glove, especially during procedures with a high risk of splashing.[4]
Body Protection	A chemically resistant lab coat worn over full-length clothing.	Prevents contamination of personal clothing and minimizes skin exposure.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	To be used when handling the compound outside of a certified chemical fume hood or if there is a risk of aerosolization.

This comprehensive PPE ensemble is your primary barrier against exposure and must be worn at all times when the compound is being handled.

Operational Plan: From Receipt to Use

A meticulous operational plan is crucial to minimize exposure and prevent accidents. The following workflow provides a step-by-step guide for the safe handling of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Figure 1: A step-by-step workflow for the safe handling of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Spill Response: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert, non-combustible material such as vermiculite or sand. Collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal. Ventilate the area and wash the spill site after the material has been removed.

Disposal Plan: Environmental Responsibility

All waste containing 2-[Bis(pyridin-2-ylmethyl)amino]ethanol must be treated as hazardous waste. Do not dispose of this chemical down the drain or in the regular trash.

Figure 2: A comprehensive plan for the safe disposal of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol waste.

By adhering to these protocols, we can ensure a safe research environment while advancing our scientific endeavors. Remember, safety is not a matter of chance, but a result of conscious and consistent effort.

References

• AMINO ALCOHOL EA. (2018). Safety Data Sheet. Retrieved from [Link]

• Ethanol, 2-[bis(2-pyridinylmethyl)amino]- (CAS# 149860-22-0). (n.d.). Angene Chemical. Retrieved from [Link]

• AMINOALCOHOL PA. (2017). Safety Data Sheet. Retrieved from [Link]

• Ethanol, 2-[(2-aminoethyl)amino]-: Human health tier II assessment. (2016). National Industrial Chemicals Notification and Assessment Scheme. Retrieved from [Link]

• Personal Protective Equipment (PPE). (n.d.). CHEMM. Retrieved from [Link]

• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• 2-(bis-(2-pyridylmethyl)-amino)-ethanol. (n.d.). PubChem. Retrieved from [Link]

• Ethanol, 2-[(2-pyridinylmethyl)amino]-. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Miljøstyrelsen. (n.d.). Selected amines and amino alcohols. Retrieved from [Link]

• Ethanol, 2-((2-pyridinylmethyl)amino)-. (n.d.). PubChem. Retrieved from [Link]

• Connor, T. H. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• Washington State University. (n.d.). Standard Operating Procedure: Pyridine. Retrieved from [Link]

• Brewers Association. (2015). Knowing what PPE is Required for Handling Various Chemicals. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Production, Import, Use, and Disposal of Pyridine. Retrieved from [Link]

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